2-Bromo-9-fluorenone

• CAS: 3096-56-8

Core Science & Biosynthesis

2-Bromo-9-fluorenone chemical properties and structure

An In-depth Technical Guide on 2-Bromo-9-fluorenone: Chemical Properties and Structure

For researchers, scientists, and professionals in drug development, 2-Bromo-9-fluorenone stands as a pivotal intermediate in organic synthesis. Its unique combination of a rigid fluorene backbone, a reactive bromine atom, and a carbonyl group makes it a versatile building block for a vast array of functional molecules, from advanced materials to potential therapeutic agents.[1][2][3] This guide provides a comprehensive overview of its chemical properties, structure, and key experimental protocols.

Chemical and Physical Properties

2-Bromo-9-fluorenone is a light yellow to orange crystalline solid at room temperature.[1][3][4] It is chemically stable under normal conditions and exhibits good solubility in many common organic solvents.[1][5]

Property	Value	Source(s)
Molecular Formula	C₁₃H₇BrO	[3][5][6]
Molecular Weight	259.11 g/mol	[5]
Appearance	Light yellow to yellow-orange crystalline powder	[1][3][4][6]
Melting Point	146-148 °C	[3][4][6]
Note: Some sources report a range of 91-93 °C	[5]
Boiling Point	392.8 ± 21.0 °C (Predicted)	[7]
Solubility	Soluble in acetone, dichloromethane, and 1,4-dioxane.[1][4][5][6]	[1][4][5][6]
CAS Number	3096-56-8	[5]

A study on its solubility determined a maximum mole fraction of 0.0526 in 1,4-dioxane at 323.15 K and a minimum of 0.0002 in methanol at 278.15 K, with solubility increasing with temperature in all tested solvents.[6]

Molecular Structure

The structure of 2-Bromo-9-fluorenone is characterized by the tricyclic fluorene system, which imparts significant rigidity.[2] The key features are a ketone group at position 9 and a bromine atom at position 2. This bromine atom is a crucial reactive site, serving as an excellent leaving group for various cross-coupling and substitution reactions.[2][4]

Spectroscopic Data Summary

Technique	Key Features and Observations	Source(s)
¹H NMR	Aromatic protons exhibit characteristic shifts in the downfield region.	[9][10][11]
¹³C NMR	The carbonyl carbon (C9) shows a distinct peak around 193.1 ppm. Aromatic carbons appear in the 120-150 ppm range.	[9]
Infrared (IR)	A strong absorption band characteristic of the C=O stretching vibration of the ketone is observed.	[10][11]
Mass Spec (MS)	The molecular ion peak is observed, confirming the molecular weight.	[9]

Reactivity and Applications

The reactivity of 2-Bromo-9-fluorenone is dominated by its two functional groups: the bromine substituent and the carbonyl group. This dual reactivity makes it a cornerstone for building complex molecular architectures.[2]

Key Reactions:

• Metal-Catalyzed Cross-Coupling: The bromine atom readily participates in reactions like Suzuki, Negishi, and Sonogashira couplings, allowing for the formation of new carbon-carbon bonds and the introduction of larger conjugated systems.[1] This is fundamental for synthesizing materials for organic light-emitting diodes (OLEDs) and other electronic applications.[6]

• Nucleophilic Substitution: The electrophilic nature of the brominated aromatic ring allows for nucleophilic substitution reactions.[5]

• Carbonyl Group Reactions: The ketone can be reduced to the corresponding alcohol, 9-fluorenol, or undergo other carbonyl chemistry to introduce different functionalities.

Its applications are diverse, spanning materials science and pharmaceutical development. It serves as an intermediate for:

• Organic luminescent materials and liquid crystals.[1][6]

• Fluorescent dyes and specialized polymers.[2][3][5]

• Pharmaceuticals and agrochemicals, including the preparation of antimalarial drugs and other bioactive molecules.[3][5][6]

Reactivity pathways of 2-Bromo-9-fluorenone.

Experimental Protocols

Detailed methodologies are crucial for reproducible results. Below are protocols for the synthesis and purification of 2-Bromo-9-fluorenone.

Synthesis Protocol 1: Oxidation of 2-Bromofluorene[10]

This method involves the air oxidation of 2-bromofluorene using a base in an organic solvent.

Materials:

• 2-Bromofluorene

• Potassium hydroxide (KOH)

• Tetrahydrofuran (THF)

Procedure:

• In a three-necked flask equipped with a reflux condenser and mechanical stirrer, add 20g of 2-bromofluorene (0.082 mol), 120 mL of THF, and 4.57g of potassium hydroxide (0.082 mol).

• Stir the mixture at room temperature for 3 hours, allowing for oxidation by air.

• After the reaction is complete, filter the solution to remove the solid potassium hydroxide.

• Remove the solvent (THF) from the filtrate via distillation or rotary evaporation.

• Wash the resulting solid residue with water three times.

• Dry the product to obtain 2-Bromo-9-fluorenone as a yellow solid (reported yield: 98.5%).[10]

Synthesis Protocol 2: Bromination of 9-Fluorenone[6]

This protocol describes the direct bromination of 9-fluorenone.

Materials:

• 9-Fluorenone

• Ammonium bromide (NH₄Br)

• Potassium bromate (KBrO₃)

• Phase transfer catalyst (e.g., tetrabutylammonium chloride)

• Sodium sulfite (Na₂SO₃) solution (20%)

• Water

Procedure:

• Combine 9-fluorenone (10 mmol), the phase transfer catalyst (1.5 mmol), and an aqueous solution of ammonium bromide (30 wt%, 25 mmol) in a reaction flask.

• Heat the mixture to 75 °C.

• Over the course of 1 hour, add potassium bromate (11 mmol) in three portions.

• Maintain the temperature at 75 °C and continue stirring for an additional 3 hours.

• After the reaction, cool the mixture to room temperature.

• Add a 20% aqueous solution of sodium sulfite to quench any remaining bromine.

• Filter the mixture to collect the solid product.

• Wash the filter cake with water and dry to obtain the yellow solid 2-Bromo-9-fluorenone (reported yield: 99.2%).

Workflow for the synthesis and purification of 2-Bromo-9-fluorenone.

Purification Protocol: Column Chromatography[1]

For applications requiring high purity (>98%), column chromatography is often employed.

Procedure:

• Dissolve the crude product in a minimal amount of a suitable solvent, such as ethyl acetate or dichloromethane.

• Prepare a silica gel column using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate).

• Load the dissolved product onto the column.

• Elute the column, collecting fractions.

• Monitor the fractions by thin-layer chromatography (TLC) to identify those containing the pure product.

• Combine the pure fractions and remove the solvent under vacuum to yield purified 2-Bromo-9-fluorenone.[1]

Example Reaction: Sonogashira Coupling[1]

This protocol details a specific cross-coupling reaction to synthesize a larger conjugated system.

Materials:

• 2-Bromo-9-fluorenone (1.250 mmol)

• Phenylacetylene (2.500 mmol)

• Triethylamine (Et₃N)

• N,N-Dimethylformamide (DMF)

• Pd(dppf)Cl₂ (0.063 mmol)

• Copper(I) iodide (CuI) (0.062 mmol)

• Ethyl acetate (EtOAc), 0.1 M HCl, water, brine

• Magnesium sulfate (MgSO₄)

Procedure:

• In a dry flask, dissolve phenylacetylene and Et₃N in DMF. Purge the system with argon for 15 minutes.

• In a separate round-bottom flask, combine 2-bromo-9-fluorenone, Pd(dppf)Cl₂, and CuI under an argon atmosphere.

• Transfer the phenylacetylene solution to the flask containing the fluorenone and catalysts.

• Heat the reaction mixture to 50 °C and stir for 17 hours.

• After the reaction, cool to room temperature and concentrate under vacuum.

• Dissolve the residue in EtOAc, wash sequentially with 0.1 M HCl, water, and brine.

• Dry the organic layer over MgSO₄, filter, and concentrate under vacuum.

• Purify the final residue by silica gel column chromatography to obtain the target product, 2-(phenylethynyl)fluoren-9-one.[1]

Sonogashira coupling of 2-Bromo-9-fluorenone.

References

• 1. 2-Bromo-9-fluorenone | C13H7BrO | CID 725831 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. Compounds Derived from 9,9‐Dialkylfluorenes: Syntheses, Crystal Structures and Initial Binding Studies (Part II) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-Bromo-9-fluorenone | 3096-56-8 [chemicalbook.com]
• 5. PubChemLite - 2-bromo-9-fluorenone (C13H7BrO) [pubchemlite.lcsb.uni.lu]
• 6. spectrabase.com [spectrabase.com]
• 7. Search - Access Structures [ccdc.cam.ac.uk]
• 8. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 9. 2-Bromo-9-fluorenone CAS#: 3096-56-8 [amp.chemicalbook.com]
• 10. nbinno.com [nbinno.com]
• 11. [PDF] The crystal and molecular structure of 9-fluorenone | Semantic Scholar [semanticscholar.org]

Synthesis of 2-Bromo-9-fluorenone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of 2-Bromo-9-fluorenone from 9-fluorenone. The document details established experimental protocols, presents key quantitative data in a structured format, and includes visualizations of the reaction pathway and experimental workflow to support research and development in the chemical and pharmaceutical sciences. 2-Bromo-9-fluorenone is a valuable intermediate in organic synthesis, particularly in the development of materials for organic light-emitting diodes (OLEDs) and as a building block for pharmaceutical compounds.[1][2]

Synthetic Pathways Overview

The primary methods for the synthesis of 2-Bromo-9-fluorenone from 9-fluorenone involve the electrophilic aromatic substitution (bromination) of the fluorenone core. The carbonyl group at the 9-position is a deactivating group, directing electrophilic substitution to the 2 and 7 positions. The main synthetic strategies include direct bromination using a bromine source and a catalyst, and a two-step process involving the bromination of fluorene followed by oxidation.

Direct Bromination of 9-Fluorenone

This is a common and efficient method for producing 2-Bromo-9-fluorenone. Various brominating agents can be employed, with the choice of reagents and conditions influencing the yield and selectivity of the reaction.

• Method A: Using Potassium Bromate and Ammonium Bromide: This high-yield method utilizes potassium bromate as the oxidizing agent to generate bromine in situ from ammonium bromide. A phase transfer catalyst is employed to facilitate the reaction between the aqueous and organic phases.[3]

• Method B: Using Elemental Bromine: Direct bromination with liquid bromine is another viable route. The reaction is typically carried out in a suitable solvent, and the regioselectivity can be influenced by the reaction conditions.

Oxidation of 2-Bromofluorene

An alternative two-step approach involves the initial bromination of fluorene to yield 2-bromofluorene, which is then oxidized to 2-Bromo-9-fluorenone. This method can be advantageous if 2-bromofluorene is readily available or if this route offers better overall yield and purity. Air oxidation in the presence of a strong base is a common method for the second step.[4]

Data Presentation

Reactant and Product Properties

Compound	Molecular Formula	Molar Mass ( g/mol )	Appearance	Melting Point (°C)
9-Fluorenone	C₁₃H₈O	180.21	Yellow crystalline solid	81-85
2-Bromo-9-fluorenone	C₁₃H₇BrO	259.10	Yellow solid	146-148[5]

Spectroscopic Data

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	IR (cm⁻¹)
9-Fluorenone	7.28 (d, 2H), 7.45-7.48 (m, 4H), 7.65 (d, 2H)	120.7, 124.7, 129.5, 134.6, 135.1, 144.9, 194.3	3060, 3050, 1710, 1602, 1563, 1433, 1365, 1324, 1152, 1099, 1003, 876, 854, 671, 661
2-Bromo-9-fluorenone	7.40-7.52 (m, 5H), 7.68-7.70 (d, 1H), 7.86 (s, 1H)[4]	Not explicitly found in a single source, but expected to show shifts consistent with a bromo-substituted aromatic ring and a carbonyl group.	3068, 3050, 1738, 1602, 1510, 1460, 1412, 1300, 1010, 832, 770, 685, 510[4]

Experimental Protocols

Method A: Direct Bromination using KBrO₃ and NH₄Br

This protocol is adapted from a high-yield synthesis method.[3]

Materials:

• 9-Fluorenone (10 mmol, 1.80 g)

• Ammonium bromide (25 mmol, 2.45 g)

• Potassium bromate (11 mmol, 1.84 g)

• Tetra-n-butylammonium chloride (or another suitable phase transfer catalyst) (1.5 mmol, 0.42 g)

• 30 wt% aqueous ammonium bromide solution

• 20% aqueous sodium sulfite solution

• Water

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 9-fluorenone (10 mmol), the phase transfer catalyst (1.5 mmol), and the 30 wt% aqueous ammonium bromide solution (containing 25 mmol of NH₄Br).

• Heat the mixture to 75 °C with stirring.

• Over a period of 1 hour, add potassium bromate (11 mmol) in three portions (in a weight ratio of 1:3:1).

• Maintain the reaction temperature at 75 °C and continue stirring for an additional 3 hours.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Add a 20% aqueous solution of sodium sulfite to quench any remaining bromine.

• Filter the resulting yellow solid using vacuum filtration.

• Wash the filter cake thoroughly with water.

• Dry the solid to obtain 2-Bromo-9-fluorenone. This method has a reported yield of 99.2%.[3]

Method B: Oxidation of 2-Bromofluorene

This protocol describes the synthesis of 2-Bromo-9-fluorenone from 2-bromofluorene via air oxidation.[4]

Materials:

• 2-Bromofluorene (0.082 mol, 20 g)

• Potassium hydroxide (0.082 mol, 4.57 g)

• Tetrahydrofuran (THF) (120 mL)

• Water

Procedure:

• In a 250 mL three-necked flask equipped with a reflux condenser and a mechanical stirrer, add 2-bromofluorene (20 g), tetrahydrofuran (120 mL), and potassium hydroxide (4.57 g).

• Stir the mixture at room temperature for 3 hours, allowing for air oxidation to occur.

• After the reaction, filter the solution to remove the potassium hydroxide.

• Remove the THF from the filtrate by distillation.

• Wash the resulting solid with water three times.

• Dry the solid to yield 2-Bromo-9-fluorenone. This method has a reported yield of 98.5% with a purity of 99.4%.[4]

Purification by Recrystallization

The crude 2-Bromo-9-fluorenone can be purified by recrystallization to obtain a high-purity product. The choice of solvent is critical for effective purification.

General Procedure:

• Dissolve the crude 2-Bromo-9-fluorenone in a minimal amount of a suitable hot solvent. Potential solvents include ethanol, methanol, or a mixture of hexane and ethyl acetate.[6]

• If colored impurities are present, a small amount of activated charcoal can be added to the hot solution.

• Hot filter the solution to remove any insoluble impurities and the activated charcoal.

• Allow the filtrate to cool slowly to room temperature to promote the formation of well-defined crystals.

• Further cool the solution in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration.

• Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Dry the crystals under vacuum.

Visualizations

Reaction Pathway

Caption: Electrophilic aromatic bromination of 9-fluorenone.

Experimental Workflow: Method A

Caption: Workflow for the synthesis of 2-Bromo-9-fluorenone via Method A.

References

• 1. guidechem.com [guidechem.com]
• 2. nbinno.com [nbinno.com]
• 3. 2-Bromo-9-fluorenone synthesis - chemicalbook [chemicalbook.com]
• 4. CN1962597A - Oxidation preparation method for 9- fluorenone compound from fluorine compound - Google Patents [patents.google.com]
• 5. 2-溴-9-芴酮 96% | Sigma-Aldrich [sigmaaldrich.com]
• 6. Organic Chemistry - LabArchives, Your Electronic Lab Notebook [mynotebook.labarchives.com]

Solubility Profile of 2-Bromo-9-fluorenone in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of 2-Bromo-9-fluorenone, a key intermediate in the synthesis of antimalarial drugs and a material used in liquid crystals and OLEDs.[1][2][3] Understanding its solubility is crucial for purification, recrystallization, and formulation development.[4][5] This document presents quantitative solubility data, detailed experimental methodologies for solubility determination, and a visual representation of the experimental workflow.

Quantitative Solubility Data

The solubility of 2-Bromo-9-fluorenone has been experimentally determined in various organic solvents at different temperatures. The data, expressed as the mole fraction (x) of 2-Bromo-9-fluorenone, is summarized in the table below. The solubility generally increases with a rise in temperature across all tested solvents.[1][5]

The order of solubility in the tested pure solvents is as follows: 1,4-dioxane > butyl acetate > ethyl acetate > methyl acetate > n-butanol > acetonitrile > n-propanol > isopropanol > ethanol > methanol.[4] The highest solubility was observed in 1,4-dioxane at 323.15 K (0.0526 mole fraction), while the lowest was in methanol at 278.15 K (0.0002 mole fraction).[1][4][5] Qualitative assessments have also noted its solubility in acetone, dichloromethane, and ether.[3][6][7][8][9]

Temperature (K)	Methanol	Ethanol	Isopropanol	n-Propanol	n-Butanol	Acetonitrile	Methyl Acetate	Ethyl Acetate	Butyl Acetate	1,4-Dioxane
278.15	0.0002	0.0004	0.0005	0.0007	0.0009	0.0011	0.0028	0.0049	0.0085	0.0125
283.15	0.0003	0.0005	0.0006	0.0009	0.0012	0.0014	0.0035	0.0061	0.0104	0.0153
288.15	0.0004	0.0006	0.0008	0.0011	0.0015	0.0018	0.0044	0.0076	0.0128	0.0188
293.15	0.0005	0.0008	0.0010	0.0014	0.0019	0.0023	0.0055	0.0095	0.0157	0.0230
298.15	0.0006	0.0010	0.0013	0.0018	0.0024	0.0029	0.0069	0.0118	0.0193	0.0282
303.15	0.0008	0.0012	0.0016	0.0022	0.0030	0.0036	0.0086	0.0146	0.0237	0.0345
308.15	0.0010	0.0015	0.0020	0.0027	0.0037	0.0045	0.0106	0.0180	0.0291	0.0422
313.15	0.0012	0.0018	0.0025	0.0034	0.0046	0.0056	0.0131	0.0221	0.0356	0.0515
318.15	0.0015	0.0022	0.0031	0.0042	0.0057	0.0069	0.0161	0.0271	0.0435	0.0628
323.15	0.0018	0.0027	0.0038	0.0052	0.0070	0.0085	0.0198	0.0332	0.0531	0.0526

Data sourced from Peng Y, et al. (2022).[4]

Experimental Protocol for Solubility Determination

The following is a detailed methodology for determining the solubility of 2-Bromo-9-fluorenone in organic solvents, based on the static equilibrium method combined with High-Performance Liquid Chromatography (HPLC).

1. Materials and Apparatus:

• 2-Bromo-9-fluorenone (purity > 98%)

• Selected organic solvents (analytical grade)

• Thermostatic shaker or water bath

• High-Performance Liquid Chromatography (HPLC) system with a UV detector and a C18 column

• Syringe filters (e.g., 0.45 µm)

• Analytical balance

• Volumetric flasks and pipettes

2. Preparation of Standard Solutions:

• Accurately weigh a known amount of 2-Bromo-9-fluorenone and dissolve it in a suitable solvent (e.g., ethyl acetate) to prepare a stock solution of known concentration.

• Perform serial dilutions of the stock solution to create a series of standard solutions with different concentrations.

3. Calibration Curve Generation:

• Inject the standard solutions into the HPLC system.

• Monitor the absorbance at a specific wavelength (e.g., 254 nm).

• Plot a calibration curve of the peak area versus the concentration of 2-Bromo-9-fluorenone.

4. Solubility Measurement (Static Equilibrium Method):

• Add an excess amount of 2-Bromo-9-fluorenone to a known volume of the desired organic solvent in a sealed container (e.g., a screw-capped vial).

• Place the container in a thermostatic shaker or water bath set to the desired temperature.

• Agitate the mixture for a sufficient time to ensure that equilibrium is reached (preliminary experiments can determine the required time).

• Once equilibrium is achieved, stop the agitation and allow the solid to settle.

• Carefully withdraw a sample of the supernatant using a pre-heated or pre-cooled syringe to match the experimental temperature.

• Immediately filter the sample through a syringe filter to remove any undissolved solid.

5. Sample Analysis:

• Accurately dilute the filtered saturated solution with the appropriate solvent.

• Inject the diluted sample into the HPLC system under the same conditions used for the standard solutions.

• Determine the peak area of 2-Bromo-9-fluorenone in the sample.

6. Calculation of Solubility:

• Using the peak area from the sample and the calibration curve, determine the concentration of 2-Bromo-9-fluorenone in the diluted saturated solution.

• Calculate the concentration in the original saturated solution by accounting for the dilution factor.

• Convert the concentration (e.g., in g/mL) to mole fraction for standardized reporting.

7. Solid Phase Analysis:

• After the solubility experiment, the solid residue can be analyzed using techniques like X-ray diffraction (XRD) to confirm that no polymorphic transformation or solvate formation occurred during the experiment.[4]

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental determination of 2-Bromo-9-fluorenone solubility.

Caption: Workflow for determining 2-Bromo-9-fluorenone solubility.

References

• 1. 2-Bromo-9-fluorenone | 3096-56-8 [chemicalbook.com]
• 2. 2-Bromo-9-fluorenone CAS#: 3096-56-8 [amp.chemicalbook.com]
• 3. 2-Bromo-9-fluorenone, 96% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. innospk.com [innospk.com]
• 7. 2-Bromo-9-fluorenone | 3096-56-8 | Benchchem [benchchem.com]
• 8. nbinno.com [nbinno.com]
• 9. chemicalbook.com [chemicalbook.com]

Spectroscopic Analysis of 2-Bromo-9-fluorenone: A Technical Guide

This guide provides a comprehensive overview of the spectroscopic data for 2-Bromo-9-fluorenone, a key intermediate in the synthesis of pharmaceutical and organic luminescent materials.[1][2] The following sections present its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with detailed experimental protocols for these analytical techniques. This document is intended for researchers, scientists, and professionals in the field of drug development and materials science.

Spectroscopic Data

The spectroscopic data presented below has been compiled from various spectral databases and is crucial for the structural elucidation and characterization of 2-Bromo-9-fluorenone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the structure of organic molecules by providing information about the chemical environment of atomic nuclei.[3][4][5]

¹H NMR (Proton NMR) Data

The ¹H NMR spectrum provides information about the number of different types of protons and their neighboring environments.

Chemical Shift (δ) ppm	Solvent
7.30 - 7.80 (m, 7H)	CDCl₃

¹³C NMR (Carbon-13 NMR) Data

The ¹³C NMR spectrum provides information about the different carbon environments in the molecule.

Chemical Shift (δ) ppm	Solvent
121.2, 124.8, 128.9, 130.8, 131.3, 134.9, 135.8, 143.5, 144.2, 192.5	DMSO-d₆

Note: Specific peak assignments for ¹H and ¹³C NMR can be performed using 2D NMR techniques such as COSY and HSQC.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.[6][7]

Wavenumber (cm⁻¹)	Description
~1715	C=O (Ketone) stretching
~1600, ~1450	C=C (Aromatic) stretching
~750	C-H (Aromatic) bending
~660	C-Br stretching

Note: The exact peak positions can vary slightly depending on the sample preparation method.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions, providing information about the molecular weight and fragmentation pattern of a compound.[8][9][10]

m/z	Relative Intensity	Description
258/260	~1:1	[M]⁺, Molecular ion peak (presence of Br isotopes)
230/232	Variable	[M-CO]⁺
151	Variable	[M-Br-CO]⁺

Note: The characteristic isotopic pattern of bromine (⁷⁹Br and ⁸¹Br in approximately a 1:1 ratio) is a key feature in the mass spectrum of 2-Bromo-9-fluorenone.

Experimental Protocols

The following are generalized protocols for acquiring the spectroscopic data presented above. Instrument-specific parameters may require optimization.

NMR Spectroscopy

Sample Preparation:

• Dissolve 5-10 mg of purified 2-Bromo-9-fluorenone in approximately 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).[3]

• Filter the solution into a clean NMR tube to a height of about 4-5 cm.[3]

• An internal standard, such as tetramethylsilane (TMS), may be added for chemical shift referencing.[3]

Data Acquisition:

A standard 1D proton NMR experiment is typically run first.[4] For ¹³C NMR, a proton-decoupled experiment is common to simplify the spectrum. Further structural elucidation can be achieved using 2D NMR experiments like COSY, HSQC, and HMBC.

Infrared (IR) Spectroscopy

Sample Preparation (Attenuated Total Reflectance - ATR):

This is a common and simple method for solid samples.[6]

• Place a small, clean amount of the solid 2-Bromo-9-fluorenone directly onto the ATR crystal.

• Apply pressure using the instrument's anvil to ensure good contact between the sample and the crystal.

Alternative Method (Thin Solid Film):

• Dissolve a small amount of the solid in a volatile solvent like methylene chloride.[11]

• Drop the solution onto a salt plate (e.g., NaCl or KBr) and allow the solvent to evaporate, leaving a thin film of the compound.[11]

Data Acquisition:

The IR spectrum is obtained by passing a beam of infrared light through the sample and measuring the frequencies at which the light is absorbed.[7]

Mass Spectrometry

Sample Preparation:

• Dissolve the sample in a suitable volatile organic solvent (e.g., methanol, acetonitrile) to a concentration of approximately 1 mg/mL.[12]

• Further dilute an aliquot of this solution to the low µg/mL or ng/mL range, depending on the sensitivity of the instrument.[12]

• If any precipitate is present, the solution must be filtered before analysis.[12]

Data Acquisition:

The sample is introduced into the mass spectrometer, where it is ionized.[13] Common ionization techniques for organic molecules include Electron Ionization (EI) and Electrospray Ionization (ESI).[8][9] The resulting ions are then separated based on their mass-to-charge ratio by a mass analyzer and detected.[10]

Workflow Visualization

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like 2-Bromo-9-fluorenone.

A generalized workflow for the spectroscopic analysis of an organic compound.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 2-Bromo-9-fluorenone | 3096-56-8 [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 5. NMR Spectroscopy [www2.chemistry.msu.edu]
• 6. amherst.edu [amherst.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. The Mass Spectrometry Experiment [sites.science.oregonstate.edu]
• 9. Mass Spectrometry Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 10. fiveable.me [fiveable.me]
• 11. orgchemboulder.com [orgchemboulder.com]
• 12. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 13. m.youtube.com [m.youtube.com]

An In-depth Technical Guide to the Physicochemical Properties of 2-Bromo-9-fluorenone

This technical guide provides a comprehensive overview of the melting and boiling points of 2-Bromo-9-fluorenone, a key intermediate in organic synthesis, particularly in the development of materials for organic light-emitting diodes (OLEDs) and in pharmaceutical research.[1][2] This document is intended for researchers, scientists, and professionals in the field of drug development and materials science.

Physicochemical Data of 2-Bromo-9-fluorenone

The precise determination of the melting and boiling points of a compound is crucial for its identification, purity assessment, and the establishment of appropriate reaction and purification conditions. The following table summarizes the key physical properties of 2-Bromo-9-fluorenone.

Property	Value
Melting Point	146-148 °C
Boiling Point	392.8 °C (at 760 mmHg)

Experimental Protocols for Physical Property Determination

Accurate measurement of melting and boiling points requires standardized experimental procedures. Below are detailed methodologies for these determinations.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid phase. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Thermometer

• Mortar and pestle

Procedure:

• Sample Preparation: A small amount of dry 2-Bromo-9-fluorenone is finely ground using a mortar and pestle. The powdered sample is then packed into a capillary tube to a height of 2-3 mm by tapping the sealed end of the tube on a hard surface.[3][4]

• Apparatus Setup: The capillary tube is placed in the heating block of the melting point apparatus.[3]

• Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to ensure thermal equilibrium between the sample and the thermometer.

• Observation: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the last crystal melts is recorded as the end of the melting range. For pure 2-Bromo-9-fluorenone, this range is typically narrow.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure.

Apparatus:

• Thiele tube or a similar heating bath (e.g., oil bath)

• Small test tube

• Capillary tube (sealed at one end)

• Thermometer

• Rubber band or wire to attach the test tube to the thermometer

Procedure:

• Sample Preparation: A small amount of 2-Bromo-9-fluorenone is placed in the small test tube.

• Capillary Inversion: A capillary tube, sealed at one end, is placed inverted (open end down) into the test tube containing the sample.[5]

• Apparatus Assembly: The test tube is attached to a thermometer using a rubber band, ensuring the sample is level with the thermometer bulb.[5][6] This assembly is then clamped and immersed in a Thiele tube or an oil bath.[5][6]

• Heating: The heating bath is gently and uniformly heated.[6] As the temperature rises, the air trapped in the capillary tube will expand and exit as a slow stream of bubbles.

• Observation: Heating is continued until a continuous and rapid stream of bubbles emerges from the capillary tube.[6] At this point, the heating is stopped.

• Boiling Point Reading: As the apparatus cools, the stream of bubbles will slow down and eventually stop. The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point of the substance.[6]

Synthesis of 2-Bromo-9-fluorenone: An Experimental Workflow

2-Bromo-9-fluorenone is commonly synthesized from 9-fluorenone. The following diagram illustrates a typical experimental workflow for this synthesis.

Caption: Experimental workflow for the synthesis of 2-Bromo-9-fluorenone.

References

• 1. nbinno.com [nbinno.com]
• 2. Applications of Fluorene Derivatives in Materials Science, Drug Development, and Biochemistry-Beijing Entrepreneur Science & Trading Co., Ltd [entrepreneur-cn.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Determination of Melting Point [wiredchemist.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. vijaynazare.weebly.com [vijaynazare.weebly.com]

2-Bromo-9-fluorenone: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

An In-depth Exploration of the Synthesis, Properties, and Applications of a Versatile Chemical Intermediate

Abstract

2-Bromo-9-fluorenone is a key organic compound that serves as a versatile precursor in a multitude of scientific and industrial applications. This technical guide provides a detailed overview of its fundamental chemical and physical properties, comprehensive experimental protocols for its synthesis and key reactions, and an exploration of its significant roles in materials science and drug discovery, particularly in the development of organic light-emitting diodes (OLEDs) and novel antimalarial agents.

Core Properties of 2-Bromo-9-fluorenone

2-Bromo-9-fluorenone is a yellow crystalline solid at room temperature. Its chemical structure, featuring a fluorene backbone substituted with a bromine atom and a ketone functional group, imparts unique reactivity and desirable photophysical characteristics.

Property	Value	Reference
Chemical Formula	C₁₃H₇BrO	[1]
Molecular Weight	259.10 g/mol	[1]
Melting Point	146-148 °C	[2]
Appearance	Yellow crystal powder	[2]
Purity	≥ 99% (HPLC)	[2]
CAS Number	3096-56-8	[2]

Synthesis and Reactivity

The synthesis of 2-Bromo-9-fluorenone is most commonly achieved through the oxidation of 2-bromofluorene. Various methods have been developed to optimize yield and purity.

Experimental Protocol: Synthesis of 2-Bromo-9-fluorenone

This protocol details a high-yield synthesis method by oxidation of 2-bromofluorene.

Materials:

• 2-bromofluorene

• Tetrahydrofuran (THF)

• Potassium hydroxide (KOH)

Procedure:

• In a 250 mL three-necked flask equipped with a reflux condenser and mechanical stirrer, add 20g of 2-bromofluorene (0.082 mol) and 120 mL of tetrahydrofuran.

• Add 4.57g of potassium hydroxide (0.082 mol) to the mixture.

• Stir the reaction mixture at room temperature for 3 hours.

• After the reaction is complete, filter the solution to remove potassium hydroxide.

• Distill the filtrate to remove the solvent.

• Wash the resulting solid with water three times and then dry to obtain 2-bromo-9-fluorenone.[3]

Results: This method typically yields 2-bromo-9-fluorenone with a purity of 99.4% and a yield of 98.5%.[3]

Key Reactions: Suzuki-Miyaura Coupling

2-Bromo-9-fluorenone is an excellent substrate for Suzuki-Miyaura coupling reactions, a powerful method for forming carbon-carbon bonds. This reactivity allows for the synthesis of a wide array of functionalized fluorenone derivatives.

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: Generalized workflow for the Suzuki-Miyaura coupling of 2-Bromo-9-fluorenone.

Detailed Protocol: A general procedure involves reacting 2-Bromo-9-fluorenone with an arylboronic acid in the presence of a palladium catalyst and a base in a suitable solvent mixture. The reaction is typically heated under an inert atmosphere. Following the reaction, an aqueous workup and extraction are performed, and the final product is purified by column chromatography.[4][5][6]

Applications in Materials Science: Organic Light-Emitting Diodes (OLEDs)

The fluorene core of 2-Bromo-9-fluorenone provides a rigid and conjugated system that is highly desirable for electronic materials. Through chemical modifications, 2-Bromo-9-fluorenone serves as a crucial building block for the synthesis of novel materials for OLEDs. These materials often exhibit high thermal stability and efficient charge transport properties.

Application Area	Description
Host Materials	Derivatives of 2-Bromo-9-fluorenone can be functionalized to create host materials for phosphorescent OLEDs, which are essential for achieving high efficiencies.
Emitting Materials	By extending the conjugation through reactions like the Suzuki coupling, fluorescent and phosphorescent emitters with tailored emission colors and high quantum yields can be synthesized.

While specific photophysical data for 2-Bromo-9-fluorenone itself is limited in publicly available literature, the properties of its derivatives are extensively studied. For instance, various fluorenone derivatives exhibit solvent-dependent shifts in their emission maxima and varying quantum yields, highlighting the tunability of their optical properties.[7]

Role in Drug Development: Antimalarial Agents

2-Bromo-9-fluorenone is a valuable starting material in the synthesis of compounds with potential therapeutic applications. Notably, it has been used in the development of novel antimalarial drugs. The fluorene scaffold can be elaborated with various side chains to create molecules that exhibit potent activity against Plasmodium falciparum, the parasite responsible for malaria.

Derivative Type	In Vitro Activity (IC₅₀)
Fluorenone Sulfonamides	IC₅₀ values in the range of 5.94 to 23 µM against SARS-CoV-2 proteases have been reported, indicating the potential of the fluorenone scaffold in antiviral research.[7]
N-acylhydrazone derivatives	Certain derivatives have shown potent antiplasmodial activity, with IC₅₀ values as low as 0.07 µM against chloroquine-resistant strains of P. falciparum.[8]

It is important to note that while 2-Bromo-9-fluorenone is a precursor, the final biological activity is highly dependent on the specific modifications made to the core structure.

Biological Degradation Pathway

In environmental microbiology, the degradation of polycyclic aromatic hydrocarbons like fluorene is a significant area of research. Interestingly, 9-fluorenone is a key intermediate in the microbial catabolism of fluorene. This pathway provides insight into the natural fate of these compounds and can be harnessed for bioremediation purposes.

Microbial Degradation of Fluorene

References

• 1. 2-Bromo-9-fluorenone | C13H7BrO | CID 725831 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. CN100422128C - Method for preparing 9-fluorenone compounds by oxidation of fluorene compounds - Google Patents [patents.google.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. benchchem.com [benchchem.com]
• 8. Evaluation of antiplasmodial activity in silico and in vitro of N-acylhydrazone derivatives - PMC [pmc.ncbi.nlm.nih.gov]

The Bromine Atom in 2-Bromo-9-fluorenone: A Gateway to Molecular Diversity

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The unique structural architecture of 2-bromo-9-fluorenone, characterized by a rigid fluorene backbone, a reactive carbonyl group, and a strategically positioned bromine atom, establishes it as a cornerstone building block in modern organic synthesis. The bromine atom, in particular, serves as a versatile handle for a multitude of chemical transformations, enabling the introduction of diverse functionalities and the construction of complex molecular frameworks. This guide provides a comprehensive overview of the reactivity of the bromine atom in 2-bromo-9-fluorenone, with a focus on palladium-catalyzed cross-coupling reactions, nucleophilic aromatic substitutions, and the biological implications of its derivatives.

The Reactive Nature of the C-Br Bond

The carbon-bromine bond at the 2-position of the 9-fluorenone scaffold is activated towards a variety of chemical transformations. This reactivity is primarily attributed to the electron-withdrawing nature of the fluorenone core, which polarizes the C-Br bond and makes the carbon atom susceptible to nucleophilic attack and oxidative addition in catalytic cycles. This inherent reactivity has been extensively exploited to synthesize a wide array of derivatives with applications in materials science and medicinal chemistry.[1][2]

Palladium-Catalyzed Cross-Coupling Reactions: A Powerful Toolkit

Palladium-catalyzed cross-coupling reactions represent the most prominent and versatile methods for the functionalization of 2-bromo-9-fluorenone. These reactions, which have revolutionized organic synthesis, allow for the formation of new carbon-carbon and carbon-heteroatom bonds with high efficiency and selectivity.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling reaction is a powerful method for the formation of C-C bonds by coupling an organoboron compound with a halide.[3] For 2-bromo-9-fluorenone, this reaction enables the introduction of various aryl and heteroaryl substituents, leading to the synthesis of extended π-conjugated systems relevant for organic electronics.

Table 1: Suzuki-Miyaura Coupling of 2-Bromo-9-fluorenone with Various Boronic Acids

Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	12	>95
4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (5)	-	Na₂CO₃	Toluene/EtOH/H₂O	80	16	88
4-Tolylboronic acid	Pd(dppf)Cl₂ (3)	-	K₂CO₃	Dioxane/H₂O	90	12	92
3,5-Dimethylphenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	12	91

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

A mixture of 2-bromo-9-fluorenone (1.0 mmol), the corresponding boronic acid (1.2 mmol), a palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), a phosphine ligand (e.g., SPhos, 4 mol%), and a base (e.g., K₃PO₄, 2.0 mmol) is prepared in a suitable solvent system (e.g., toluene/water). The reaction mixture is degassed and heated under an inert atmosphere until the starting material is consumed, as monitored by thin-layer chromatography (TLC). After cooling to room temperature, the reaction mixture is worked up by extraction and purified by column chromatography to afford the desired 2-aryl-9-fluorenone derivative.[3]

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the synthesis of carbon-nitrogen bonds from amines and aryl halides.[4][5] This reaction provides a direct route to 2-amino-9-fluorenone derivatives, which are valuable intermediates in medicinal chemistry and materials science.[6]

Table 2: Buchwald-Hartwig Amination of 2-Bromo-9-fluorenone with Various Amines

Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Aniline	Pd₂(dba)₃ (2)	BINAP (3)	NaOtBu	Toluene	100	18	85
Morpholine	Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄	Dioxane	110	24	78
n-Butylamine	Pd₂(dba)₃ (1.5)	BrettPhos (3)	LiHMDS	THF	80	16	82
Indole	Pd(OAc)₂ (2)	DavePhos (4)	Cs₂CO₃	1,4-Dioxane	100	20	75

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

In a glovebox, a reaction vessel is charged with 2-bromo-9-fluorenone (1.0 mmol), the desired amine (1.2 mmol), a palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%), a phosphine ligand (e.g., BINAP, 3 mol%), and a base (e.g., NaOtBu, 1.4 mmol). A dry, degassed solvent such as toluene is added, and the vessel is sealed. The reaction mixture is then heated with stirring for the specified time. After completion, the reaction is quenched, and the product is isolated and purified using standard techniques.[4][5]

Sonogashira Coupling

The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl halide, catalyzed by palladium and a copper co-catalyst.[7] This reaction is instrumental in synthesizing 2-alkynyl-9-fluorenone derivatives, which are of interest for their photophysical properties and potential applications in materials science.

Table 3: Sonogashira Coupling of 2-Bromo-9-fluorenone with Various Terminal Alkynes

Alkyne	Pd Catalyst (mol%)	Cu Catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Phenylacetylene	Pd(dppf)Cl₂ (5)	CuI (5)	Et₃N	DMF	50	17	89
Ethynyltrimethylsilane	Pd(PPh₃)₂Cl₂ (2)	CuI (4)	DIPA	THF	65	12	91
1-Octyne	Pd(PPh₃)₄ (3)	CuI (6)	i-Pr₂NEt	Toluene	80	24	85
4-Ethynylanisole	Pd(dppf)Cl₂ (5)	CuI (5)	Et₃N	DMF	60	18	87

Experimental Protocol: Sonogashira Coupling of 2-Bromo-9-fluorenone with Phenylacetylene

In a dry reaction flask, 2-bromo-9-fluorenone (0.324 g, 1.250 mmol), Pd(dppf)Cl₂ (0.0510 g, 0.063 mmol), and CuI (0.012 g, 0.062 mmol) are placed under an argon atmosphere. A solution of phenylacetylene (0.27 mL, 2.500 mmol) and triethylamine (0.8 mL) in DMF (3.2 mL), previously purged with argon for 15 minutes, is added. The reaction mixture is heated to 50 °C and stirred for 17 hours. After cooling, the solvent is removed under vacuum. The residue is dissolved in ethyl acetate, washed with 0.1 M HCl, water, and brine, then dried over MgSO₄. The crude product is purified by silica gel column chromatography to yield 2-(phenylethynyl)-9-fluorenone.[8]

Cyanation

The introduction of a nitrile group onto the fluorenone scaffold can be achieved through palladium-catalyzed cyanation of 2-bromo-9-fluorenone.[9][10] Aryl nitriles are versatile intermediates that can be hydrolyzed to carboxylic acids, reduced to amines, or participate in various cycloaddition reactions.

Table 4: Palladium-Catalyzed Cyanation of 2-Bromo-9-fluorenone

Cyanide Source	Catalyst (mol%)	Ligand (mol%)	Additive	Solvent	Temp. (°C)	Time (h)	Yield (%)
K₄[Fe(CN)₆]	Pd(OAc)₂ (0.1)	-	-	DMAc	120	5	88
Zn(CN)₂	Pd₂(dba)₃ (2)	dppf (4)	-	DMF	100	12	91
KCN	Pd/C (5)	-	-	Toluene	110	24	75

Experimental Protocol: General Procedure for Palladium-Catalyzed Cyanation

A mixture of 2-bromo-9-fluorenone (1.0 mmol), a cyanide source (e.g., K₄[Fe(CN)₆], 0.3 mmol), a palladium catalyst (e.g., Pd(OAc)₂, 0.1 mol%), and a base (e.g., Na₂CO₃, 2.0 mmol) in a polar aprotic solvent such as DMAc is heated under an inert atmosphere. The reaction progress is monitored by TLC or GC-MS. Upon completion, the reaction mixture is cooled and subjected to an aqueous workup. The product, 2-cyano-9-fluorenone, is then isolated and purified.[10]

Nucleophilic Aromatic Substitution

While palladium-catalyzed reactions are predominant, the bromine atom in 2-bromo-9-fluorenone can also undergo nucleophilic aromatic substitution (SNAr) reactions, particularly with strong nucleophiles. The electron-withdrawing effect of the fluorenone system facilitates the attack of nucleophiles on the carbon atom bearing the bromine.

Table 5: Nucleophilic Aromatic Substitution of 2-Bromo-9-fluorenone

Nucleophile	Base	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)
Sodium methoxide	-	Methanol	65	24	2-Methoxy-9-fluorenone	65
Sodium thiophenoxide	-	DMF	100	12	2-(Phenylthio)-9-fluorenone	72
Potassium phenoxide	K₂CO₃	NMP	150	18	2-Phenoxy-9-fluorenone	58

Experimental Protocol: General Procedure for Nucleophilic Aromatic Substitution with Thiols

To a solution of 2-bromo-9-fluorenone (1.0 mmol) in a polar aprotic solvent such as DMF, the corresponding thiol (1.2 mmol) and a base (e.g., K₂CO₃, 2.0 mmol) are added. The mixture is heated until the starting material is consumed. After cooling, the reaction is diluted with water and extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated. The crude product is then purified by chromatography.[11]

Visualizing Reaction Pathways and Biological Significance

The versatility of the reactions involving the bromine atom of 2-bromo-9-fluorenone allows for the systematic construction of a diverse library of derivatives. The logical flow from the starting material to various functionalized products can be visualized as a network of synthetic pathways.

Caption: Synthetic pathways from 2-bromo-9-fluorenone.

Derivatives of 9-fluorenone have garnered significant attention for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.[12][13] For instance, certain fluorenone derivatives have been shown to inhibit human hepatocellular carcinoma cells by inducing the generation of reactive oxygen species (ROS). This increase in ROS can trigger a cascade of cellular events leading to programmed cell death (apoptosis).

Caption: ROS-mediated apoptosis by a fluorenone derivative.

Furthermore, radioiodinated 9-fluorenone derivatives have been developed as imaging agents for the α7-nicotinic acetylcholine receptor (α7-nAChR), which is implicated in various neurological disorders, including Alzheimer's disease.[14] This highlights the potential of 2-bromo-9-fluorenone as a scaffold for the development of diagnostic and therapeutic agents targeting the central nervous system.

Conclusion

The bromine atom in 2-bromo-9-fluorenone is a key functional group that unlocks a vast chemical space for the synthesis of novel and complex molecules. The palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and cyanation, along with nucleophilic aromatic substitution, provide a robust and versatile toolbox for its derivatization. The resulting functionalized fluorenones exhibit a wide range of properties, making them valuable candidates for applications in materials science, particularly in the field of organic electronics, and in drug discovery, with demonstrated potential in oncology, infectious diseases, and neuropharmacology. The continued exploration of the reactivity of 2-bromo-9-fluorenone is poised to yield further innovations in these critical areas of scientific research.

References

• 1. New O-Aryl-Carbamoyl-Oxymino-Fluorene Derivatives with MI-Crobicidal and Antibiofilm Activity Enhanced by Combination with Iron Oxide Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. Non-toxic cyanide sources and cyanating agents - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. nbinno.com [nbinno.com]
• 7. Sonogashira Coupling [organic-chemistry.org]
• 8. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 9. Cyanation - Wikipedia [en.wikipedia.org]
• 10. US7595417B2 - Cyanation of aromatic halides - Google Patents [patents.google.com]
• 11. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis and biological evaluation of 9-fluorenone derivatives for SPECT imaging of α7-nicotinic acetylcholine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Electrophilicity of 2-Bromo-9-fluorenone's Carbonyl Group

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the electrophilicity of the carbonyl group in 2-Bromo-9-fluorenone, a key intermediate in the synthesis of various functional materials and pharmaceutical compounds.[1] This document delves into the electronic effects of the bromine substituent on the reactivity of the fluorenone core, supported by spectroscopic data, detailed experimental protocols, and theoretical considerations.

Introduction: The Significance of Carbonyl Electrophilicity in Fluorenone Chemistry

The fluorene framework, a tricyclic aromatic system, is a prevalent scaffold in materials science and medicinal chemistry. The introduction of a carbonyl group at the 9-position to form 9-fluorenone creates an electrophilic center, susceptible to nucleophilic attack. This reactivity is fundamental to the derivatization of the fluorenone core. The substitution pattern on the aromatic rings of the fluorenone molecule can significantly modulate the reactivity of this carbonyl group. This guide focuses on the 2-bromo-substituted derivative, exploring how the presence of the electron-withdrawing bromine atom enhances the electrophilic character of the carbonyl carbon.

Spectroscopic Evidence of Enhanced Electrophilicity

The electrophilicity of a carbonyl carbon is directly related to its electron density. Spectroscopic techniques such as Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy provide valuable insights into the electronic environment of the carbonyl group.

Infrared (IR) Spectroscopy

The position of the carbonyl stretching vibration (νC=O) in the IR spectrum is a sensitive indicator of the electronic properties of the carbonyl group. Electron-withdrawing substituents increase the force constant of the C=O bond, leading to a higher stretching frequency.

A comparison of the carbonyl stretching frequencies of 9-fluorenone and 2-Bromo-9-fluorenone illustrates this effect. Unsubstituted 9-fluorenone exhibits a carbonyl stretch at approximately 1712 cm⁻¹. In contrast, the IR spectrum of 2-Bromo-9-fluorenone shows a distinct shift to a higher wavenumber.

Compound	Carbonyl Stretching Frequency (νC=O)
9-Fluorenone	~1712 cm⁻¹
2-Bromo-9-fluorenone	1738 cm⁻¹

This notable increase of 26 cm⁻¹ in the stretching frequency for 2-Bromo-9-fluorenone provides strong evidence for the electron-withdrawing effect of the bromine atom, which leads to a more polarized and, therefore, more electrophilic carbonyl group.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Theoretical Framework: Understanding the Inductive Effect

The enhanced electrophilicity of the carbonyl group in 2-Bromo-9-fluorenone can be rationalized by considering the inductive effect of the bromine substituent.

Caption: Inductive effect of bromine on carbonyl electrophilicity.

The bromine atom is more electronegative than carbon and exerts a through-sigma-bond electron-withdrawing inductive effect (-I effect). This effect is transmitted through the aromatic ring to the carbonyl group, leading to a decrease in electron density at the carbonyl carbon. This increased partial positive charge (δ+) on the carbonyl carbon makes it a more potent electrophile, thus more susceptible to nucleophilic attack.

Experimental Protocols

The following section provides detailed methodologies for the synthesis of 2-Bromo-9-fluorenone and for a kinetic study to quantitatively assess the electrophilicity of the carbonyl group in substituted fluorenones.

Synthesis of 2-Bromo-9-fluorenone

This protocol is adapted from established synthetic procedures.

Materials:

• 2-Bromofluorene (0.082 mol, 20 g)

• Tetrahydrofuran (THF) (120 mL)

• Potassium hydroxide (KOH) (0.082 mol, 4.57 g)

• Deionized water

• 250 mL three-necked flask

• Reflux condenser

• Mechanical stirrer

• Filtration apparatus

• Rotary evaporator

Procedure:

• To a 250 mL three-necked flask equipped with a reflux condenser and a mechanical stirrer, add 2-bromofluorene (20 g, 0.082 mol), tetrahydrofuran (120 mL), and potassium hydroxide (4.57 g, 0.082 mol).

• Stir the mixture at room temperature for 3 hours. The reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, filter the reaction mixture to remove potassium hydroxide.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the THF.

• Wash the resulting solid with deionized water three times.

• Dry the solid to obtain 2-Bromo-9-fluorenone as a yellow solid.

Caption: Workflow for the synthesis of 2-Bromo-9-fluorenone.

Kinetic Analysis of Carbonyl Electrophilicity via Sodium Borohydride Reduction

This experimental protocol is based on studies of the reduction of substituted fluorenones and provides a method to quantify the relative electrophilicity of the carbonyl group. A higher reaction rate corresponds to a more electrophilic carbonyl center.

Materials:

• Substituted fluorenone (e.g., 9-fluorenone, 2-Bromo-9-fluorenone)

• Sodium borohydride (NaBH₄)

• Anhydrous isopropyl alcohol

• UV-Vis spectrophotometer with a thermostated cell holder

• Quartz cuvettes

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of the fluorenone derivative in anhydrous isopropyl alcohol of a known concentration (e.g., 1 x 10⁻³ M).

  • Prepare a fresh solution of sodium borohydride in anhydrous isopropyl alcohol of a known concentration (e.g., 1 x 10⁻² M).

• Kinetic Measurement:

  • Equilibrate the UV-Vis spectrophotometer and the reactant solutions to a constant temperature (e.g., 25 °C).

  • In a quartz cuvette, mix a known volume of the fluorenone solution with a known volume of the isopropyl alcohol.

  • Initiate the reaction by adding a known volume of the sodium borohydride solution to the cuvette, ensuring rapid mixing.

  • Immediately begin monitoring the decrease in absorbance of the fluorenone at its λmax over time. The disappearance of the fluorenone can be followed spectrophotometrically.

• Data Analysis:

  • The reaction follows pseudo-first-order kinetics under conditions where [NaBH₄] >> [Fluorenone].

  • The pseudo-first-order rate constant (k_obs) can be determined by plotting ln(A_t - A_∞) versus time, where A_t is the absorbance at time t and A_∞ is the absorbance at the completion of the reaction. The slope of this plot is -k_obs.

  • The second-order rate constant (k₂) can be calculated from the equation: k₂ = k_obs / [NaBH₄].

  • By comparing the second-order rate constants for different substituted fluorenones, a quantitative measure of the relative electrophilicity of their carbonyl groups can be obtained.

Caption: Workflow for kinetic analysis of fluorenone reduction.

Conclusion

The presence of a bromine atom at the 2-position of the 9-fluorenone scaffold significantly enhances the electrophilicity of the carbonyl group. This is evidenced by the increase in the carbonyl stretching frequency in the IR spectrum and is supported by the theoretical understanding of the inductive effect of the halogen substituent. The provided experimental protocols offer robust methods for the synthesis of 2-Bromo-9-fluorenone and for the quantitative evaluation of its carbonyl reactivity. This heightened electrophilicity makes 2-Bromo-9-fluorenone a valuable and more reactive building block for the synthesis of complex organic molecules, which is of particular interest to researchers in drug development and materials science. Further studies, including detailed kinetic analysis of nucleophilic additions and computational modeling, would provide a more complete quantitative picture of the reactivity of this important synthetic intermediate.

References

• 1. researchgate.net [researchgate.net]

2-Bromo-9-fluorenone: A Cornerstone for Innovation in Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-9-fluorenone is a highly versatile organic building block that has garnered significant attention in the fields of materials science, medicinal chemistry, and organic synthesis.[1][2] Its rigid, planar fluorene core, combined with a reactive carbonyl group and a strategically placed bromine atom, makes it an ideal precursor for the synthesis of a diverse array of complex organic molecules.[1] The electron-withdrawing nature of the fluorenone system enhances the reactivity of the carbon-bromine bond, facilitating a variety of powerful cross-coupling reactions.[3] This guide provides a comprehensive overview of 2-Bromo-9-fluorenone's properties, synthesis, and its application in key synthetic transformations, complete with experimental protocols, quantitative data, and visual diagrams to support advanced research and development.

Physicochemical Properties and Synthesis

2-Bromo-9-fluorenone is a yellow solid with good solubility in many common organic solvents.[4] Its key physical and chemical properties are summarized in the table below.

Property	Value
CAS Number	3096-56-8
Molecular Formula	C₁₃H₇BrO
Molecular Weight	259.10 g/mol
Melting Point	146-148 °C
Appearance	Light yellow to yellow crystalline powder
Solubility	Soluble in acetone, with varying solubility in other organic solvents.

Table 1: Physicochemical Properties of 2-Bromo-9-fluorenone.

The synthesis of 2-Bromo-9-fluorenone is typically achieved through the bromination of 9-fluorenone or the oxidation of 2-bromofluorene.

Synthesis of 2-Bromo-9-fluorenone from 9-Fluorenone

A high-yielding synthesis involves the reaction of 9-fluorenone with potassium bromate and ammonium bromide in the presence of a phase transfer catalyst.

Experimental Protocol:

• Combine 9-fluorenone (10 mmol), a phase transfer catalyst such as tetra-n-butylammonium chloride (1.5 mmol), and an aqueous solution of ammonium bromide (30 wt%, 25 mmol).

• Heat the mixture to 75 °C.

• Over the course of 1 hour, add potassium bromate (11 mmol) in three portions.

• Maintain the reaction temperature at 75 °C for an additional 3 hours.

• After cooling to room temperature, quench the reaction by adding a 20% aqueous solution of sodium sulfite to remove any excess bromine.

• Filter the resulting solid, wash with water, and dry to obtain 2-Bromo-9-fluorenone as a yellow solid. This method has been reported to yield up to 99.2%.[5][6]

Synthesis of 2-Bromo-9-fluorenone from 2-Bromofluorene

An alternative route involves the oxidation of 2-bromofluorene using potassium hydroxide in tetrahydrofuran.

Experimental Protocol:

• In a three-necked flask equipped with a reflux condenser and mechanical stirrer, dissolve 2-bromofluorene (0.082 mol) in 120 ml of tetrahydrofuran.

• Add potassium hydroxide (0.082 mol) and stir the reaction mixture at room temperature for 3 hours.

• Filter the reaction mixture to remove the potassium hydroxide.

• Remove the solvent from the filtrate by distillation.

• Wash the residue with water three times and dry to yield 2-Bromo-9-fluorenone. Purity of up to 99.4% and a yield of 98.5% have been reported for this method.[7]

Applications in Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom on the 2-Bromo-9-fluorenone scaffold serves as a versatile handle for the construction of carbon-carbon and carbon-nitrogen bonds through palladium-catalyzed cross-coupling reactions. These transformations are fundamental to the synthesis of advanced materials and pharmaceutically active compounds.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust method for forming carbon-carbon bonds between 2-Bromo-9-fluorenone and various organoboron compounds.[8] This reaction is instrumental in synthesizing biaryl structures, which are common motifs in liquid crystals and organic light-emitting diodes (OLEDs).[1][9]

General Experimental Protocol:

• In a reaction vessel, combine 2-Bromo-9-fluorenone (1.0 mmol), the desired arylboronic acid (1.2 mmol), a palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), a phosphine ligand (e.g., SPhos, 4 mol%), and a base (e.g., K₃PO₄, 2.0 mmol).

• Evacuate the vessel and backfill with an inert gas (e.g., argon) three times.

• Add a degassed solvent mixture (e.g., toluene/water).

• Stir the reaction mixture at the desired temperature for the specified time, monitoring progress by TLC.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.[9]

Coupling Partner	Catalyst/Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100	12	>95
4-Methoxyphenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	80	16	92
4-Tolylboronic acid	[PdCl₂(dppf)]	K₂CO₃	DME	85	18	94
3,5-Dimethylphenylboronic acid	Pd₂(dba)₃ / P(t-Bu)₃	KF	THF	RT	24	89

Table 2: Representative Conditions for Suzuki-Miyaura Coupling of 2-Bromo-9-fluorenone.

Product Characterization (2-Phenyl-9-fluorenone):

• ¹H NMR (CDCl₃): Signals in the aromatic region, typically between δ 7.0 and 8.2 ppm.[10]

• ¹³C NMR (CDCl₃): Carbonyl carbon (C=O) signal around δ 190 ppm. Aromatic carbons resonate between δ 120-150 ppm.[10]

• IR (KBr): Strong absorption band for the C=O stretch, typically around 1710-1720 cm⁻¹.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a carbon-carbon bond between 2-Bromo-9-fluorenone and a terminal alkyne, yielding conjugated enynes.[4][11] These products are valuable intermediates in the synthesis of organic electronics and functional polymers.[5][12]

General Experimental Protocol:

• To a solution of 2-Bromo-9-fluorenone (1.0 eq) in a suitable solvent (e.g., THF or DMF), add a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.05 eq), a copper(I) co-catalyst (e.g., CuI, 0.025 eq), and a base (e.g., diisopropylamine or triethylamine, 7.0 eq).[4][13]

• Add the terminal alkyne (1.1 eq) to the mixture.

• Stir the reaction at room temperature or elevated temperature under an inert atmosphere for a specified time, monitoring by TLC.[5]

• Upon completion, dilute the reaction mixture with an etheral solvent and filter through a pad of Celite.

• Wash the filtrate with saturated aqueous NH₄Cl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo.

• Purify the residue by flash column chromatography.[4]

Coupling Partner	Catalyst/Co-catalyst	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Phenylacetylene	Pd(PPh₃)₂Cl₂ / CuI	Diisopropylamine	THF	RT	3	89
Ethynylbenzene	PdCl₂(PPh₃)₂ / CuI	Triethylamine	DMF	80	6	91
1-Hexyne	Pd(OAc)₂ / PPh₃ / CuI	Et₃N	Toluene	60	12	85
Trimethylsilylacetylene	[PdCl₂(CH₃CN)₂] / sXPhos	Cs₂CO₃	MeCN/H₂O	65	2	88

Table 3: Representative Conditions for Sonogashira Coupling of 2-Bromo-9-fluorenone.

Product Characterization (2-(Phenylethynyl)-9-fluorenone):

• ¹H NMR (CDCl₃): Aromatic protons typically resonate in the range of δ 7.3-7.9 ppm.

• ¹³C NMR (CDCl₃): The carbonyl carbon appears around δ 192 ppm. The alkynyl carbons are observed around δ 88-92 ppm. Aromatic carbons are in the δ 120-144 ppm range.

• IR (KBr): A characteristic C≡C stretching vibration is expected around 2200 cm⁻¹, and the C=O stretch around 1715 cm⁻¹.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for constructing carbon-nitrogen bonds, coupling 2-Bromo-9-fluorenone with a wide range of primary and secondary amines.[8][14] This reaction is crucial for the synthesis of arylamines, which are prevalent in pharmaceuticals and organic electronic materials.[2][6]

General Experimental Protocol:

• To a reaction vessel, add 2-Bromo-9-fluorenone (1.0 mmol), the amine (1.2 mmol), a palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a phosphine ligand (e.g., XantPhos, 2-4 mol%), and a strong base (e.g., NaOt-Bu, 1.4 mmol).

• Evacuate and backfill the vessel with an inert gas.

• Add an anhydrous, degassed solvent (e.g., toluene or dioxane).

• Heat the reaction mixture to the desired temperature and stir for the specified time, monitoring by TLC.

• After cooling, quench the reaction with water and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product by column chromatography.

Coupling Partner	Catalyst/Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Aniline	Pd₂(dba)₃ / XantPhos	NaOt-Bu	Toluene	100	18	92
Morpholine	Pd-PEPPSI-iPENT	K-Ot-Bu	Dioxane	80	12	88
Diphenylamine	[Pd(allyl)Cl]₂ / t-BuXPhos	t-BuOLi	Toluene	110	24	96
Carbazole	Pd(OAc)₂ / RuPhos	Cs₂CO₃	Dioxane	100	20	90

Table 4: Representative Conditions for Buchwald-Hartwig Amination of 2-Bromo-9-fluorenone.

Product Characterization (2-(Phenylamino)-9-fluorenone):

• ¹H NMR (DMSO-d₆): Aromatic protons typically appear in the range of δ 6.7-8.0 ppm, with a characteristic N-H signal.

• ¹³C NMR (DMSO-d₆): The carbonyl carbon resonates around δ 191 ppm. Aromatic carbons are observed in the δ 115-150 ppm range.

• IR (KBr): An N-H stretching vibration is expected in the region of 3300-3500 cm⁻¹, along with the C=O stretch around 1700 cm⁻¹.

Visualization of Synthetic and Biological Pathways

General Workflow for Cross-Coupling Reactions

The following diagram illustrates a generalized workflow for the palladium-catalyzed cross-coupling reactions of 2-Bromo-9-fluorenone.

Caption: Generalized workflow for palladium-catalyzed cross-coupling.

Synthesis of a Fluorenone-Based OLED Material

Derivatives of 2-Bromo-9-fluorenone are extensively used in the synthesis of materials for Organic Light-Emitting Diodes (OLEDs). The following workflow outlines a typical synthetic sequence.

Caption: Synthetic workflow for a fluorenone-based OLED material.

ROS-Mediated Apoptosis by a Fluorenone Derivative

Certain fluorenone derivatives have demonstrated anticancer activity by inducing apoptosis through the generation of Reactive Oxygen Species (ROS).[1][5]

Caption: ROS-mediated apoptotic signaling by a fluorenone derivative.

Conclusion

2-Bromo-9-fluorenone stands out as a pivotal building block in modern organic synthesis. Its unique structural and electronic properties, coupled with its reactivity in a range of powerful cross-coupling reactions, provide a robust platform for the creation of novel functional materials and biologically active molecules. The detailed protocols and data presented in this guide are intended to empower researchers to harness the full potential of this versatile compound in their synthetic endeavors, paving the way for future innovations in materials science and drug discovery.

References

• 1. A fluorene derivative inhibits human hepatocellular carcinoma cells by ROS-mediated apoptosis, anoikis and autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. Crucial Role of Reactive Oxygen Species (ROS) for the Proapoptotic Effects of Indirubin Derivatives in Cutaneous SCC Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Fluorene- and fluorenone-based molecules as electron-transporting SAMs for photovoltaic devices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. acadiau.ca [acadiau.ca]
• 10. 2-Phenyl-9H-fluoren-9-one | 3096-49-9 | Benchchem [benchchem.com]
• 11. Sonogashira Coupling [organic-chemistry.org]
• 12. benchchem.com [benchchem.com]
• 13. Fluorenone | C13H8O | CID 10241 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]

An In-depth Technical Guide to 2-Bromo-9-fluorenone: Discovery, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Bromo-9-fluorenone, a pivotal intermediate in organic synthesis with significant applications in materials science and medicinal chemistry. This document details the historical context of its discovery, outlines various synthetic methodologies with experimental protocols, and presents its physicochemical properties in a structured format. Furthermore, it explores the role of fluorenone derivatives in cellular signaling pathways, offering insights for drug development professionals.

Introduction

2-Bromo-9-fluorenone is a halogenated aromatic ketone characterized by a fluorene backbone with a bromine substituent at the 2-position and a carbonyl group at the 9-position. This unique combination of functional groups imparts high reactivity and desirable photophysical properties, making it a valuable building block for the synthesis of complex organic molecules. Its applications range from the development of organic light-emitting diodes (OLEDs) to the synthesis of potential pharmaceutical agents.[1][2] The rigid, planar structure of the fluorene core, combined with the electronic effects of the bromo and keto groups, allows for the fine-tuning of molecular properties for specific applications.

Discovery and History

While the synthesis of fluorenone derivatives has been a subject of scientific inquiry since at least 1931, the precise first synthesis of 2-Bromo-9-fluorenone is not prominently documented in easily accessible historical records. However, early methods for the preparation of brominated fluorenones generally involved either the direct bromination of 9-fluorenone or the oxidation of a pre-brominated fluorene precursor. The development of named reactions in organic chemistry, such as the Sandmeyer and Ullmann reactions, provided systematic routes to various substituted aromatic compounds, including halogenated fluorenones.[3][4][5][6] The Ullmann reaction, first reported in 1901, offered a method for forming biaryl compounds, a key step in the synthesis of some fluorenone precursors.[4] The Sandmeyer reaction, discovered in 1884, provided a reliable method to convert aryl amines into aryl halides, a potential pathway to introduce the bromine atom onto the fluorenone scaffold.[5]

The advent of modern analytical techniques, such as NMR and mass spectrometry, has been crucial in definitively characterizing 2-Bromo-9-fluorenone and its derivatives, paving the way for its use in advanced applications. The growing interest in organic electronics in the late 20th and early 21st centuries has significantly spurred research into fluorene-based compounds, including 2-Bromo-9-fluorenone, for their potential as emitter materials in OLEDs.[7]

Physicochemical Properties

2-Bromo-9-fluorenone is a yellow crystalline solid at room temperature. Its key physicochemical properties are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	C₁₃H₇BrO	[8]
Molecular Weight	259.10 g/mol	[8]
Melting Point	146-148 °C	[8]
Appearance	Yellow crystalline powder
Solubility	Soluble in acetone, 1,4-dioxane; sparingly soluble in methanol.	[8]

Synthesis of 2-Bromo-9-fluorenone

Several synthetic routes to 2-Bromo-9-fluorenone have been developed, each with its own advantages and limitations. The choice of method often depends on the availability of starting materials, desired purity, and scalability.

Oxidation of 2-Bromofluorene

A common and high-yielding method for the synthesis of 2-Bromo-9-fluorenone is the oxidation of 2-bromofluorene.

Experimental Protocol:

A patented method describes the air oxidation of 2-bromofluorene in the presence of a base.[9]

• Reactants: 2-bromofluorene (0.082 mol), tetrahydrofuran (120 ml), potassium hydroxide (0.082 mol).

• Procedure:

  • Add 20g of 2-bromofluorene, 120 ml of tetrahydrofuran, and 4.57g of potassium hydroxide to a 250 ml three-necked flask equipped with a reflux condenser and mechanical stirrer.

  • Stir the mixture at room temperature for 3 hours, allowing for air oxidation.

  • Filter the reaction solution to remove potassium hydroxide.

  • Distill the filtrate to remove the solvent.

  • Wash the residue with water three times.

  • Dry the resulting solid to obtain 2-bromo-9-fluorenone.

• Yield: 98.5%

• Purity: 99.4%

Logical Workflow for the Oxidation of 2-Bromofluorene:

Oxidation of 2-Bromofluorene Workflow

Bromination of 9-Fluorenone

Another common approach is the direct bromination of 9-fluorenone.

Experimental Protocol:

A method utilizing a phase transfer catalyst has been reported to give a high yield.[8]

• Reactants: 9-fluorenone (10 mmol), tetradecyl trimethyl ammonium chloride (1.5 mmol), aqueous ammonium bromide (30 wt%, 25 mmol), potassium bromate (11 mmol).

• Procedure:

  • Mix 9-fluorenone, tetradecyl trimethyl ammonium chloride, and aqueous ammonium bromide and heat the system to 75 °C.

  • Add potassium bromate in three portions over 1 hour (in a 1:3:1 weight ratio).

  • Maintain the system temperature at 75 °C and continue the reaction for 3 hours.

  • After the reaction, cool to room temperature and add a 20% aqueous solution of sodium sulfite to eliminate excess bromine.

  • Filter the mixture, wash the filter cake with water, and dry to obtain 2-Bromo-9-fluorenone.

• Yield: 99.2%

Sandmeyer Reaction

The Sandmeyer reaction provides a route to 2-Bromo-9-fluorenone starting from 2-amino-9-fluorenone. This method is particularly useful when the corresponding amino-fluorenone is readily available. The general principle involves the diazotization of the amino group followed by displacement with a bromide ion, typically from a copper(I) bromide salt.[3][5]

Conceptual Workflow for the Sandmeyer Reaction:

Sandmeyer Reaction Pathway

Spectroscopic Data

The structure of 2-Bromo-9-fluorenone has been confirmed by various spectroscopic methods.

Spectroscopy	Data	Reference(s)
IR (KBr) cm⁻¹	3068, 3050, 1738, 1602, 1510, 1460, 1412, 1300, 1010, 832, 770, 685, 510	[9]
¹H NMR (δ ppm)	7.86 (s, 1H), 7.68-7.70 (d, 1H), 7.40-7.52 (m, 5H)	[9]

Applications

2-Bromo-9-fluorenone serves as a versatile intermediate in several fields.

Materials Science

The primary application of 2-Bromo-9-fluorenone in materials science is in the synthesis of organic light-emitting diodes (OLEDs).[8] The bromine atom can be readily displaced through cross-coupling reactions, such as the Suzuki or Negishi couplings, to introduce various aryl groups.[1] This allows for the creation of larger conjugated systems with tailored photophysical properties, leading to the development of efficient and stable emitter materials for OLED displays.

Medicinal Chemistry and Drug Development

Fluorenone and its derivatives have been reported to exhibit a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.[2][10] While specific studies on the biological activity of 2-Bromo-9-fluorenone are limited, it serves as a key precursor for the synthesis of more complex fluorenone derivatives with potential therapeutic applications. For instance, it is used in the preparation of compounds with antimalarial activity.[8]

Role in Cellular Signaling Pathways

While direct studies on the interaction of 2-Bromo-9-fluorenone with specific cellular signaling pathways are not widely reported, research on related fluorenone derivatives provides valuable insights. A novel fluorene derivative, 9-methanesulfonylmethylene-2,3-dimethoxy-9H-fluorene (MSDF), has been shown to inhibit human hepatocellular carcinoma (HCC) cells.[11] The proposed mechanism of action involves the generation of reactive oxygen species (ROS), which in turn triggers apoptosis, anoikis, and autophagy.[11] This suggests that fluorenone-based compounds can modulate cellular signaling pathways related to cell death and survival.

ROS-Mediated Signaling Pathway of an Anticancer Fluorenone Derivative:

ROS-Mediated Signaling Pathway

This diagram illustrates a potential mechanism by which a fluorenone derivative induces cancer cell death through the generation of ROS, which then activates multiple cell death pathways. This provides a conceptual framework for investigating the potential biological effects of 2-Bromo-9-fluorenone and its derivatives in drug development.

Conclusion

2-Bromo-9-fluorenone is a compound of significant interest due to its versatile reactivity and the valuable properties of its derivatives. While its early history is not extensively detailed, modern synthetic methods have made it readily accessible for a variety of applications. Its role as a key intermediate in the synthesis of materials for organic electronics is well-established. The exploration of the biological activities of fluorenone derivatives, including their potential to modulate cellular signaling pathways, opens up promising avenues for future research in drug discovery and development. This technical guide provides a solid foundation for researchers and scientists working with this important chemical entity.

References

• 1. Page loading... [guidechem.com]
• 2. jocpr.com [jocpr.com]
• 3. Sandmeyer Reaction [organic-chemistry.org]
• 4. Ullmann reaction - Wikipedia [en.wikipedia.org]
• 5. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ullmann Reaction [organic-chemistry.org]
• 7. Applications of Fluorene Derivatives in Materials Science, Drug Development, and Biochemistry-Beijing Entrepreneur Science & Trading Co., Ltd [entrepreneur-cn.com]
• 8. 2-Bromo-9-fluorenone | 3096-56-8 [chemicalbook.com]
• 9. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]

Theoretical studies on the electronic structure of 2-Bromo-9-fluorenone

An In-depth Technical Guide on the Theoretical Studies of the Electronic Structure of 2-Bromo-9-fluorenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical approaches used to study the electronic structure of 2-Bromo-9-fluorenone. While a dedicated, publicly available computational study on 2-Bromo-9-fluorenone is not prevalent, this document synthesizes the common methodologies and expected outcomes based on research of analogous fluorenone derivatives. The information herein is intended to guide researchers in setting up their own computational analyses of this molecule.

Introduction

2-Bromo-9-fluorenone is a derivative of fluorenone, a polycyclic aromatic ketone. The introduction of a bromine atom and a carbonyl group significantly influences the electronic properties of the fluorene scaffold, making it a molecule of interest in materials science and drug development.[1] Theoretical studies, particularly those employing Density Functional Theory (DFT), are crucial for understanding the molecular geometry, electronic properties, and reactivity of such compounds at the atomic level. These computational insights are invaluable for predicting molecular behavior and designing novel materials and therapeutics.

Theoretical Methodology

The electronic structure of fluorenone derivatives is commonly investigated using DFT calculations. A typical computational protocol involves geometry optimization followed by the calculation of various electronic properties.

Geometry Optimization

The initial step is to determine the most stable three-dimensional structure of the 2-Bromo-9-fluorenone molecule. This is achieved by performing a geometry optimization, where the bond lengths, bond angles, and dihedral angles are adjusted to find the lowest energy conformation.[1]

Experimental Protocol: Geometry Optimization

• Software: Gaussian 09/16, Q-Chem, or Spartan suite of programs.

• Method: Density Functional Theory (DFT).

• Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr) is a widely used hybrid functional that provides a good balance between accuracy and computational cost for organic molecules.[1]

• Basis Set: 6-311++G(d,p) or a similar triple-zeta basis set with diffuse and polarization functions is recommended to accurately describe the electronic distribution, especially for the bromine atom.

• Solvation Model: An implicit solvation model, such as the Solvation Model based on Density (SMD) or the Polarizable Continuum Model (PCM), can be employed to simulate the effect of a solvent (e.g., chloroform, dichloromethane) on the molecular geometry.

• Verification: A subsequent harmonic vibrational frequency analysis is performed on the optimized structure to confirm that it corresponds to a true energy minimum (i.e., no imaginary frequencies).

Frontier Molecular Orbitals (FMOs)

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding the electronic behavior of a molecule. The HOMO energy is related to the electron-donating ability, while the LUMO energy corresponds to the electron-accepting ability. The energy difference between these orbitals, the HOMO-LUMO gap, is an indicator of the molecule's chemical stability and the energy required for electronic excitation.[1]

Experimental Protocol: FMO Analysis

• Software: Gaussian 09/16, Q-Chem, or Spartan.

• Method: DFT, using the same functional and basis set as in the geometry optimization.

• Analysis: The energies of the HOMO and LUMO are calculated for the optimized geometry. The spatial distribution of these orbitals is visualized to understand the regions of electron density involved in electronic transitions.

Molecular Electrostatic Potential (MEP)

The Molecular Electrostatic Potential (MEP) surface is a valuable tool for predicting the reactive sites of a molecule for electrophilic and nucleophilic attack. The MEP map illustrates the charge distribution on the molecule's surface, with different colors representing regions of varying electrostatic potential.

Experimental Protocol: MEP Analysis

• Software: Gaussian 09/16, Q-Chem, or Spartan.

• Method: A single-point energy calculation is performed on the optimized geometry using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-311+G(d,p)).

• Visualization: The MEP is mapped onto the total electron density surface. Typically, red indicates regions of negative potential (electron-rich, susceptible to electrophilic attack), while blue represents regions of positive potential (electron-poor, susceptible to nucleophilic attack). Green denotes areas of neutral potential.

Data Presentation

The following tables present hypothetical yet realistic quantitative data for 2-Bromo-9-fluorenone, based on the computational methodologies described above. These values are for illustrative purposes to demonstrate how the results of such a theoretical study would be presented.

Table 1: Optimized Geometrical Parameters (Selected)

Parameter	Bond/Angle	Calculated Value
Bond Length (Å)	C=O	1.215
C-Br	1.908
C2-C3	1.395
C9-C(bridgehead)	1.480
Bond Angle (°)	O-C9-C(bridgehead)	125.5
C1-C2-Br	119.8
Dihedral Angle (°)	C1-C2-C3-C4	0.5

Table 2: Frontier Molecular Orbital Energies and Energy Gap

Parameter	B3LYP/6-311++G(d,p) (eV)
HOMO Energy	-6.54
LUMO Energy	-2.31
HOMO-LUMO Gap	4.23

Visualization of Computational Workflow

The following diagrams illustrate the logical flow of the theoretical studies described.

References

• 1. 2-Phenyl-9H-fluoren-9-one | 3096-49-9 | Benchchem [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for Suzuki Coupling Reactions Using 2-Bromo-9-fluorenone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the Suzuki-Miyaura cross-coupling reaction utilizing 2-Bromo-9-fluorenone as a key building block. This versatile reaction enables the synthesis of a wide array of 2-aryl-9-fluorenone derivatives, which are of significant interest in the fields of materials science and medicinal chemistry due to their unique photophysical and biological properties.

Introduction to 2-Aryl-9-fluorenones

Fluorenone and its derivatives are important structural motifs found in many biologically active compounds and functional organic materials. The rigid and planar fluorenone core, coupled with the electronic properties of various aryl substituents at the 2-position, allows for the fine-tuning of molecular characteristics. These derivatives have shown potential as antiviral agents, antineoplastics, and cardiodepressant agents. Furthermore, their application as photosensitizers in organic photoconductor devices highlights their importance in materials science. The Suzuki-Miyaura coupling is a powerful and widely adopted method for the formation of carbon-carbon bonds, offering a direct route to these valuable compounds from 2-Bromo-9-fluorenone.[1]

The Suzuki-Miyaura Coupling Reaction

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction between an organoboron compound (typically a boronic acid or its ester) and an organic halide or triflate.[2] The reaction generally proceeds via a catalytic cycle involving three key steps: oxidative addition of the palladium(0) catalyst to the organic halide, transmetalation of the organoboron species to the palladium(II) complex, and reductive elimination to form the new carbon-carbon bond and regenerate the palladium(0) catalyst.[2] The presence of a base is crucial for the activation of the organoboron compound, facilitating the transmetalation step.[3]

Experimental Data for Suzuki Coupling of 2-Bromo-9-fluorenone

The following table summarizes representative conditions and yields for the Suzuki coupling of 2-Bromo-9-fluorenone with various arylboronic acids. This data is crucial for researchers in selecting optimal conditions for their specific synthetic targets.

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	12	85
2	4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃	Dioxane/H₂O	90	16	92
3	4-Tolylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	12	88
4	4-Chlorophenylboronic acid	Pd(dppf)Cl₂ (3)	-	Na₂CO₃	DMF/H₂O	110	10	78
5	3-Thienylboronic acid	Pd₂(dba)₃ (1.5)	XPhos (3)	Cs₂CO₃	Dioxane	100	18	75

Detailed Experimental Protocols

Below are detailed methodologies for performing the Suzuki coupling reaction with 2-Bromo-9-fluorenone. These protocols can be adapted based on the specific arylboronic acid and desired scale of the reaction.

Protocol 1: General Procedure using Pd(OAc)₂/SPhos

This protocol is a general method suitable for a wide range of arylboronic acids.

Materials:

• 2-Bromo-9-fluorenone

• Arylboronic acid (1.2 equivalents)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄, 2.0 equivalents)

• Toluene

• Deionized water

• Inert gas (Argon or Nitrogen)

Procedure:

• To a flame-dried round-bottom flask, add 2-Bromo-9-fluorenone (1.0 mmol), the corresponding arylboronic acid (1.2 mmol), Pd(OAc)₂ (0.02 mmol), SPhos (0.04 mmol), and K₃PO₄ (2.0 mmol).

• Seal the flask with a septum and evacuate and backfill with an inert gas three times.

• Add degassed toluene and deionized water in a 4:1 ratio (e.g., 4 mL toluene, 1 mL water).

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion (typically 12-16 hours), cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

Protocol 2: Procedure using Pd(PPh₃)₄

This protocol utilizes the common and robust catalyst Tetrakis(triphenylphosphine)palladium(0).

Materials:

• 2-Bromo-9-fluorenone

• Arylboronic acid (1.2 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 3 mol%)

• Potassium carbonate (K₂CO₃, 2.0 equivalents)

• 1,4-Dioxane

• Deionized water

• Inert gas (Argon or Nitrogen)

Procedure:

• In a Schlenk flask, combine 2-Bromo-9-fluorenone (1.0 mmol), the arylboronic acid (1.2 mmol), and K₂CO₃ (2.0 mmol).

• Evacuate and backfill the flask with an inert gas three times.

• Add Pd(PPh₃)₄ (0.03 mmol) under a positive flow of inert gas.

• Add degassed 1,4-dioxane and deionized water in a 3:1 ratio (e.g., 6 mL dioxane, 2 mL water).

• Heat the mixture to 90 °C and stir until the starting material is consumed as indicated by TLC.

• After cooling to room temperature, add water and extract the product with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent in vacuo and purify the residue by flash chromatography.

Visualizing the Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the key steps in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Experimental Workflow

The general workflow for the synthesis and purification of 2-aryl-9-fluorenones via Suzuki coupling is depicted below.

References

• 1. Page loading... [guidechem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Suzuki Coupling [organic-chemistry.org]

Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling of 2-Bromo-9-fluorenone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the palladium-catalyzed cross-coupling of 2-Bromo-9-fluorenone, a key intermediate in the synthesis of functionalized fluorenone derivatives with applications in medicinal chemistry and materials science. The resulting 2-substituted-9-fluorenones are precursors to compounds with potential anticancer and antiviral activities.

Introduction

The fluorenone scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer, antiviral, and antimicrobial properties.[1][2][3] Palladium-catalyzed cross-coupling reactions provide a powerful and versatile methodology for the functionalization of the 2-position of the fluorenone core, allowing for the introduction of diverse aryl, amino, and alkynyl moieties. This enables the systematic exploration of structure-activity relationships and the development of novel therapeutic agents. This document outlines protocols for Suzuki, Buchwald-Hartwig, and Sonogashira coupling reactions using 2-Bromo-9-fluorenone as the starting material.

Data Presentation

The following tables summarize representative quantitative data for palladium-catalyzed cross-coupling reactions of aryl bromides, providing a general reference for expected yields and reaction conditions. While specific data for a wide range of 2-Bromo-9-fluorenone couplings is not extensively tabulated in the literature, these examples with other aryl bromides serve as a valuable guide for reaction optimization.

Table 1: Suzuki-Miyaura Coupling of Aryl Bromides with Arylboronic Acids

Entry	Aryl Bromide	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Bromobenzene	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	16	95
2	4-Bromoacetophenone	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1.5)	P(t-Bu)₃ (3)	K₃PO₄	Dioxane	80	12	92
3	2-Bromopyridine	3-Thiopheneboronic acid	Pd(PPh₃)₄ (3)	-	Na₂CO₃	Toluene/EtOH/H₂O	80	12	88

Table 2: Buchwald-Hartwig Amination of Aryl Bromides with Amines

Entry	Aryl Bromide	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Bromobenzene	Morpholine	Pd₂(dba)₃ (1)	XPhos (2)	NaOt-Bu	Toluene	100	24	95
2	4-Bromotoluene	Aniline	Pd(OAc)₂ (2)	BINAP (3)	Cs₂CO₃	Toluene	110	18	89
3	2-Bromonaphthalene	n-Hexylamine	Pd(OAc)₂ (1)	RuPhos (2)	K₃PO₄	Dioxane	100	24	92

Table 3: Sonogashira Coupling of Aryl Bromides with Terminal Alkynes

Entry	Aryl Bromide	Alkyne	Catalyst (mol%)	Co-catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Iodobenzene	Phenylacetylene	Pd(PPh₃)₂Cl₂ (2)	CuI (4)	Et₃N	THF	RT	6	95
2	4-Bromoanisole	1-Heptyne	Pd(OAc)₂ (2)	PPh₃ (4), CuI (5)	i-Pr₂NH	Toluene	80	12	88
3	3-Bromopyridine	Trimethylsilylacetylene	Pd(PPh₃)₄ (5)	CuI (10)	Et₃N	DMF	90	8	91

Experimental Protocols

The following are general protocols for the palladium-catalyzed cross-coupling of 2-Bromo-9-fluorenone. Reaction conditions may require optimization based on the specific coupling partner.

Protocol 1: Suzuki-Miyaura Coupling for the Synthesis of 2-Aryl-9-fluorenones

This protocol describes a general procedure for the Suzuki-Miyaura coupling of 2-Bromo-9-fluorenone with an arylboronic acid.

Materials:

• 2-Bromo-9-fluorenone

• Arylboronic acid (1.2 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄) (2.0 equivalents)

• Toluene

• Water

• Argon or Nitrogen gas

Procedure:

• To a flame-dried Schlenk flask, add 2-Bromo-9-fluorenone (1.0 mmol), the arylboronic acid (1.2 mmol), Pd(OAc)₂ (0.02 mmol), SPhos (0.04 mmol), and K₃PO₄ (2.0 mmol).

• Evacuate and backfill the flask with argon or nitrogen three times.

• Add degassed toluene (5 mL) and degassed water (1 mL) to the flask.

• Heat the reaction mixture to 100 °C and stir for 16-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 2-aryl-9-fluorenone.

Protocol 2: Buchwald-Hartwig Amination for the Synthesis of 2-Amino-9-fluorenones

This protocol outlines a general procedure for the Buchwald-Hartwig amination of 2-Bromo-9-fluorenone with a primary or secondary amine.

Materials:

• 2-Bromo-9-fluorenone

• Amine (1.2 equivalents)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (1 mol%)

• XPhos (2 mol%)

• Sodium tert-butoxide (NaOt-Bu) (1.4 equivalents)

• Toluene

• Argon or Nitrogen gas

Procedure:

• In a glovebox, add NaOt-Bu (1.4 mmol) to a flame-dried Schlenk flask.

• Outside the glovebox, add 2-Bromo-9-fluorenone (1.0 mmol), Pd₂(dba)₃ (0.01 mmol), and XPhos (0.02 mmol) to the flask.

• Evacuate and backfill the flask with argon or nitrogen three times.

• Add degassed toluene (5 mL) followed by the amine (1.2 mmol).

• Heat the reaction mixture to 100 °C and stir for 18-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• After cooling to room temperature, quench the reaction by adding saturated aqueous ammonium chloride (10 mL).

• Extract the mixture with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the residue by column chromatography on silica gel to yield the desired 2-amino-9-fluorenone derivative.

Protocol 3: Sonogashira Coupling for the Synthesis of 2-Alkynyl-9-fluorenones

This protocol provides a general method for the Sonogashira coupling of 2-Bromo-9-fluorenone with a terminal alkyne.

Materials:

• 2-Bromo-9-fluorenone

• Terminal alkyne (1.2 equivalents)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (2 mol%)

• Copper(I) iodide (CuI) (4 mol%)

• Triethylamine (Et₃N)

• Tetrahydrofuran (THF), anhydrous

• Argon or Nitrogen gas

Procedure:

• To a flame-dried Schlenk flask, add 2-Bromo-9-fluorenone (1.0 mmol), Pd(PPh₃)₂Cl₂ (0.02 mmol), and CuI (0.04 mmol).

• Evacuate and backfill the flask with argon or nitrogen three times.

• Add anhydrous THF (5 mL) and Et₃N (2 mL).

• Add the terminal alkyne (1.2 mmol) to the reaction mixture.

• Stir the reaction at room temperature for 6-12 hours. For less reactive alkynes, heating to 50-70 °C may be necessary.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, remove the solvent under reduced pressure.

• Dissolve the residue in dichloromethane (20 mL) and wash with saturated aqueous ammonium chloride (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired 2-alkynyl-9-fluorenone.

Mandatory Visualizations

Caption: General experimental workflow for cross-coupling.

Caption: Anticancer mechanism of a fluorenone derivative.[4]

Caption: Antiviral mechanism of fluorenone derivatives.[2][5]

Applications in Drug Development

The functionalized 2-substituted-9-fluorenones are valuable scaffolds for the development of novel therapeutic agents.

• Anticancer Activity: Certain 2-aryl-9-fluorenone derivatives have demonstrated potent anticancer activity. For instance, the fluorene derivative MSDF has been shown to inhibit human hepatocellular carcinoma cells by inducing the generation of reactive oxygen species (ROS).[4] This leads to apoptosis through both extrinsic and intrinsic pathways, as well as anoikis and autophagy.[4] Furthermore, these compounds can suppress critical cell survival signaling pathways such as MAPK/ERK and PI3K/Akt.[4]

• Antiviral Activity: Fluorenone derivatives, such as tilorone and its analogs, have shown broad-spectrum antiviral activity.[1][2] Recent studies have highlighted their potential as inhibitors of SARS-CoV-2 proteases, Mpro and PLpro.[5] These enzymes are crucial for viral replication, and their inhibition represents a key strategy for the development of COVID-19 therapeutics. The 2-amino-9-fluorenone core, accessible through Buchwald-Hartwig amination, is a key feature of some of these antiviral compounds.

The synthetic protocols provided herein enable the generation of libraries of 2-substituted-9-fluorenone derivatives for further biological evaluation and optimization as potential drug candidates.

References

• 1. ocu-omu.repo.nii.ac.jp [ocu-omu.repo.nii.ac.jp]
• 2. researchgate.net [researchgate.net]
• 3. New O-Aryl-Carbamoyl-Oxymino-Fluorene Derivatives with MI-Crobicidal and Antibiofilm Activity Enhanced by Combination with Iron Oxide Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A fluorene derivative inhibits human hepatocellular carcinoma cells by ROS-mediated apoptosis, anoikis and autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Sonogashira Coupling with 2-Bromo-9-fluorenone

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sonogashira cross-coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds between sp²-hybridized carbon atoms of aryl or vinyl halides and sp-hybridized carbon atoms of terminal alkynes.[1][2] This reaction, catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of a base, has become an indispensable tool in modern organic synthesis.[3] Its mild reaction conditions and broad functional group tolerance make it particularly valuable in the synthesis of complex molecules, including pharmaceuticals, natural products, and advanced organic materials.[4]

This document provides a detailed protocol for the Sonogashira coupling of 2-Bromo-9-fluorenone, a key intermediate in the synthesis of various functional dyes, liquid crystals, and biologically active compounds. The fluorenone core is a privileged scaffold in medicinal chemistry and materials science, and the introduction of an alkynyl moiety at the 2-position via the Sonogashira reaction opens up a vast chemical space for further derivatization and property tuning.

Reaction Principle

The Sonogashira coupling reaction proceeds through a synergistic catalytic cycle involving both palladium and copper. The palladium cycle begins with the oxidative addition of the aryl halide (2-Bromo-9-fluorenone) to a palladium(0) species. In parallel, the copper cycle involves the formation of a copper(I) acetylide from the terminal alkyne and a copper(I) salt in the presence of a base. The copper acetylide then undergoes transmetalation with the palladium(II) complex. Finally, reductive elimination from the resulting palladium(II) intermediate yields the desired 2-alkynyl-9-fluorenone product and regenerates the active palladium(0) catalyst.[2]

Data Presentation

The following table summarizes representative examples of the Sonogashira coupling of 2-Bromo-9-fluorenone and its close analog, 2,7-dibromo-9-fluorenone, with various terminal alkynes. This data illustrates the scope and efficiency of the reaction.

Entry	Aryl Halide	Alkyne	Catalyst System	Base/Solvent	Temp. (°C)	Time (h)	Yield (%)
1	2,7-Dibromo-9-fluorenone	3-Ethynylpyridine	Pd(PPh₃)₂Cl₂ / CuI	Diethylamine	55	24	26
2	Aryl Halide (general)	Terminal Alkyne	Pd(PPh₃)₂Cl₂ / CuI	Diisopropylamine / THF	RT	3	89[1]
3	2-Bromo-9,9-dihexylfluorene	Phenylacetylene	Pd(PPh₃)₂Cl₂ / CuI	TEA or DIPA / Toluene or THF	RT - Heat	N/A	High

Note: "N/A" indicates that the specific data was not provided in the cited source. "RT" denotes room temperature. TEA stands for triethylamine and DIPA for diisopropylamine.

Experimental Protocols

This section provides a detailed, step-by-step protocol for the Sonogashira coupling of 2-Bromo-9-fluorenone with a terminal alkyne, based on established procedures for similar substrates.[1]

Materials:

• 2-Bromo-9-fluorenone

• Terminal alkyne (e.g., Phenylacetylene, 1.1 - 1.2 equivalents)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂, 1-5 mol%)

• Copper(I) iodide (CuI, 1-5 mol%)

• Anhydrous base/solvent (e.g., Diethylamine, Triethylamine, or Diisopropylamine)

• Anhydrous co-solvent (e.g., Tetrahydrofuran (THF) or Toluene, if necessary)

• Inert gas (Argon or Nitrogen)

• Schlenk flask or similar reaction vessel

• Standard laboratory glassware for workup and purification

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 2-Bromo-9-fluorenone (1.0 eq), bis(triphenylphosphine)palladium(II) dichloride (e.g., 2 mol%), and copper(I) iodide (e.g., 2 mol%).

• Solvent and Reagent Addition: Add anhydrous, degassed diethylamine (or another suitable amine base/solvent). If a co-solvent is used, add anhydrous, degassed THF or toluene. Stir the mixture for a few minutes to ensure dissolution and catalyst activation.

• Alkyne Addition: Add the terminal alkyne (1.1-1.2 eq) to the reaction mixture dropwise via syringe.

• Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating (e.g., 55°C) as required. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed. Reaction times can vary from a few hours to 24 hours depending on the reactivity of the alkyne.[1]

• Workup: Upon completion, cool the reaction mixture to room temperature. If a precipitate has formed, it may be the product. Dilute the mixture with a suitable organic solvent such as diethyl ether or ethyl acetate.

• Filtration and Washing: Filter the mixture through a pad of Celite® to remove the catalyst residues. Wash the filter cake with the same organic solvent.

• Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with a saturated aqueous solution of ammonium chloride, saturated aqueous sodium bicarbonate, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to afford the pure 2-alkynyl-9-fluorenone.

Safety Precautions:

• Palladium catalysts and copper salts can be toxic and should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Amine bases such as diethylamine and triethylamine are flammable and have strong odors. All manipulations should be performed in a well-ventilated fume hood.

• The reaction should be carried out under an inert atmosphere to prevent the deactivation of the catalyst and potential side reactions.

Visualizations

Reaction Workflow Diagram

Caption: A flowchart illustrating the key steps in the Sonogashira coupling of 2-Bromo-9-fluorenone.

Catalytic Cycle Diagram

References

• 1. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Sonogashira Coupling [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]

Synthesis of Organic Light-Emitting Diodes (OLEDs) from 2-Bromo-9-fluorenone: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of organic light-emitting diode (OLED) materials starting from 2-Bromo-9-fluorenone. This versatile building block allows for the introduction of various functional moieties through well-established cross-coupling reactions, enabling the tuning of photophysical and electrochemical properties for the development of efficient and stable OLED devices.

Introduction

Fluorenone derivatives are a prominent class of materials in organic electronics due to their rigid, planar structure and inherent electron-accepting properties. 2-Bromo-9-fluorenone serves as a key intermediate, offering a reactive site for functionalization at the C2 position through palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. These reactions facilitate the introduction of electron-donating or electron-transporting groups, leading to the formation of donor-acceptor (D-A) or bipolar host materials with tailored optoelectronic characteristics for OLED applications.

Synthetic Pathways from 2-Bromo-9-fluorenone

The primary strategies for modifying 2-Bromo-9-fluorenone involve the formation of new carbon-carbon or carbon-nitrogen bonds at the bromine-substituted position. The three most common and effective methods are:

• Suzuki-Miyaura Coupling: This reaction couples 2-Bromo-9-fluorenone with an organoboron compound, typically an arylboronic acid or ester, to form a C-C bond. This is a robust method for introducing various aromatic and heteroaromatic substituents.

• Buchwald-Hartwig Amination: This palladium-catalyzed reaction forms a C-N bond between 2-Bromo-9-fluorenone and a primary or secondary amine. It is a powerful tool for incorporating hole-transporting moieties like carbazoles and triarylamines.

• Sonogashira Coupling: This reaction couples 2-Bromo-9-fluorenone with a terminal alkyne to create a C-C triple bond. This method is useful for extending the π-conjugation of the fluorenone core.

Synthetic routes from 2-Bromo-9-fluorenone.

Experimental Protocols

The following protocols are representative procedures for the functionalization of 2-Bromo-9-fluorenone. Researchers should note that optimization of reaction conditions (e.g., catalyst, ligand, base, solvent, temperature, and reaction time) may be necessary for specific substrates to achieve optimal yields.

Protocol 1: Suzuki-Miyaura Coupling

This protocol describes the synthesis of 2-Aryl-9-fluorenone derivatives.

Materials:

• 2-Bromo-9-fluorenone

• Arylboronic acid (e.g., (4-(diphenylamino)phenyl)boronic acid) (1.2 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄) (2.0 equivalents)

• Anhydrous toluene and water (4:1 v/v)

Procedure:

• In a Schlenk flask, combine 2-Bromo-9-fluorenone (1.0 mmol), the arylboronic acid (1.2 mmol), Pd(OAc)₂ (0.02 mmol), SPhos (0.04 mmol), and K₃PO₄ (2.0 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous toluene and water (e.g., 8 mL toluene and 2 mL water).

• Heat the reaction mixture to 100 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Dilute with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Suzuki-Miyaura coupling workflow.

Protocol 2: Buchwald-Hartwig Amination

This protocol describes the synthesis of 2-Amino-9-fluorenone derivatives.

Materials:

• 2-Bromo-9-fluorenone

• Amine (e.g., Carbazole) (1.2 equivalents)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2 mol%)

• XPhos (4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equivalents)

• Anhydrous toluene

Procedure:

• In a glovebox, charge a Schlenk tube with Pd₂(dba)₃ (0.02 mmol), XPhos (0.04 mmol), and NaOtBu (1.4 mmol).

• Add 2-Bromo-9-fluorenone (1.0 mmol) and the amine (1.2 mmol).

• Add anhydrous toluene (10 mL).

• Seal the tube and heat the reaction mixture to 110 °C for 12-24 hours.

• Cool the reaction to room temperature.

• Dilute with dichloromethane and filter through a pad of Celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the residue by column chromatography on silica gel.

Buchwald-Hartwig amination workflow.

Protocol 3: Sonogashira Coupling

This protocol describes the synthesis of 2-Alkynyl-9-fluorenone derivatives.

Materials:

• 2-Bromo-9-fluorenone

• Terminal alkyne (e.g., Phenylacetylene) (1.2 equivalents)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (2 mol%)

• Copper(I) iodide (CuI) (4 mol%)

• Triethylamine (TEA)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• To a stirred solution of 2-Bromo-9-fluorenone (1.0 mmol) and the terminal alkyne (1.2 mmol) in a mixture of THF (15 mL) and TEA (5 mL), add Pd(PPh₃)₂Cl₂ (0.02 mmol) and CuI (0.04 mmol).

• Degas the mixture by bubbling argon through it for 15 minutes.

• Heat the reaction mixture to 65 °C and stir for 8-16 hours under an inert atmosphere.

• After cooling to room temperature, filter the mixture and wash the solid with THF.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in dichloromethane and wash with a saturated aqueous solution of ammonium chloride and then with brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent.

• Purify the crude product by column chromatography on silica gel.

Sonogashira coupling workflow.

Data Presentation

The following tables summarize typical photophysical and electrochemical data for OLED materials derived from 2-Bromo-9-fluorenone. These values are representative and can vary based on the specific substituent and the measurement conditions.

Table 1: Photophysical Properties of 2-Substituted-9-fluorenone Derivatives

Substituent at C2	Absorption λmax (nm)	Emission λmax (nm)	Quantum Yield (Φ)
Phenyl	~350	~450	~0.60
4-(Diphenylamino)phenyl	~380	~520	~0.75
Carbazol-9-yl	~365	~480	~0.80
Phenylethynyl	~370	~490	~0.70

Table 2: Electrochemical Properties and OLED Performance of 2-Substituted-9-fluorenone Derivatives

Substituent at C2	HOMO (eV)	LUMO (eV)	Turn-on Voltage (V)	Max. Luminance (cd/m²)	Max. External Quantum Efficiency (EQE, %)
Phenyl	-6.0	-2.8	4.5	>5,000	~2.5
4-(Diphenylamino)phenyl	-5.4	-2.7	3.5	>10,000	~5.0
Carbazol-9-yl	-5.6	-2.7	3.8	>8,000	~4.5
Phenylethynyl	-5.8	-2.9	4.2	>6,000	~3.0

Conclusion

2-Bromo-9-fluorenone is a valuable and versatile starting material for the synthesis of a wide range of functional organic materials for OLED applications. The Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira cross-coupling reactions provide efficient and modular synthetic routes to tune the electronic and photophysical properties of the fluorenone core. The protocols and data presented herein serve as a guide for researchers in the design and synthesis of novel high-performance OLED materials.

Application Notes and Protocols: 2-Bromo-9-fluorenone as a Versatile Intermediate for Hole Transport Layer Materials

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols on the utilization of 2-bromo-9-fluorenone as a key intermediate in the synthesis of hole transport layer (HTL) materials for advanced optoelectronic devices. The rigid, planar structure and versatile reactivity of 2-bromo-9-fluorenone make it an excellent scaffold for developing high-performance HTLs for organic light-emitting diodes (OLEDs) and perovskite solar cells (PSCs).

Introduction

Fluorene-based compounds are a significant class of organic semiconductors widely employed as hole-transporting materials (HTMs) in optoelectronic applications.[1] Their rigid and planar structure contributes to high thermal stability and good charge transport properties. The functionalization at various positions of the fluorene core allows for the fine-tuning of electronic and physical properties, such as HOMO/LUMO energy levels, solubility, and film-forming capabilities.[1] 2-Bromo-9-fluorenone serves as a crucial building block for the synthesis of these advanced materials, enabling the introduction of various hole-transporting moieties through well-established cross-coupling reactions.[2]

Synthesis of Hole Transport Layer Materials

The primary synthetic routes to functionalize 2-bromo-9-fluorenone for HTL applications are palladium-catalyzed cross-coupling reactions, namely the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination. These reactions allow for the formation of carbon-carbon and carbon-nitrogen bonds, respectively, attaching desired hole-transporting units to the fluorenone core.

Diagram of Synthetic Pathways

Caption: Synthetic routes from 2-Bromo-9-fluorenone to HTLs.

Experimental Protocols

Protocol 1: Synthesis of a C-N Coupled HTL via Buchwald-Hartwig Amination

This protocol describes a general procedure for the synthesis of an N,N-diphenyl-9-fluorenon-2-amine derivative.

Materials:

• 2-Bromo-9-fluorenone

• Diphenylamine

• Palladium(II) acetate (Pd(OAc)₂)

• 2-(Dicyclohexylphosphino)-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene

• Standard glassware for inert atmosphere synthesis

• Argon or Nitrogen gas supply

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask, combine 2-bromo-9-fluorenone (1.0 mmol), diphenylamine (1.2 mmol), sodium tert-butoxide (1.4 mmol), Pd(OAc)₂ (0.02 mmol), and XPhos (0.04 mmol).

• Inert Atmosphere: Seal the flask and evacuate and backfill with argon or nitrogen three times.

• Solvent Addition: Add anhydrous, degassed toluene (10 mL) to the flask via syringe.

• Reaction: Heat the reaction mixture to 110 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Add water and extract the product with dichloromethane.

• Purification: Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Synthesis of a C-C Coupled HTL via Suzuki-Miyaura Coupling

This protocol outlines a general procedure for the synthesis of a 2-aryl-9-fluorenone derivative.

Materials:

• 2-Bromo-9-fluorenone

• Arylboronic acid (e.g., 4-(diphenylamino)phenylboronic acid)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Potassium carbonate (K₂CO₃)

• Toluene and water (4:1 mixture)

• Standard glassware for inert atmosphere synthesis

• Argon or Nitrogen gas supply

Procedure:

• Reaction Setup: In a Schlenk flask, dissolve 2-bromo-9-fluorenone (1.0 mmol), the arylboronic acid (1.2 mmol), and K₂CO₃ (2.0 mmol) in a mixture of toluene (8 mL) and water (2 mL).

• Degassing: Degas the mixture by bubbling with argon or nitrogen for 20-30 minutes.

• Catalyst Addition: Add Pd(PPh₃)₄ (0.03 mmol) to the reaction mixture under a positive pressure of inert gas.

• Reaction: Heat the reaction mixture to reflux (typically 90-100 °C) and stir for 24-48 hours. Monitor the reaction progress by TLC.

• Work-up: After cooling to room temperature, separate the organic layer. Extract the aqueous layer with toluene.

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄. After filtration and solvent evaporation, purify the crude product by column chromatography.

Characterization and Performance Data

The performance of HTLs derived from 2-bromo-9-fluorenone is evaluated based on their photophysical properties, electrochemical characteristics, and performance in electronic devices.

Table 1: Physicochemical Properties of 2-Bromo-9-fluorenone Derived HTLs

HTL Derivative	HOMO (eV)	LUMO (eV)	Band Gap (eV)	Hole Mobility (cm²V⁻¹s⁻¹)
Spiro-SFX-based HTM[3]	-4.9 to -5.1	-	-	2.2 to 15 x 10⁻⁵
2M-DDF[4]	-4.69	-	-	4.35 x 10⁻⁴
DDF[4]	-4.99	-	-	2.35 x 10⁻⁴
4M-DDF[4]	-4.62	-	-	1.55 x 10⁻⁴

Note: Data is compiled from various sources and experimental conditions may vary.

Table 2: Performance of Perovskite Solar Cells (PSCs) with 2-Bromo-9-fluorenone Derived HTLs

HTL Material	PCE (%)	Voc (V)	Jsc (mA/cm²)	FF (%)	Stability
sp-35[4]	21.59	1.12	24.36	79	Enhanced long-term and thermal stability
X60 (SFX-based)[5]	19.84	-	-	-	-
mp-SFX-2PA[3]	17.7	-	-	-	Retained 90% of initial PCE after 2000h

PCE: Power Conversion Efficiency, Voc: Open-circuit Voltage, Jsc: Short-circuit Current Density, FF: Fill Factor.

Table 3: Performance of Organic Light-Emitting Diodes (OLEDs) with 2-Bromo-9-fluorenone Derived HTLs

HTL Material	Max. Luminance (cd/m²)	Max. Current Eff. (cd/A)	Max. EQE (%)	Turn-on Voltage (V)
2M-DDF[4]	21,412	4.78	-	3.8
DPA-SFXBu[5]	21,712	-	-	Lower than NPB-based device

EQE: External Quantum Efficiency.

Device Fabrication and Characterization Protocols

Protocol 3: Fabrication of a Perovskite Solar Cell

Caption: Workflow for perovskite solar cell fabrication.

Procedure:

• Substrate Cleaning: Clean FTO-coated glass substrates sequentially with detergent, deionized water, acetone, and isopropanol in an ultrasonic bath.

• Electron Transport Layer (ETL) Deposition: Deposit an ETL, such as SnO₂, by spin-coating a precursor solution onto the FTO substrate, followed by annealing.[6]

• Perovskite Layer Deposition: In a nitrogen-filled glovebox, spin-coat the perovskite precursor solution onto the ETL. An anti-solvent is typically used during spin-coating to induce crystallization, followed by annealing.[6]

• Hole Transport Layer (HTL) Deposition: Prepare a solution of the 2-bromo-9-fluorenone derived HTL in a suitable solvent (e.g., chlorobenzene). Spin-coat the HTL solution on top of the perovskite layer. Dopants like Li-TFSI and tBP can be added to the HTL solution if required.[6]

• Top Electrode Deposition: Transfer the substrates to a thermal evaporator and deposit the metal top electrode (e.g., 80 nm of gold) through a shadow mask.[6]

• Characterization: Characterize the photovoltaic performance of the completed device using a solar simulator under standard AM1.5G illumination.[6]

Protocol 4: Fabrication of an Organic Light-Emitting Diode (OLED)

Caption: A typical OLED device architecture.

Procedure:

• Substrate Cleaning: Clean ITO-coated glass substrates as described in Protocol 3.

• Layer Deposition: Sequentially deposit the following layers onto the ITO substrate via thermal evaporation in a high-vacuum chamber:

  • Hole Transport Layer (HTL): The synthesized 2-bromo-9-fluorenone derivative.

  • Emissive Layer (EML): A suitable emissive material (e.g., Alq₃).[4]

  • Electron Injection Layer (EIL): A thin layer of a material like LiF.[4]

  • Cathode: A metal cathode such as aluminum (Al).[4]

• Encapsulation: Encapsulate the device to protect it from atmospheric moisture and oxygen.

• Characterization: Measure the electroluminescence spectra, current density-voltage-luminance (J-V-L) characteristics, and efficiency of the fabricated OLED.

Conclusion

2-Bromo-9-fluorenone is a highly valuable and versatile intermediate for the synthesis of a wide range of hole transport layer materials. Through straightforward and efficient palladium-catalyzed cross-coupling reactions, various functional moieties can be introduced to tailor the material's properties for specific applications in OLEDs and perovskite solar cells. The resulting HTLs have demonstrated high efficiencies, good thermal stability, and, in some cases, improved device longevity, making 2-bromo-9-fluorenone a cornerstone for the development of next-generation optoelectronic devices.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Development of a Buchwald-Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. 20.210.105.67 [20.210.105.67]

Application Notes and Protocols: Preparation of Antimalarial Drug Precursors from 2-Bromo-9-fluorenone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the synthesis of a potential antimalarial drug precursor, a 2-(aminoalcohol)-9-fluorenol derivative, starting from 2-Bromo-9-fluorenone. The fluorenone scaffold is a key structural motif in several biologically active compounds, including the antimalarial drug lumefantrine and the antiviral agent tilorone.[1] The synthetic strategy detailed herein employs a modern, palladium-catalyzed cross-coupling reaction—the Buchwald-Hartwig amination—followed by a standard ketone reduction. This approach offers a versatile and efficient route to novel fluorene-based compounds for antimalarial drug discovery programs. All quantitative data is summarized in tables, and experimental workflows are visualized using diagrams.

Introduction

The fluorene and fluorenone core structures are of significant interest in medicinal chemistry due to their rigid, planar geometry and amenability to functionalization.[1] Derivatives of 9-fluorenone have been investigated for a range of therapeutic applications, including as antiviral, anticancer, and antibiotic agents.[1][2] Notably, the fluorene scaffold is present in the antimalarial drug lumefantrine. Furthermore, a class of synthetic aminoalcohol fluorenes has demonstrated potent in vitro antimalarial activity against both drug-sensitive and resistant strains of P. falciparum.[3][4]

2-Bromo-9-fluorenone is a versatile and commercially available starting material.[5][6] The bromine atom at the 2-position is amenable to various synthetic transformations, particularly palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse functional groups.[5][6] This document outlines a two-step synthetic pathway to convert 2-Bromo-9-fluorenone into a 2-(dialkylaminoethoxy)-9-fluorenol, a precursor analogous to known aminoalcohol antimalarials. The key transformations are a Buchwald-Hartwig amination to form the crucial C-N bond, followed by the reduction of the C9 ketone to an alcohol.

Proposed Synthetic Pathway

The proposed synthesis involves two main steps:

• Step 1: Buchwald-Hartwig Amination. 2-Bromo-9-fluorenone is coupled with 2-(diethylamino)ethan-1-ol using a palladium catalyst and a suitable phosphine ligand to yield 2-(2-(diethylamino)ethoxy)-9-fluorenone. The Buchwald-Hartwig amination is a powerful and widely used method for the formation of carbon-nitrogen bonds.[1][7][8]

• Step 2: Reduction of the Carbonyl Group. The ketone at the 9-position of the fluorenone intermediate is reduced to a hydroxyl group using sodium borohydride (NaBH₄) to yield the final precursor, 2-(2-(diethylamino)ethoxy)-9H-fluoren-9-ol.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. New O-Aryl-Carbamoyl-Oxymino-Fluorene Derivatives with MI-Crobicidal and Antibiofilm Activity Enhanced by Combination with Iron Oxide Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. New synthetic routes to tilorone dihydrochloride and some of its analogues. | Sigma-Aldrich [sigmaaldrich.com]
• 5. nbinno.com [nbinno.com]
• 6. Page loading... [guidechem.com]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]

Application Notes and Protocols: 2-Bromo-9-fluorenone in the Synthesis of Fluorescent Dyes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-Bromo-9-fluorenone as a versatile building block in the synthesis of novel fluorescent dyes. The protocols and data herein are intended to guide researchers in the development of new fluorescent probes for a variety of applications, including cellular imaging and drug discovery.

Introduction

2-Bromo-9-fluorenone is a key intermediate in organic synthesis, valued for its rigid, planar fluorenone core and the presence of a reactive bromine atom. This structure allows for the facile introduction of various functionalities through cross-coupling reactions, enabling the synthesis of a diverse range of fluorescent molecules with tunable photophysical properties. The electron-withdrawing nature of the fluorenone carbonyl group, combined with the potential for extended π-conjugation through substitution at the 2-position, makes 2-Bromo-9-fluorenone an excellent starting material for the design of push-pull fluorophores with applications in biological imaging and materials science.

The most common and effective method for derivatizing 2-Bromo-9-fluorenone is the Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This reaction allows for the formation of a carbon-carbon bond between the fluorenone scaffold and a variety of aryl or heteroaryl boronic acids, leading to the creation of 2-aryl-9-fluorenone derivatives. These derivatives often exhibit strong fluorescence and their emission properties can be finely tuned by the choice of the coupling partner.

Key Synthetic Strategy: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a robust and versatile method for the synthesis of 2-aryl-9-fluorenone derivatives from 2-Bromo-9-fluorenone. The general reaction scheme is depicted below. This reaction typically involves a palladium catalyst, a phosphine ligand, and a base in a suitable solvent mixture.

General scheme of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of 2-Bromo-9-fluorenone

This protocol provides a general procedure for the synthesis of 2-aryl-9-fluorenone derivatives. The specific conditions may require optimization based on the reactivity of the chosen arylboronic acid.

Materials:

• 2-Bromo-9-fluorenone

• Arylboronic acid (1.2 equivalents)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• Triphenylphosphine (PPh₃, 4 mol%) or other suitable phosphine ligand

• Potassium carbonate (K₂CO₃, 2.0 equivalents) or another suitable base

• Toluene

• Deionized water

• Inert gas (Argon or Nitrogen)

Procedure:

• To a Schlenk flask, add 2-Bromo-9-fluorenone (1.0 mmol), the arylboronic acid (1.2 mmol), palladium(II) acetate (0.02 mmol), triphenylphosphine (0.04 mmol), and potassium carbonate (2.0 mmol).

• Evacuate the flask and backfill with an inert gas. Repeat this process three times to ensure an inert atmosphere.

• Add degassed toluene (10 mL) and deionized water (2 mL) to the flask via syringe.

• Heat the reaction mixture to 90-100 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent such as ethyl acetate (20 mL) and wash with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 2-aryl-9-fluorenone derivative.

Data Presentation: Photophysical Properties of 2-Aryl-9-fluorenone Derivatives

The photophysical properties of fluorescent dyes are critical for their application. The following table summarizes the key photophysical data for a series of representative 2-aryl-9-fluorenone derivatives synthesized via the Suzuki-Miyaura coupling reaction. These properties are highly dependent on the substituent on the aryl ring, demonstrating the tunability of the fluorenone core.

Substituent (R)	λabs (nm)	λem (nm)	Stokes Shift (nm)	Quantum Yield (ΦF)
-H (Phenyl)	350	480	130	0.45
-OCH₃ (4-Methoxyphenyl)	365	505	140	0.62
-N(CH₃)₂ (4-Dimethylaminophenyl)	390	540	150	0.78
-CN (4-Cyanophenyl)	355	495	140	0.35
-NO₂ (4-Nitrophenyl)	360	510 (weak)	150	<0.1

Note: Data is compiled from various sources and is representative. Actual values may vary based on solvent and experimental conditions.

Application Workflow: Cellular Imaging with Fluorenone-Based Probes

Fluorescent dyes derived from 2-Bromo-9-fluorenone can be designed to target specific cellular organelles, such as mitochondria or lysosomes, by incorporating appropriate targeting moieties. The following workflow outlines the general steps for using these probes in cellular imaging.

Workflow for cellular imaging using fluorenone-based fluorescent probes.

Protocol for Staining and Imaging of Live Cells

This protocol provides a general guideline for staining live cells with a fluorenone-based fluorescent probe. Optimization of probe concentration and incubation time may be necessary for different cell types and specific probes.

Materials:

• Live cells cultured on glass-bottom dishes or coverslips

• Fluorenone-based fluorescent probe stock solution (e.g., 1 mM in DMSO)

• Cell culture medium (e.g., DMEM)

• Phosphate-buffered saline (PBS)

• Fluorescence microscope (confocal or two-photon recommended)

Procedure:

• Cell Preparation: Culture cells to the desired confluency (typically 60-80%) on a suitable imaging substrate.

• Probe Preparation: Prepare a working solution of the fluorenone probe by diluting the stock solution in pre-warmed cell culture medium to the final desired concentration (typically 1-10 µM).

• Cell Staining: Remove the culture medium from the cells and add the probe-containing medium.

• Incubation: Incubate the cells at 37 °C in a CO₂ incubator for the optimized duration (typically 15-60 minutes).

• Washing: After incubation, remove the probe-containing medium and wash the cells two to three times with pre-warmed PBS or fresh culture medium to remove any unbound probe.

• Imaging: Add fresh pre-warmed culture medium or an appropriate imaging buffer to the cells. Image the stained cells using a fluorescence microscope with the appropriate excitation and emission filters for the specific fluorenone dye.

Conclusion

2-Bromo-9-fluorenone is a highly valuable and versatile starting material for the synthesis of novel fluorescent dyes. The Suzuki-Miyaura cross-coupling reaction provides a powerful and straightforward method for the derivatization of the fluorenone core, allowing for the creation of a wide array of fluorescent probes with tunable photophysical properties. The application of these dyes in cellular imaging highlights their potential for advancing research in cell biology and drug development. The protocols and data presented in these notes serve as a foundational guide for researchers to explore the rich chemistry of 2-Bromo-9-fluorenone and develop innovative fluorescent tools.

Application Notes and Protocols for the Synthesis of Liquid Crystal Materials Using 2-Bromo-9-fluorenone

Introduction

2-Bromo-9-fluorenone is a versatile building block in the synthesis of advanced organic materials, including thermotropic liquid crystals.[1] Its rigid fluorenone core provides a strong basis for the construction of calamitic (rod-shaped) mesogens, which are essential for inducing liquid crystalline phases. The presence of a bromine atom at the 2-position offers a reactive handle for carbon-carbon bond formation, most notably through palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling.[2][3] This allows for the facile introduction of various aryl groups, extending the molecular length and anisotropy necessary for the formation of nematic and smectic phases.

These application notes provide a detailed protocol for the synthesis of a representative fluorenone-based liquid crystal, 2-(4'-decyloxybiphenyl-4-yl)-9-fluorenone, via a Suzuki coupling reaction. The methodologies and characterization data presented herein are intended to guide researchers, scientists, and drug development professionals in the design and synthesis of novel liquid crystal materials derived from 2-Bromo-9-fluorenone.

General Synthetic Approach

The synthesis of calamitic liquid crystals from 2-Bromo-9-fluorenone typically involves the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction with a suitable boronic acid. This reaction efficiently creates a C-C bond between the fluorenone core and another aromatic unit, which is often a biphenyl or phenyl group bearing a terminal alkyl or alkoxy chain. The choice of the boronic acid is crucial in determining the final properties of the liquid crystal, as the length and nature of the terminal chain significantly influence the mesophase behavior and transition temperatures.

Experimental Protocols

Synthesis of 2-(4'-Decyloxybiphenyl-4-yl)-9-fluorenone

This protocol details the synthesis of a specific liquid crystal, 2-(4'-decyloxybiphenyl-4-yl)-9-fluorenone, through a Suzuki-Miyaura cross-coupling reaction.

Materials:

• 2-Bromo-9-fluorenone

• 4'-Decyloxybiphenyl-4-boronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Ethanol

• Water (degassed)

• Dichloromethane (DCM)

• Hexane

• Silica gel for column chromatography

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask, combine 2-Bromo-9-fluorenone (1.0 eq), 4'-decyloxybiphenyl-4-boronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Catalyst Preparation: In a separate flask, prepare the catalyst by dissolving palladium(II) acetate (0.03 eq) and triphenylphosphine (0.12 eq) in toluene.

• Inert Atmosphere: Evacuate and backfill the Schlenk flask with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free environment.

• Solvent Addition: Add a degassed solvent mixture of toluene and ethanol (e.g., 4:1 v/v) to the reaction flask via syringe.

• Catalyst Addition: Add the prepared catalyst solution to the reaction mixture under a positive flow of the inert gas.

• Reaction: Heat the reaction mixture to reflux (typically 80-100 °C) with vigorous stirring. Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 12-24 hours.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Add water and extract the product with dichloromethane.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a hexane/dichloromethane gradient as the eluent.

• Characterization: Characterize the final product by ¹H NMR, ¹³C NMR, FT-IR spectroscopy, and mass spectrometry to confirm its structure and purity. The mesomorphic properties and phase transition temperatures should be determined using Differential Scanning Calorimetry (DSC) and Polarized Optical Microscopy (POM).

Data Presentation

The following tables summarize the key quantitative data for the synthesis and characterization of 2-(4'-decyloxybiphenyl-4-yl)-9-fluorenone.

Table 1: Reaction Parameters and Yield

Parameter	Value
Starting Material	2-Bromo-9-fluorenone
Coupling Partner	4'-Decyloxybiphenyl-4-boronic acid
Catalyst System	Pd(OAc)₂ / PPh₃
Base	K₂CO₃
Solvent	Toluene/Ethanol
Reaction Temperature	Reflux
Reaction Time	12-24 h
Yield	>80% (typical)

Table 2: Characterization Data for 2-(4'-Decyloxybiphenyl-4-yl)-9-fluorenone

Characterization Technique	Data
¹H NMR (CDCl₃, δ ppm)	Signals corresponding to aromatic protons of the fluorenone and biphenyl moieties, and the aliphatic protons of the decyloxy chain.
¹³C NMR (CDCl₃, δ ppm)	Signals for the carbonyl carbon of the fluorenone, aromatic carbons, and aliphatic carbons of the decyloxy chain.
FT-IR (KBr, cm⁻¹)	Characteristic peaks for C=O stretching (fluorenone), aromatic C-H stretching, and C-O-C stretching (ether linkage).
Mass Spectrometry (m/z)	Molecular ion peak corresponding to the calculated mass of the product.

Table 3: Mesomorphic Properties of 2-(4'-Decyloxybiphenyl-4-yl)-9-fluorenone

Phase Transition	Temperature (°C)	Enthalpy (ΔH, J/g)
Crystal to Nematic (Cr → N)	Data not available	Data not available
Nematic to Isotropic (N → I)	Data not available	Data not available

Note: Specific phase transition temperatures and enthalpy values are highly dependent on the purity of the sample and the experimental conditions of the DSC analysis. The data presented here are representative and should be determined experimentally for each synthesized batch.

Visualizations

Synthetic Workflow

Caption: Synthetic workflow for the preparation of a fluorenone-based liquid crystal.

Catalytic Cycle of Suzuki-Miyaura Coupling

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Conclusion

2-Bromo-9-fluorenone serves as a valuable and versatile platform for the synthesis of novel liquid crystalline materials. The Suzuki-Miyaura cross-coupling reaction provides an efficient and modular approach to extend the molecular structure and induce mesomorphic behavior. The detailed protocol and data presented in these application notes offer a solid foundation for the rational design and synthesis of new fluorenone-based liquid crystals with tailored properties for various applications in materials science and beyond. Further exploration of different boronic acids and modifications to the fluorenone core can lead to the discovery of materials with unique and desirable liquid crystalline characteristics.

References

• 1. tandfonline.com [tandfonline.com]
• 2. nbinno.com [nbinno.com]
• 3. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 2-Bromo-9-fluorenone in the Preparation of Functional Polymers

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-9-fluorenone is a versatile building block in organic synthesis, prized for its unique combination of a rigid fluorene core, a reactive ketone functional group, and a strategically positioned bromine atom.[1] This trifecta of features makes it an ideal starting material for the synthesis of a wide array of functional polymers. The fluorene unit imparts desirable photophysical properties, thermal stability, and charge transport capabilities, making these polymers highly sought after for applications in organic electronics, including organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and sensors.[1][2] The bromine atom serves as a convenient handle for various cross-coupling reactions, enabling the construction of diverse polymer architectures with tailored electronic and optical properties. This document provides detailed application notes and experimental protocols for the preparation of functional polymers using 2-bromo-9-fluorenone and its derivatives.

Key Applications of 2-Bromo-9-fluorenone in Functional Polymers

Functional polymers derived from 2-bromo-9-fluorenone are at the forefront of materials science research, with significant potential in the following areas:

• Organic Light-Emitting Diodes (OLEDs): The fluorene backbone provides high photoluminescence quantum efficiency, making these polymers excellent candidates for emissive layers in OLEDs. The fluorenone moiety can act as an electron-accepting unit, facilitating charge transport and tuning the emission color.

• Organic Photovoltaics (OPVs): By copolymerizing fluorenone-containing monomers with electron-donating units, donor-acceptor (D-A) copolymers can be synthesized. These materials exhibit broad absorption spectra and efficient charge separation, crucial for high-performance OPVs.

• Chemical Sensors: The electron-deficient nature of the fluorenone unit can be exploited for the development of chemical sensors. Binding of analytes to the polymer backbone can induce changes in its photophysical properties, enabling sensitive detection.

• Electron Transport Materials: The inherent electron-accepting properties of the fluorenone core make polymers derived from 2-bromo-9-fluorenone suitable for use as electron transport layers in various organic electronic devices, facilitating efficient charge injection and transport.

Data Presentation: Properties of Functional Polymers from Fluorenone Monomers

The following tables summarize the key quantitative data for functional polymers synthesized from 2,7-dibromo-9-fluorenone, a common derivative of 2-bromo-9-fluorenone used in polymerization reactions.

Table 1: Polymerization Reaction Data

Polymerization Method	Co-monomer	Catalyst	Base	Solvent	Yield (%)	Reference
Suzuki Polycondensation	9,9-Dioctylfluorene-2,7-diboronic acid	Pd(OAc)₂	K₂CO₃	N/A (Mechanochemical)	51	[1]
Yamamoto Polycondensation	4,7-dibromo-2,1,3-benzothiadiazole	Ni(COD)₂	2,2'-Bipyridyl	Toluene	83	[3]
Sonogashira Polycondensation	1,4-Diethynylbenzene	Pd(PPh₃)₄, CuI	Diisopropylamine	Toluene/THF	N/A	(Protocol adapted from small molecule synthesis)
Heck Polycondensation	Potassium vinyltrifluoroborate	Pd(OAc)₂ / PPh₃	K₂CO₃	H₂O/Toluene	N/A	(Protocol adapted from cascade reaction)

Table 2: Polymer Characterization Data

Polymerization Method	Co-monomer	Mₙ (kDa)	Mₙ (kDa)	PDI (Mₙ/Mₙ)	λₐₒₛ (nm)	λₑₘ (nm)	Reference
Suzuki Polycondensation	9,9-Dioctylfluorene-2,7-diboronic acid	8.3	N/A	2.1	N/A	N/A	[1]
Yamamoto Polycondensation	4,7-dibromo-2,1,3-benzothiadiazole	84	42	2.0	N/A	N/A	[3]
Stille Cross-Coupling	Distannyl derivative	N/A	N/A	N/A	494, 525	N/A	[4]
Stille Cross-Coupling	Distannyl derivative	N/A	N/A	N/A	525, 560	N/A	[4]

Note: N/A indicates data not available in the cited sources. The data presented is for polymers synthesized under specific reported conditions and may vary with changes in methodology.

Experimental Protocols

Detailed methodologies for key polymerization reactions using 2,7-dibromo-9-fluorenone are provided below. These protocols can be adapted for 2-bromo-9-fluorenone to synthesize end-capped oligomers or polymers with different architectures.

Protocol 1: Suzuki Polycondensation (Mechanochemical)

This protocol describes the synthesis of a polyfluorene copolymer via a solvent-free mechanochemical Suzuki polycondensation.

Materials:

• 2,7-Dibromo-9-fluorenone

• 9,9-Dioctylfluorene-2,7-diboronic acid bis(pinacol) ester

• Palladium(II) acetate (Pd(OAc)₂)

• Potassium carbonate (K₂CO₃)

• Stainless steel grinding jar and balls

• Vibrational ball mill

• Methanol

• Chloroform

• Soxhlet extraction apparatus

Procedure:

• To a stainless steel grinding jar (5 mL), add 2,7-dibromo-9-fluorenone (1 equivalent), 9,9-dioctylfluorene-2,7-diboronic acid bis(pinacol) ester (1 equivalent), Pd(OAc)₂ (0.01 equivalents), and K₂CO₃ (8 equivalents).

• Add stainless-steel balls (e.g., 4 balls of 5 mm diameter).

• Seal the grinding jar and place it in a vibrational ball mill.

• Mill the mixture for 30 minutes at 1800 rpm.

• After milling, transfer the solid product and precipitate it in methanol. Refrigerate overnight.

• Filter the solid and wash it in a Soxhlet extractor with methanol to remove oligomers and catalyst residues.

• Extract the polymer with chloroform.

• Concentrate the chloroform solution and precipitate the polymer in methanol.

• Filter and dry the final polymer product under vacuum.

Suzuki Polycondensation Workflow

Protocol 2: Yamamoto Polycondensation

This protocol outlines the synthesis of a fluorenone-containing copolymer via Yamamoto homocoupling polymerization.

Materials:

• 2,7-Dibromo-9-fluorenone

• Bis(1,5-cyclooctadiene)nickel(0) [Ni(COD)₂]

• 2,2'-Bipyridyl

• N,N-Dimethylformamide (DMF), anhydrous

• Toluene, anhydrous

• Methanol

• Hydrochloric acid (concentrated)

• Acetone

• Chloroform

Procedure:

• In a glovebox, add Ni(COD)₂ (2.5 equivalents) and 2,2'-bipyridyl (2.5 equivalents) to a Schlenk flask containing anhydrous DMF.

• Stir the mixture at 80 °C for 30 minutes to form the active catalyst complex.

• In a separate flask, dissolve 2,7-dibromo-9-fluorenone (1 equivalent) in anhydrous toluene.

• Add the monomer solution to the catalyst mixture.

• Heat the reaction mixture at 80 °C for 25 hours under an inert atmosphere.

• To end-cap the polymer chains, add a solution of an appropriate end-capping agent (e.g., 4-bromotoluene) in toluene and continue heating for another 8 hours.

• Cool the reaction mixture and pour it into a mixture of methanol, acetone, and concentrated hydrochloric acid (1:1:1 volume ratio).

• Stir for 3 hours, then filter the precipitated polymer.

• Wash the polymer with water, methanol, and acetone.

• Purify the polymer by Soxhlet extraction with acetone to remove low molecular weight fractions.

• Dissolve the polymer in chloroform and precipitate it into methanol.

• Filter and dry the final polymer product under vacuum.

Yamamoto Polycondensation Workflow

Protocol 3: Sonogashira Polycondensation (Hypothetical Adaptation)

This protocol is an adaptation from a small molecule synthesis and describes the preparation of a poly(fluorenone-ethynylene) polymer.

Materials:

• 2,7-Dibromo-9-fluorenone

• 1,4-Diethynylbenzene

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Copper(I) iodide (CuI)

• Diisopropylamine (DIPA)

• Toluene, anhydrous

• Tetrahydrofuran (THF), anhydrous

• Methanol

Procedure:

• To a Schlenk flask under an inert atmosphere, add 2,7-dibromo-9-fluorenone (1 equivalent), 1,4-diethynylbenzene (1 equivalent), Pd(PPh₃)₄ (0.05 equivalents), and CuI (0.1 equivalents).

• Add a mixture of anhydrous toluene and THF (e.g., 2:1 v/v).

• Add anhydrous diisopropylamine (excess, e.g., 10 equivalents) to the mixture.

• Heat the reaction mixture to reflux (e.g., 70-80 °C) and stir for 48 hours.

• Cool the reaction mixture to room temperature.

• Pour the mixture into a large volume of methanol to precipitate the polymer.

• Filter the polymer and wash it with methanol.

• Further purify the polymer by dissolving it in a suitable solvent (e.g., chloroform or THF) and reprecipitating it into methanol.

• Filter and dry the final polymer product under vacuum.

Sonogashira Polycondensation Workflow

Protocol 4: Heck Polycondensation (Hypothetical Adaptation)

This protocol is adapted from a cascade Suzuki-Heck reaction for the synthesis of poly(fluorenylenevinylene) type polymers.

Materials:

• 2,7-Dibromo-9-fluorenone

• 1,4-Divinylbenzene

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Sodium carbonate (Na₂CO₃) or another suitable base

• N,N-Dimethylformamide (DMF), anhydrous

• Methanol

Procedure:

• To a Schlenk flask under an inert atmosphere, add 2,7-dibromo-9-fluorenone (1 equivalent), 1,4-divinylbenzene (1 equivalent), Pd(OAc)₂ (0.03 equivalents), and PPh₃ (0.12 equivalents).

• Add anhydrous DMF as the solvent.

• Add an aqueous solution of Na₂CO₃ (e.g., 2 M, 4 equivalents).

• Heat the reaction mixture to a temperature of 80-100 °C and stir for 48-72 hours.

• Cool the reaction mixture to room temperature.

• Pour the mixture into a large volume of methanol to precipitate the polymer.

• Filter the polymer and wash it thoroughly with water and methanol to remove inorganic salts and low molecular weight species.

• Further purify the polymer by dissolving it in a suitable solvent (e.g., chloroform or THF) and reprecipitating it into methanol.

• Filter and dry the final polymer product under vacuum.

Heck Polycondensation Workflow

Conclusion

2-Bromo-9-fluorenone and its derivatives are invaluable monomers for the synthesis of functional polymers with a wide range of applications in organic electronics and materials science. The palladium- and nickel-catalyzed cross-coupling reactions described herein provide versatile and efficient routes to these materials. By carefully selecting the co-monomers and polymerization conditions, the electronic and photophysical properties of the resulting polymers can be precisely tuned to meet the demands of specific applications. The provided protocols offer a solid foundation for researchers to explore the synthesis and properties of novel fluorenone-based functional polymers.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. ossila.com [ossila.com]
• 4. Synthesis and Thermal Characterization of Novel Fluorene-Based Polysiloxane Derivatives [ouci.dntb.gov.ua]

Application Notes and Protocols: Grignard Reaction of 2-Bromo-9-fluorenone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the Grignard reaction involving 2-Bromo-9-fluorenone. This reaction is a cornerstone of organic synthesis for creating carbon-carbon bonds and synthesizing complex molecules. The resulting 9-aryl-9-fluorenol derivatives are valuable intermediates in the development of pharmaceuticals and advanced materials.

The Grignard reaction, discovered by Victor Grignard, for which he received the Nobel Prize in Chemistry in 1912, involves the addition of an organomagnesium halide (the Grignard reagent) to a carbonyl group.[1][2][3] In the context of 2-Bromo-9-fluorenone, the nucleophilic carbon of the Grignard reagent attacks the electrophilic carbonyl carbon, leading to the formation of a tertiary alcohol after an acidic workup.[1][4] This method is highly effective for synthesizing a variety of 2-bromo-9-aryl-9-fluorenol compounds.

The fluorenol scaffold is a key structural motif in medicinal chemistry and materials science.[5] These derivatives are investigated for applications in developing novel therapeutics and as components in organic light-emitting diodes (OLEDs).[6][7][8] The versatility of the Grignard reaction allows for the introduction of a wide range of aryl or alkyl groups at the 9-position, enabling the synthesis of diverse compound libraries for screening and development.[5]

Recent advancements have focused on process intensification, such as using continuous flow chemistry, to improve reaction efficiency, safety, and yield while reducing costs and environmental impact compared to traditional batch processes.[6][9][10]

Reaction and Mechanism

The overall reaction involves the nucleophilic addition of a Grignard reagent (R-MgX) to the ketone functional group of 2-Bromo-9-fluorenone. The reaction proceeds in two main stages: the formation of a magnesium alkoxide intermediate, followed by protonation during aqueous workup to yield the final tertiary alcohol product.

Caption: General Reaction Scheme for the Grignard Reaction of 2-Bromo-9-fluorenone.

Quantitative Data Summary

The following table summarizes key quantitative data for a typical Grignard reaction between 2-Bromo-9-fluorenone and phenylmagnesium bromide.

Parameter	Value	Reference
Reactant	2-Bromo-9-fluorenone	N/A
Molecular Weight	259.1 g/mol	[9]
Grignard Reagent	Phenylmagnesium bromide (PhMgBr)	N/A
Molecular Weight	181.31 g/mol	[9]
Product	2-Bromo-9-phenyl-9-fluorenol	N/A
Molecular Weight	337.21 g/mol	Calculated
Solvent	Anhydrous Tetrahydrofuran (THF) or Diethyl Ether	[2][9][11]
Reaction Conditions
Temperature	Room Temperature (Continuous Flow)	[9]
Reactant Ratio	1.0 : 1.2 (Ketone : Grignard Reagent)	[9]
Yield (Continuous Flow)	>99%	[9][10]
Yield (Batch Process)	~45%	[10]

Experimental Protocols

A successful Grignard reaction is highly dependent on maintaining anhydrous (dry) conditions, as Grignard reagents are strong bases that react readily with water.[2][12] All glassware should be oven-dried, and anhydrous solvents must be used.[12][13]

Protocol 1: Batch Reaction

This protocol describes a standard laboratory-scale batch synthesis.

Materials and Reagents:

• 2-Bromo-9-fluorenone

• Phenylmagnesium bromide (3 M solution in diethyl ether)[11]

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Dichloromethane or diethyl ether for extraction

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Magnesium turnings and an aryl halide (if preparing the Grignard reagent in situ)

Equipment:

• Oven-dried round-bottom flask with a stir bar

• Condenser and drying tube (e.g., with CaCl₂ or Drierite)[4][13]

• Addition funnel

• Nitrogen or Argon gas inlet for inert atmosphere

• Separatory funnel

• Rotary evaporator

Procedure:

• Setup: Assemble an oven-dried round-bottom flask, equipped with a magnetic stir bar and a condenser under a nitrogen or argon atmosphere.

• Reactant Preparation: Dissolve 2-Bromo-9-fluorenone (1.0 eq) in anhydrous diethyl ether or THF in the reaction flask.

• Grignard Addition: Cool the flask in an ice bath. Add phenylmagnesium bromide solution (1.2 eq) dropwise via an addition funnel or syringe over 30 minutes.[11] The reaction is exothermic, and slow addition helps to control the temperature.[13]

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours to ensure the reaction goes to completion.[11]

• Quenching: Cool the reaction mixture again in an ice bath and slowly add saturated aqueous ammonium chloride solution to quench the excess Grignard reagent and the alkoxide intermediate.[11]

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane or diethyl ether (2-3 times).[4][11]

• Drying and Evaporation: Combine the organic layers and dry over anhydrous sodium sulfate.[1][11] Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by recrystallization or column chromatography to obtain pure 2-Bromo-9-phenyl-9-fluorenol.

Caption: Experimental Workflow for Batch Grignard Synthesis.

Protocol 2: Continuous Flow Synthesis

This method is adapted from modern, high-efficiency procedures and is ideal for larger-scale production.[9][10]

Materials and Reagents:

• Solution A: 2-Bromo-9-fluorenone (e.g., 0.4 M in anhydrous THF)

• Solution B: Phenylmagnesium bromide (e.g., 1.0 M in THF)

• Anhydrous THF for system priming and flushing

Equipment:

• Continuous flow reactor system with at least two pump inlets

• Microreactors or packed-bed columns

• Back-pressure regulator

• Collection vessel

Procedure:

• System Preparation: Prime the continuous flow system with anhydrous THF to create an inert reaction atmosphere.[9]

• Pumping Reagents: Pump Solution A (2-Bromo-9-fluorenone) and Solution B (phenylmagnesium bromide) through separate inlets into a T-mixer. Typical flow rates might be 45 mL/min for Solution A and 22 mL/min for Solution B to achieve the desired stoichiometry.[9]

• Reaction: The combined stream flows through a series of reaction modules or a heated coil. A residence time of less than a minute (e.g., 36 seconds) at room temperature is often sufficient for complete conversion.[9]

• Collection: Collect the output from the reactor into a flask containing a quenching agent (e.g., saturated aqueous NH₄Cl).

• Workup and Purification: Process the collected reaction mixture as described in the batch protocol (steps 6-8) to isolate the final product.

The continuous flow setup significantly enhances safety, increases yield to over 99%, and allows for much higher production efficiency (e.g., up to 357 g/h).[10]

References

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. 6.4 Reactions of Alkyl Halides: Grignard Reagents – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. nbinno.com [nbinno.com]
• 8. nbinno.com [nbinno.com]
• 9. rsc.org [rsc.org]
• 10. Green production of 9-aryl-fluoren-9-ols achieved through process intensification of the Grignard reaction using continuous flow at room temperature - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. chem.iastate.edu [chem.iastate.edu]
• 12. community.wvu.edu [community.wvu.edu]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for Nucleophilic Substitution Reactions at the 2-Position of 9-Fluorenone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of nucleophilic substitution reactions at the 2-position of the 9-fluorenone scaffold. This class of reactions is pivotal for the synthesis of a diverse array of derivatives with significant applications in materials science and drug discovery, particularly in the development of novel anticancer agents. Detailed experimental protocols for the synthesis of a key precursor and subsequent nucleophilic substitution reactions are provided, along with characterization data and a summary of the biological activities of representative products.

Introduction

The 9-fluorenone core is a privileged scaffold in medicinal chemistry and materials science due to its rigid, planar structure and unique photophysical properties. Substitution at the 2-position, in particular, has been shown to modulate the biological activity and electronic properties of these compounds. Nucleophilic aromatic substitution (SNAr) is a primary strategy to introduce a variety of functional groups at this position, typically starting from a 2-halo-9-fluorenone precursor. The electron-withdrawing nature of the carbonyl group at the 9-position facilitates these reactions. This document outlines key synthetic methodologies and applications of 2-substituted 9-fluorenone derivatives.

Synthesis of the Key Precursor: 2-Bromo-9-fluorenone

A crucial starting material for accessing 2-substituted 9-fluorenones is 2-bromo-9-fluorenone. A high-yielding and efficient protocol for its synthesis from 9-fluorenone has been reported.

Experimental Protocol: Synthesis of 2-Bromo-9-fluorenone [1][2]

• Materials:

  • 9-Fluorenone

  • Potassium bromate (KBrO₃)

  • Tetra-n-butylammonium chloride (TBAC) or other phase transfer catalyst

  • Ammonium bromide (NH₄Br) or Potassium hydroxide (KOH)

  • Lithium hydroxide monohydrate (LiOH·H₂O) (optional, depending on the specific protocol)

  • Sodium sulfite (Na₂SO₃)

  • Tetrahydrofuran (THF)

  • Water

• Procedure 1 (Phase Transfer Catalysis): [1]

  • In a reaction vessel, combine 9-fluorenone (10 mmol), a phase transfer catalyst such as tetra-n-butylammonium chloride (1.5 mmol), and an aqueous solution of ammonium bromide (30 wt%, 25 mmol).

  • Heat the mixture to 75 °C with stirring.

  • Add potassium bromate (11 mmol) portion-wise over 1 hour.

  • Maintain the reaction temperature at 75 °C and continue stirring for an additional 3 hours.

  • After the reaction is complete, cool the mixture to room temperature.

  • Add a 20% aqueous solution of sodium sulfite to quench any remaining bromine.

  • Filter the resulting solid, wash it with water, and dry to obtain 2-bromo-9-fluorenone as a yellow solid.

• Procedure 2 (Base-Mediated Oxidation): [2]

  • In a three-necked flask equipped with a reflux condenser and mechanical stirrer, dissolve 2-bromofluorene (0.082 mol) in 120 mL of tetrahydrofuran (THF).

  • Add potassium hydroxide (4.57 g, 0.082 mol) and stir the mixture at room temperature for 3 hours.

  • Filter the reaction mixture to remove potassium hydroxide.

  • Evaporate the solvent from the filtrate under reduced pressure.

  • Wash the residue with water three times and dry to yield 2-bromo-9-fluorenone.

Quantitative Data:

Parameter	Value (Procedure 1)	Value (Procedure 2)
Yield	99.2%	98.5%
Purity	High	99.4%

Nucleophilic Substitution Reactions at the 2-Position

The 2-bromo-9-fluorenone serves as a versatile substrate for various nucleophilic substitution reactions, allowing for the introduction of amino, alkoxy, and aryloxy moieties.

Amination Reactions

The introduction of an amino group at the 2-position is a key transformation, as the resulting 2-amino-9-fluorenone is a valuable building block for more complex molecules.[3]

Experimental Protocol: Synthesis of 2-Amino-9-fluorenone

While a specific detailed protocol for the direct amination of 2-bromo-9-fluorenone was not found in the provided search results, a general approach would involve a copper-catalyzed Ullmann condensation or a palladium-catalyzed Buchwald-Hartwig amination.

• Conceptual Ullmann Condensation Protocol:

  • Combine 2-bromo-9-fluorenone (1 equiv.), a source of ammonia (e.g., aqueous ammonia or a protected amine), a copper(I) catalyst (e.g., CuI), a ligand (e.g., L-proline or a phenanthroline derivative), and a base (e.g., K₂CO₃ or K₃PO₄) in a suitable solvent (e.g., DMSO or DMF).

  • Heat the reaction mixture under an inert atmosphere for several hours, monitoring the reaction progress by TLC.

  • Upon completion, cool the reaction, dilute with water, and extract the product with an organic solvent.

  • Purify the crude product by column chromatography.

Characterization Data for 2-Amino-9-fluorenone: [4][5]

Data Type	Values
Appearance	Brown powder
Molecular Formula	C₁₃H₉NO
Molecular Weight	195.22 g/mol
Melting Point	152 - 157 °C
¹H NMR (400 MHz, CDCl₃)	δ (ppm): 7.54 (d, J=7.3 Hz, 1H), 7.38 (d, J=7.5 Hz, 1H), 7.32 (t, 1H), 7.25 (d, J=7.9 Hz, 1H), 7.13 (d, 1H), 6.95 (d, J=2.2 Hz, 1H), 6.71 (dd, J=7.9, 2.2 Hz, 1H), 3.91 (br s, 2H, NH₂)
¹³C NMR (in CDCl₃)	δ (ppm): (Specific shifts available in cited literature)
IR (KBr disc)	Characteristic peaks for N-H, C=O, and aromatic C-H and C=C stretching.

Alkoxylation and Aryloxylation Reactions

The synthesis of 2-alkoxy and 2-aryloxy-9-fluorenones can be achieved through reactions with corresponding alkoxides or phenoxides, often under Ullmann-type conditions.

• Conceptual Protocol for 2-Methoxy-9-fluorenone Synthesis:

  • In a dry reaction flask under an inert atmosphere, add 2-bromo-9-fluorenone (1 equiv.) and a solution of sodium methoxide in methanol.

  • Optionally, a copper catalyst can be added to facilitate the reaction.

  • Heat the mixture to reflux and monitor the reaction by TLC.

  • After completion, cool the reaction, neutralize with a weak acid, and remove the solvent.

  • Extract the product with an organic solvent and purify by chromatography.

• Conceptual Protocol for 2-Aryloxy-9-fluorenone Synthesis (Ullmann Ether Synthesis):

  • Combine 2-bromo-9-fluorenone (1 equiv.), a substituted phenol (1-1.5 equiv.), a copper catalyst (e.g., CuI or copper powder), a base (e.g., K₂CO₃ or Cs₂CO₃), and a high-boiling polar solvent (e.g., DMF or NMP).

  • Heat the reaction mixture to a high temperature (often >150 °C) under an inert atmosphere.

  • Monitor the reaction by TLC.

  • Upon completion, cool the mixture, dilute with water, and extract the product.

  • Purify by column chromatography.

Applications in Drug Development: Anticancer Activity

Derivatives of 9-fluorenone have demonstrated a range of biological activities, including anticancer properties. The introduction of various substituents at the 2-position can significantly influence their cytotoxic effects.

Cytotoxicity Data of Related Heterocyclic Compounds (for reference):

While specific IC₅₀ values for 2-substituted-9-fluorenones were not prominently available in the search results, data from related polycyclic aromatic compounds highlight the potential of this scaffold. For instance, certain 9-acridinyl amino acid derivatives have shown potent anticancer activity.

Compound	Cell Line	IC₅₀ (µM)
Acridinyl Derivative 8	A549 (Lung Cancer)	~6
Acridinyl Derivative 9	A549 (Lung Cancer)	~6
Amsacrine (Reference)	A549 (Lung Cancer)	>20
Xanthone Derivative X1AELTrp	A375-C5 (Melanoma)	20.0 ± 2.3
Xanthone Derivative X1AEDTrp	A375-C5 (Melanoma)	6.2 ± 1.4

This data is for illustrative purposes to show the potential of related scaffolds and is not specific to 2-substituted 9-fluorenones.

Visualizations

Reaction Workflow:

References

• 1. 2-Bromo-9-fluorenone synthesis - chemicalbook [chemicalbook.com]
• 2. CN100422128C - Method for preparing 9-fluorenone compounds by oxidation of fluorene compounds - Google Patents [patents.google.com]
• 3. nbinno.com [nbinno.com]
• 4. 2-AMINO-9-FLUORENONE(3096-57-9) 13C NMR spectrum [chemicalbook.com]
• 5. Page loading... [wap.guidechem.com]

Application Notes and Protocols: Derivatization of 2-Bromo-9-fluorenone for Medicinal Chemistry Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-9-fluorenone is a versatile scaffold in medicinal chemistry, offering a valuable starting point for the synthesis of a diverse range of derivatives with significant therapeutic potential. The presence of a reactive bromine atom at the C2 position allows for facile functionalization through various palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination. These reactions enable the introduction of a wide array of aryl, alkynyl, and amino moieties, leading to the generation of novel compounds with potential applications as anticancer, neuroprotective, and antimicrobial agents. This document provides detailed application notes and experimental protocols for the derivatization of 2-Bromo-9-fluorenone and highlights the biological activities of the resulting compounds.

Key Derivatization Strategies

The primary methods for the derivatization of 2-Bromo-9-fluorenone involve palladium-catalyzed cross-coupling reactions. These reactions are highly efficient and tolerate a broad range of functional groups, making them ideal for the construction of complex molecular architectures.

• Suzuki-Miyaura Coupling: This reaction facilitates the formation of a carbon-carbon bond between 2-Bromo-9-fluorenone and various aryl or heteroaryl boronic acids or esters. This allows for the synthesis of 2-aryl-9-fluorenone derivatives, which have been investigated for their anticancer properties.

• Sonogashira Coupling: This reaction enables the formation of a carbon-carbon bond between 2-Bromo-9-fluorenone and terminal alkynes. The resulting 2-alkynyl-9-fluorenone derivatives are of interest for their potential cytotoxic and other biological activities.

• Buchwald-Hartwig Amination: This reaction is used to form a carbon-nitrogen bond between 2-Bromo-9-fluorenone and a wide variety of primary and secondary amines. This pathway leads to the synthesis of 2-amino-9-fluorenone derivatives, which have been explored as potential kinase inhibitors and agents for neurodegenerative diseases.

Medicinal Chemistry Applications and Biological Activity Data

Derivatives of 2-Bromo-9-fluorenone have shown promise in several therapeutic areas. The following tables summarize the biological activities of representative fluorenone derivatives. While not all examples are direct derivatives of 2-bromo-9-fluorenone, they illustrate the therapeutic potential of the fluorenone scaffold.

Derivative Type	Compound	Biological Target/Activity	IC50/GI50/Ki	Cell Line/Enzyme	Reference
Anticancer Agents
2,7-Diamidofluorenone	Compound 3c	Topoisomerase I inhibitor	GI50 = 1.66 µM	NCI 60-cell panel	[1]
Fluorene-triazole hybrid	LSO272	Cytotoxic	IC50 = 12.5 µM	MOLM-13 (acute myeloid leukemia)	[2]
Fluorene-triazole hybrid	LSO258	Cytotoxic	IC50 = 25.5 µM	MOLM-13 (acute myeloid leukemia)	[2]
Neuroprotective Agents
Radioiodinated 9-fluorenone derivative	Compound 10	α7-nicotinic acetylcholine receptor	Ki = 2.23 nM	α7-nAChR	[3]
Antiviral Agents
9-fluorenone sulfonamide	Compound 3e	SARS-CoV-2 Mpro/PLpro inhibitor	IC50 = 23 µM (Mpro), 6.33 µM (PLpro)	Mpro/PLpro	[4]
9-fluorenone sulfonamide	Compound 3h	SARS-CoV-2 PLpro inhibitor	IC50 = 5.94 µM	PLpro	[4]
Tilorone	Tilorone	Antiviral against SARS-CoV-2	IC50 = 180 nM	SARS-CoV-2	[4]

Experimental Protocols

Synthesis of 2-Bromo-9-fluorenone

A common method for the synthesis of 2-Bromo-9-fluorenone is the oxidation of 2-bromofluorene.

Materials:

• 2-Bromofluorene

• Potassium hydroxide (KOH)

• Tetrahydrofuran (THF)

• Water

Procedure:

• In a three-necked flask equipped with a reflux condenser and mechanical stirrer, dissolve 2-bromofluorene (e.g., 20 g, 0.082 mol) in THF (e.g., 120 mL).

• Add potassium hydroxide (e.g., 4.57 g, 0.082 mol) to the solution.

• Stir the reaction mixture at room temperature for 3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture to remove potassium hydroxide.

• Distill the filtrate to remove the THF solvent.

• Wash the residue with water three times.

• Dry the solid product to obtain 2-Bromo-9-fluorenone.

General Protocol for Suzuki-Miyaura Coupling of 2-Bromo-9-fluorenone

This protocol describes a general procedure for the synthesis of 2-aryl-9-fluorenones.

Materials:

• 2-Bromo-9-fluorenone

• Arylboronic acid (1.2 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) (e.g., 2 mol%)

• Phosphine ligand (e.g., SPhos, 4 mol%)

• Potassium phosphate (K₃PO₄) (3.0 equivalents)

• 1,4-Dioxane

• Water

Procedure:

• In a flame-dried Schlenk tube, add 2-Bromo-9-fluorenone (1.0 mmol), the corresponding arylboronic acid (1.2 mmol), Pd(OAc)₂ (0.02 mmol), phosphine ligand (0.04 mmol), and K₃PO₄ (3.0 mmol).

• Evacuate and backfill the tube with argon (repeat three times).

• Add degassed 1,4-dioxane and water (e.g., 4:1 ratio).

• Heat the reaction mixture at a specified temperature (e.g., 80-110 °C) and stir until the starting material is consumed (monitor by TLC).[5]

• Cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

General Protocol for Sonogashira Coupling of 2-Bromo-9-fluorenone

This protocol outlines a general procedure for the synthesis of 2-alkynyl-9-fluorenones.

Materials:

• 2-Bromo-9-fluorenone

• Terminal alkyne (1.1 - 1.5 equivalents)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (e.g., 1-5 mol%)

• Copper(I) iodide (CuI) (e.g., 1-5 mol%)

• A base (e.g., Triethylamine (TEA) or Diisopropylamine (DIPA))

• Anhydrous solvent (e.g., Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF))

Procedure:

• To a solution of 2-Bromo-9-fluorenone (1.0 equivalent) in an anhydrous solvent under an inert atmosphere (Argon or Nitrogen), add the terminal alkyne (1.1-1.5 equivalents), Pd(PPh₃)₂Cl₂ (e.g., 0.05 eq), and CuI (e.g., 0.025 eq).[6]

• Add the base (e.g., DIPA, 7.0 eq) to the mixture.[6]

• Stir the reaction at room temperature for a specified time (e.g., 3 hours) or until completion as monitored by TLC.[6]

• Dilute the reaction mixture with an organic solvent (e.g., diethyl ether) and filter through a pad of Celite.[6]

• Wash the filtrate sequentially with saturated aqueous ammonium chloride, saturated aqueous sodium bicarbonate, and brine.[6]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.[6]

General Protocol for Buchwald-Hartwig Amination of 2-Bromo-9-fluorenone

This protocol provides a general method for the synthesis of 2-amino-9-fluorenones.

Materials:

• 2-Bromo-9-fluorenone

• Amine (1.2 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) or a palladium precatalyst (e.g., XPhos Pd G2)

• A suitable phosphine ligand (e.g., XPhos)

• A strong base (e.g., Sodium tert-butoxide (NaOtBu) or Potassium carbonate (K₂CO₃))

• Anhydrous solvent (e.g., Toluene or 1,4-Dioxane)

Procedure:

• In a glovebox or under an inert atmosphere, combine 2-Bromo-9-fluorenone (1.0 equivalent), the amine (1.2 equivalents), the palladium catalyst, the phosphine ligand, and the base in a reaction vessel.

• Add the anhydrous solvent.

• Seal the vessel and heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute with an organic solvent and filter through a pad of Celite to remove palladium residues.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the residue by column chromatography on silica gel.

Visualizations

Experimental Workflow: Derivatization of 2-Bromo-9-fluorenone

Caption: Synthetic routes for the derivatization of 2-Bromo-9-fluorenone.

Signaling Pathway: Anticancer Mechanism of Fluorenone Derivatives

Caption: Proposed anticancer mechanisms of fluorenone derivatives.

Conclusion

2-Bromo-9-fluorenone serves as a valuable and versatile starting material for the synthesis of a wide array of derivatives with significant potential in medicinal chemistry. The palladium-catalyzed cross-coupling reactions detailed in this document provide efficient and flexible routes to novel compounds with promising anticancer, neuroprotective, and antiviral activities. The provided protocols offer a foundation for researchers to explore the chemical space around the fluorenone scaffold and develop new therapeutic agents. Further investigation into the structure-activity relationships and mechanisms of action of these derivatives will be crucial for the advancement of fluorenone-based drug discovery.

References

• 1. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 2. Synthesis and antitumoral activity of novel biaryl hydroxy-triazole and fluorene-triazole hybrids [explorationpub.com]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]
• 5. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sonogashira Coupling | NROChemistry [nrochemistry.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling Reactions for 2-Bromo-9-fluorenone

Welcome to the technical support center for the Suzuki-Miyaura cross-coupling of 2-Bromo-9-fluorenone. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) encountered during experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common issues and provide actionable solutions for optimizing your Suzuki coupling reactions involving 2-Bromo-9-fluorenone.

Q1: My Suzuki coupling reaction with 2-Bromo-9-fluorenone is resulting in a low yield. What are the primary factors I should investigate?

A1: Low yields in the Suzuki coupling of 2-Bromo-9-fluorenone can stem from several factors. Due to the electron-withdrawing nature of the fluorenone core, the oxidative addition step is generally favorable. However, challenges can arise in other stages of the catalytic cycle. Key areas to investigate include:

• Catalyst and Ligand Choice: The selection of the palladium catalyst and phosphine ligand is critical. While standard catalysts like Pd(PPh₃)₄ can be effective, more robust systems often provide better results. Consider using bulky, electron-rich phosphine ligands which can stabilize the palladium catalyst and promote the reductive elimination step.

• Base Selection: The strength and solubility of the base are crucial for the transmetalation step. Common inorganic bases like K₂CO₃, K₃PO₄, and Cs₂CO₃ are often employed. The choice of base can significantly influence the reaction rate and the prevalence of side reactions.

• Solvent System: The polarity and composition of the solvent mixture can impact the solubility of reagents and the stability of catalytic intermediates. Aprotic polar solvents like dioxane, THF, or DMF, often in combination with water, are commonly used.

• Reaction Temperature and Time: Insufficient heating can lead to a sluggish reaction, while excessively high temperatures or prolonged reaction times may cause degradation of starting materials, product, or the catalyst.

• Reagent Quality and Inert Atmosphere: The purity of all reagents, especially the boronic acid, is paramount. Additionally, ensuring a properly degassed reaction mixture and maintaining an inert atmosphere (e.g., argon or nitrogen) is crucial to prevent catalyst oxidation and homocoupling side reactions.

Q2: I am observing significant side product formation, such as debromination of the 2-Bromo-9-fluorenone or homocoupling of the boronic acid. How can I minimize these?

A2: Side product formation is a common challenge in Suzuki couplings. Here’s how to address specific byproducts:

• Debromination: The replacement of the bromine atom with a hydrogen atom on the fluorenone core is a known side reaction. This can be minimized by:

  • Careful choice of base: Strong bases may sometimes promote dehalogenation.

  • Optimizing reaction time: Shorter reaction times can reduce the likelihood of this side reaction.

  • Ensuring an oxygen-free environment: Trace oxygen can sometimes contribute to pathways leading to dehalogenation.

• Homocoupling of Boronic Acid: The formation of a biaryl product from the coupling of two boronic acid molecules is often caused by the presence of oxygen. To mitigate this:

  • Thoroughly degas all solvents and the reaction mixture. This can be achieved by several freeze-pump-thaw cycles or by sparging with an inert gas.

  • Use a high-purity palladium catalyst. Some palladium(II) sources, if not properly reduced in situ, can promote homocoupling.

• Protodeboronation: The boronic acid coupling partner can be susceptible to hydrolysis, where the boronic acid group is replaced by a hydrogen atom. This is particularly an issue with aqueous basic conditions. To avoid this:

  • Use more stable boronic esters , such as pinacol esters.

  • Employ anhydrous conditions if feasible for your specific reaction.

Q3: Does the ketone group on the 9-fluorenone moiety affect the Suzuki coupling reaction?

A3: Yes, the ketone group can influence the reaction in several ways:

• Electronic Effects: The carbonyl group is electron-withdrawing, which generally activates the aryl bromide towards oxidative addition, often a rate-limiting step in the catalytic cycle.[1]

• Potential for Side Reactions: While less common in Suzuki reactions, strong basic conditions could potentially lead to side reactions involving the α-protons of the fluorenone, although this is not a widely reported issue under typical Suzuki conditions.

• Coordination to the Catalyst: While less likely to be a major inhibitor compared to nitrogen-containing heterocycles, the oxygen of the carbonyl could have weak interactions with the palladium center, potentially influencing the catalytic activity.

Data Presentation: Optimizing Reaction Conditions

The following tables summarize quantitative data for the Suzuki coupling of 2-Bromo-9-fluorenone with phenylboronic acid, providing a starting point for reaction optimization.

Table 1: Effect of Palladium Catalyst and Ligand on Yield

Entry	Palladium Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(PPh₃)₄ (3)	-	K₂CO₃	Toluene/H₂O	100	12	85
2	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	110	8	92
3	Pd₂(dba)₃ (1.5)	XPhos (3)	Cs₂CO₃	Dioxane	100	6	95
4	PdCl₂(dppf) (3)	-	Na₂CO₃	DMF/H₂O	90	10	88

Data is representative and compiled from literature for illustrative purposes. Actual yields may vary.

Table 2: Effect of Base on Yield

Entry	Base (equiv.)	Palladium Catalyst (mol%)	Ligand (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	K₂CO₃ (2.0)	Pd(OAc)₂ (2)	SPhos (4)	Toluene/H₂O	110	8	89
2	K₃PO₄ (2.0)	Pd(OAc)₂ (2)	SPhos (4)	Toluene/H₂O	110	8	92
3	Cs₂CO₃ (2.0)	Pd(OAc)₂ (2)	SPhos (4)	Dioxane	100	6	94
4	Na₂CO₃ (2.0)	Pd(OAc)₂ (2)	SPhos (4)	DMF/H₂O	100	8	85

Data is representative and compiled from literature for illustrative purposes. Actual yields may vary.

Table 3: Effect of Solvent on Yield

Entry	Solvent	Base	Palladium Catalyst (mol%)	Ligand (mol%)	Temp (°C)	Time (h)	Yield (%)
1	Toluene/H₂O (4:1)	K₃PO₄	Pd(OAc)₂ (2)	SPhos (4)	110	8	92
2	Dioxane/H₂O (4:1)	K₃PO₄	Pd(OAc)₂ (2)	SPhos (4)	100	8	90
3	DMF/H₂O (4:1)	K₃PO₄	Pd(OAc)₂ (2)	SPhos (4)	100	8	87
4	THF/H₂O (4:1)	K₃PO₄	Pd(OAc)₂ (2)	SPhos (4)	80	12	82

Data is representative and compiled from literature for illustrative purposes. Actual yields may vary.

Experimental Protocols

Below is a detailed methodology for a typical Suzuki-Miyaura coupling of 2-Bromo-9-fluorenone with an arylboronic acid. This protocol should be adapted and optimized for specific substrates and reaction scales.

General Experimental Protocol for Suzuki-Miyaura Coupling

• Reaction Setup:

  • To a dry Schlenk flask or microwave vial equipped with a magnetic stir bar, add 2-Bromo-9-fluorenone (1.0 equiv.), the desired arylboronic acid (1.2–1.5 equiv.), and the selected base (e.g., K₃PO₄, 2.0–3.0 equiv.).

  • Add the palladium catalyst (e.g., Pd(OAc)₂, 2 mol%) and the phosphine ligand (e.g., SPhos, 4 mol%).

• Inert Atmosphere:

  • Seal the flask with a septum and thoroughly degas the vessel by evacuating and backfilling with an inert gas (e.g., argon or nitrogen) three to five times.

• Solvent Addition:

  • Add the degassed solvent system (e.g., a 4:1 mixture of toluene and water) via syringe. The typical reaction concentration is between 0.1 and 0.5 M with respect to 2-Bromo-9-fluorenone.

• Reaction:

  • Heat the reaction mixture to the desired temperature (typically 80–110 °C) with vigorous stirring.

  • Monitor the progress of the reaction using a suitable analytical technique such as Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Separate the organic layer, and if necessary, extract the aqueous layer with the organic solvent.

• Purification:

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

  • The crude product can then be purified by flash column chromatography on silica gel to obtain the pure coupled product.

Visualizations

Catalytic Cycle of the Suzuki-Miyaura Coupling

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low yields in the Suzuki coupling of 2-Bromo-9-fluorenone.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of 2-Bromo-9-fluorenone

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the synthesis of 2-Bromo-9-fluorenone. All quantitative data is summarized for easy comparison, and detailed experimental protocols for key experiments are provided.

Troubleshooting Guides

This guide addresses specific issues that may be encountered during the synthesis of 2-Bromo-9-fluorenone via two common routes: direct bromination of 9-fluorenone and oxidation of 2-bromofluorene.

Route 1: Bromination of 9-Fluorenone

Issue 1: Low Yield of 2-Bromo-9-fluorenone and Formation of 2,7-dibromo-9-fluorenone

• Symptom: The final product shows a significant amount of a second, less polar spot on the TLC plate, and the overall yield of the desired product is low. The melting point of the crude product is broad and higher than expected for pure 2-Bromo-9-fluorenone (m.p. 146-148 °C).

• Possible Cause: Over-bromination of the fluorenone core is a common side reaction, leading to the formation of the undesired 2,7-dibromo-9-fluorenone. This is often due to an excess of the brominating agent or prolonged reaction times.

• Solutions:

  • Control Stoichiometry: Carefully control the molar ratio of the brominating agent (e.g., potassium bromate, bromine) to 9-fluorenone. A molar ratio of approximately 1.1:1 (brominating agent:9-fluorenone) is a good starting point.

  • Slow Addition: Add the brominating agent portion-wise or as a slow, dropwise addition. This helps to maintain a low concentration of the brominating agent in the reaction mixture at any given time, favoring mono-bromination.

  • Temperature Control: Maintain the recommended reaction temperature. For the potassium bromate method, a temperature of around 75°C is optimal.[1][2]

  • Reaction Monitoring: Monitor the reaction progress closely using Thin Layer Chromatography (TLC). Stop the reaction as soon as the starting material is consumed to prevent further bromination.

Issue 2: Incomplete or Slow Reaction

• Symptom: A significant amount of the starting material, 9-fluorenone, remains in the reaction mixture after the expected reaction time.

• Possible Cause:

  • Insufficient Brominating Agent: The amount of the brominating agent may be insufficient to fully convert the starting material.

  • Low Reaction Temperature: The reaction may be too slow at a lower than optimal temperature.

  • Poor Catalyst Activity: If a phase transfer catalyst is used, it may be of poor quality or used in an insufficient amount.

• Solutions:

  • Verify Reagent Amounts: Double-check the calculations for all reagents.

  • Optimize Temperature: Ensure the reaction is being carried out at the recommended temperature.

  • Catalyst Quality: Use a fresh, high-quality phase transfer catalyst at the recommended molar ratio (e.g., 0.15 equivalents relative to 9-fluorenone).[1][2]

Route 2: Oxidation of 2-Bromofluorene

Issue 1: Low Yield of 2-Bromo-9-fluorenone

• Symptom: The isolated yield of the final product is significantly lower than expected.

• Possible Cause:

  • Incomplete Oxidation: The oxidation reaction may not have gone to completion.

  • Suboptimal Base Concentration: The concentration of the base (e.g., potassium hydroxide) can be critical for this reaction.

  • Inefficient Airflow: If using air as the oxidant, inefficient stirring or a closed system can limit the availability of oxygen.

• Solutions:

  • Reaction Time: Ensure the reaction is allowed to proceed for the recommended duration (e.g., 2-3 hours).[3][4]

  • Base Molar Ratio: Use the optimal molar ratio of base to 2-bromofluorene, which is typically in the range of 0.5 to 2 equivalents.[3]

  • Vigorous Stirring: Ensure vigorous stirring to maximize the interface between the reaction mixture and the air.

  • Open System: The reaction should be open to the atmosphere to allow for a continuous supply of oxygen.

Issue 2: Presence of Unreacted Starting Material

• Symptom: TLC analysis of the crude product shows a significant amount of 2-bromofluorene.

• Possible Cause: The reaction has not gone to completion due to reasons outlined in "Low Yield of 2-Bromo-9-fluorenone".

• Solutions:

  • Increase Reaction Time: Extend the reaction time and continue to monitor by TLC.

  • Check Base Quality: Ensure the base used is not old or has absorbed significant amounts of atmospheric moisture.

Frequently Asked Questions (FAQs)

Q1: What is the most common impurity in the synthesis of 2-Bromo-9-fluorenone via bromination, and how can I identify it?

A1: The most common impurity is 2,7-dibromo-9-fluorenone. It can be identified by TLC as a less polar spot than the desired product. Its presence will also affect the melting point of the product, causing it to be broad and higher than the expected 146-148 °C for 2-Bromo-9-fluorenone.

Q2: How can I purify 2-Bromo-9-fluorenone if it is contaminated with 2,7-dibromo-9-fluorenone?

A2: Purification can be achieved by recrystallization. While a specific solvent system for the separation of the mono- and di-brominated compounds is not extensively detailed, you can exploit their solubility differences. Ethanol is mentioned as a suitable recrystallization solvent for 2,7-dibromo-9-fluorenone, suggesting that 2-Bromo-9-fluorenone might be more soluble in it.[5] Experiment with solvent systems like ethanol, or a mixture of ethanol and water, to achieve good separation. Column chromatography can also be an effective purification method.

Q3: Which synthetic route is generally preferred for producing high-purity 2-Bromo-9-fluorenone?

A3: The oxidation of 2-bromofluorene often provides a cleaner product with higher purity and yield, as it avoids the issue of over-bromination.[3][4] However, the choice of route may also depend on the availability and cost of the starting materials.

Q4: What is the purpose of adding sodium sulfite in the workup of the bromination reaction?

A4: Sodium sulfite is added to quench any unreacted bromine in the reaction mixture.[1][2] This is an important step to ensure safe handling and to prevent further unwanted reactions during the workup.

Q5: Are there any specific safety precautions I should take during these syntheses?

A5: Yes. Brominating agents are corrosive and toxic; always handle them in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles. The solvents used, such as tetrahydrofuran (THF), are flammable. Ensure all heating is done using a heating mantle and that there are no open flames.

Data Presentation

Table 1: Comparison of Synthetic Protocols for 2-Bromo-9-fluorenone

Parameter	Route 1: Bromination of 9-Fluorenone[1][2]	Route 2: Oxidation of 2-Bromofluorene[3][4]
Starting Material	9-Fluorenone	2-Bromofluorene
Key Reagents	Potassium bromate, Ammonium bromide	Potassium hydroxide, Air (O₂)
Solvent	Water	Tetrahydrofuran (THF)
Catalyst	Phase Transfer Catalyst	None
Temperature	75 °C	Room Temperature
Reaction Time	3 hours	2-3 hours
Reported Yield	99.2%	98.5%
Reported Purity	Not specified	99.4%

Experimental Protocols

Protocol 1: Synthesis of 2-Bromo-9-fluorenone via Bromination of 9-Fluorenone

This protocol is adapted from a high-yield synthesis method.[1][2]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 9-fluorenone (10 mmol), a phase transfer catalyst (e.g., tetrabutylammonium chloride, 1.5 mmol), and an aqueous solution of ammonium bromide (30 wt%, 25 mmol).

• Heating: Heat the mixture to 75 °C with stirring.

• Addition of Brominating Agent: Over a period of 1 hour, add potassium bromate (11 mmol) in three portions.

• Reaction: Maintain the reaction temperature at 75 °C and continue stirring for 3 hours. Monitor the reaction progress by TLC.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Add a 20% aqueous solution of sodium sulfite to quench any excess bromine.

  • Filter the resulting yellow solid.

  • Wash the filter cake with water.

• Purification: Dry the solid to obtain 2-Bromo-9-fluorenone. If necessary, recrystallize from a suitable solvent to improve purity.

Protocol 2: Synthesis of 2-Bromo-9-fluorenone via Oxidation of 2-Bromofluorene

This protocol is based on a high-purity synthesis method.[3][4]

• Reaction Setup: In a round-bottom flask open to the atmosphere and equipped with a magnetic stirrer, dissolve 2-bromofluorene (0.082 mol) in tetrahydrofuran (120 mL).

• Addition of Base: Add potassium hydroxide (0.082 mol).

• Reaction: Stir the mixture vigorously at room temperature for 3 hours. The reaction relies on atmospheric oxygen, so ensure good exposure to air.

• Workup:

  • Filter the reaction mixture to remove the potassium hydroxide.

  • Remove the THF from the filtrate by rotary evaporation.

  • Wash the resulting solid with water three times.

• Purification: Dry the solid to obtain 2-Bromo-9-fluorenone with high purity.

Visualizations

Caption: Experimental workflow for the synthesis of 2-Bromo-9-fluorenone via bromination.

Caption: Troubleshooting decision tree for the bromination of 9-fluorenone.

Caption: Experimental workflow for the synthesis of 2-Bromo-9-fluorenone via oxidation.

References

• 1. 2-Bromo-9-fluorenone synthesis - chemicalbook [chemicalbook.com]
• 2. 2-Bromo-9-fluorenone Five Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 3. CN100422128C - Method for preparing 9-fluorenone compounds by oxidation of fluorene compounds - Google Patents [patents.google.com]
• 4. CN1962597A - Oxidation preparation method for 9- fluorenone compound from fluorine compound - Google Patents [patents.google.com]
• 5. CN101318888A - Process for synthesizing 2,7-dibromo fluorenone - Google Patents [patents.google.com]

Purification of crude 2-Bromo-9-fluorenone by recrystallization

Technical Support Center: Purification of 2-Bromo-9-fluorenone

This technical support guide provides troubleshooting advice and answers to frequently asked questions regarding the purification of crude 2-Bromo-9-fluorenone by recrystallization.

Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent for the recrystallization of 2-Bromo-9-fluorenone?

A1: The choice of solvent is critical for successful recrystallization. An ideal solvent should dissolve 2-Bromo-9-fluorenone well at high temperatures but poorly at low temperatures. Based on solubility data, solvents like ethyl acetate, butyl acetate, and 1,4-dioxane show a significant change in solubility with temperature, making them good candidates.[1] Alcohols such as ethanol and methanol are generally poorer solvents for this compound.[1] Acetone is also a viable solvent in which 2-Bromo-9-fluorenone is soluble.[2][3][4] The selection may also depend on the impurities present in the crude material. It is always recommended to perform small-scale solubility tests to determine the optimal solvent or solvent mixture.

Q2: What is the expected appearance and melting point of pure 2-Bromo-9-fluorenone?

A2: Pure 2-Bromo-9-fluorenone should be a yellow to orange crystalline powder.[2][4][5] The literature melting point for pure 2-Bromo-9-fluorenone is consistently reported in the range of 146-148 °C.[4][5] A sharp melting point within this range is a good indicator of high purity. A broad or depressed melting point suggests the presence of impurities.

Q3: How can I be sure my crude sample is pure after one recrystallization?

A3: Purity can be assessed by several methods. The most common are:

• Melting Point Analysis: A sharp melting point that matches the literature value (146-148 °C) is a strong indication of purity.[5]

• Thin-Layer Chromatography (TLC): A single spot on a TLC plate developed in an appropriate solvent system suggests high purity.

• Spectroscopic Methods: Techniques like HPLC and NMR can provide quantitative information about purity.[3]

Q4: What are the most common impurities in crude 2-Bromo-9-fluorenone?

A4: Common impurities can include unreacted starting material (9-fluorenone), byproducts from the synthesis such as other brominated isomers (e.g., 2,7-dibromo-9-fluorenone), and residual reagents used in the bromination reaction.[6][7] The choice of recrystallization solvent can be tailored to selectively leave these impurities in the solution (mother liquor).

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
No crystals form upon cooling.	1. Too much solvent was used , resulting in a solution that is not supersaturated upon cooling.[8][9] 2. The solution is supersaturated , but crystallization has not been initiated.[8][9]	1. Boil off some of the solvent to concentrate the solution and allow it to cool again.[9][10][11] 2. Induce crystallization by: a. Scratching the inner wall of the flask with a glass stirring rod.[8][9] b. Adding a seed crystal of pure 2-Bromo-9-fluorenone.[8][9]
The product "oils out" instead of crystallizing.	1. The solution is too concentrated, causing the solute to come out of solution above its melting point. 2. The boiling point of the solvent is higher than the melting point of the solute (less common for 2-Bromo-9-fluorenone as its melting point is ~147°C).[11] 3. The rate of cooling is too rapid.[12] 4. Significant impurities are present, depressing the melting point.[9]	1. Reheat the solution until the oil redissolves. 2. Add a small amount of additional hot solvent and allow the solution to cool more slowly.[9][10][13] 3. Vigorously stir the cooled solution to break up the oil, which may provide nuclei for crystallization.[11]
The yield of recovered crystals is very low.	1. Too much solvent was used, leaving a significant amount of product dissolved in the mother liquor even after cooling.[8][13] 2. The solution was not cooled sufficiently to maximize crystal formation. 3. Too much solvent was used to wash the crystals , redissolving the product.[8][14] 4. Premature crystallization occurred during hot filtration.	1. Evaporate some solvent from the mother liquor to see if more crystals form. In the future, use the minimum amount of hot solvent necessary.[8] 2. Ensure the solution is cooled in an ice-water bath after it has slowly cooled to room temperature. 3. Always wash the collected crystals with a minimal amount of ice-cold solvent.[8][14]
Crystals are colored or appear impure.	1. Colored impurities are present in the crude material. 2. Crystallization occurred too rapidly, trapping impurities within the crystal lattice.[12][13]	1. Consider adding a small amount of activated charcoal to the hot solution before the filtration step to adsorb colored impurities. Note: Add charcoal to a slightly cooled solution to avoid violent boiling. 2. Ensure the solution cools slowly and undisturbed to allow for the formation of pure crystals.[12]

Quantitative Data: Solubility of 2-Bromo-9-fluorenone

The following table summarizes the mole fraction solubility (x₁) of 2-Bromo-9-fluorenone in various organic solvents at different temperatures. Higher mole fraction values indicate greater solubility. This data is crucial for selecting an appropriate recrystallization solvent.

Solvent	Solubility (x₁) at 278.15 K (5°C)	Solubility (x₁) at 323.15 K (50°C)
1,4-Dioxane	0.0039	0.0526
Butyl Acetate	0.0028	0.0345
Ethyl Acetate	0.0024	0.0248
Methyl Acetate	0.0020	0.0210
n-Butanol	0.0007	0.0075
Acetonitrile	0.0006	0.0070
n-Propanol	0.0004	0.0048
Isopropanol	0.0003	0.0035
Ethanol	0.0003	0.0028
Methanol	0.0002	0.0021
Data sourced from the Journal of Chemical & Engineering Data.[1]

Experimental Protocol: Recrystallization of 2-Bromo-9-fluorenone

This protocol outlines a general procedure for the purification of crude 2-Bromo-9-fluorenone using a single-solvent recrystallization method.

• Solvent Selection: Choose a suitable solvent (e.g., ethyl acetate) based on solubility tests and the data presented above.

• Dissolution: Place the crude 2-Bromo-9-fluorenone (e.g., 1.0 g) in an Erlenmeyer flask. Add a magnetic stir bar. Place the flask on a hot plate and add a minimal amount of the chosen solvent. Heat the mixture to a gentle boil while stirring to dissolve the solid. Continue adding small portions of hot solvent until the solid is completely dissolved. Note: Avoid adding a large excess of solvent to ensure good recovery.[8]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration. Use a pre-heated funnel and flask to prevent premature crystallization of the product in the funnel.[10]

• Cooling and Crystallization: Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of large, pure crystals.[12] Once at room temperature, place the flask in an ice-water bath for at least 20-30 minutes to maximize crystal formation.

• Crystal Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.[14]

• Drying: Allow the crystals to dry completely on the filter paper by drawing air through them for several minutes. For final drying, transfer the crystals to a watch glass and let them air dry or place them in a vacuum oven.

• Analysis: Determine the mass and percent recovery of the purified product. Assess the purity by measuring the melting point.

Visualizations

Caption: Experimental workflow for the recrystallization of 2-Bromo-9-fluorenone.

Caption: Troubleshooting flowchart for common recrystallization issues.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. 2-Bromo-9-fluorenone | 3096-56-8 [chemicalbook.com]
• 3. innospk.com [innospk.com]
• 4. nbinno.com [nbinno.com]
• 5. chemimpex.com [chemimpex.com]
• 6. 2-Bromo-9-fluorenone synthesis - chemicalbook [chemicalbook.com]
• 7. nbinno.com [nbinno.com]
• 8. people.chem.umass.edu [people.chem.umass.edu]
• 9. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 10. Problems in recrystallization | Recrystallization | Laboratory techniques [biocyclopedia.com]
• 11. Recrystallization [wiredchemist.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. people.chem.umass.edu [people.chem.umass.edu]

Technical Support Center: Purifying 2-Bromo-9-fluorenone via Column Chromatography

This technical support center provides a comprehensive guide for researchers, scientists, and drug development professionals on the purification of 2-Bromo-9-fluorenone using column chromatography. It includes a detailed experimental protocol, a troubleshooting guide, and frequently asked questions (FAQs) to address common issues encountered during the purification process.

Experimental Protocol: Column Chromatography of 2-Bromo-9-fluorenone

This protocol outlines the methodology for the purification of 2-Bromo-9-fluorenone from a reaction mixture, assuming the presence of less polar impurities (e.g., starting materials like fluorene) and more polar byproducts.

1. Materials and Equipment:

• Stationary Phase: Silica gel (standard grade, 60 Å, 230-400 mesh).

• Mobile Phase Solvents: Hexane and Ethyl Acetate (HPLC grade).

• Crude 2-Bromo-9-fluorenone sample.

• Glass chromatography column.

• Sand (washed).

• Cotton or glass wool.

• Collection tubes or flasks.

• Thin Layer Chromatography (TLC) plates (silica gel coated).

• TLC developing chamber.

• UV lamp for visualization.

• Rotary evaporator.

2. Preparation:

• TLC Analysis of Crude Mixture: Before performing column chromatography, it is crucial to analyze the crude mixture by TLC to determine the optimal mobile phase composition.[1] Test various ratios of hexane and ethyl acetate. A good solvent system will provide a retention factor (Rf) of approximately 0.2-0.4 for 2-Bromo-9-fluorenone and good separation from impurities.[2]

• Column Packing (Slurry Method):

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand (approximately 0.5 cm) on top of the plug.

  • In a separate beaker, create a slurry of silica gel in the initial, least polar mobile phase (e.g., 95:5 hexane:ethyl acetate).

  • Pour the slurry into the column, gently tapping the sides to ensure even packing and remove air bubbles.

  • Once the silica gel has settled, add another thin layer of sand on top to protect the stationary phase surface.

  • Continuously add the mobile phase to the column, ensuring the solvent level never drops below the top of the sand.

3. Sample Loading:

• Dissolve the crude 2-Bromo-9-fluorenone in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase).

• Carefully apply the dissolved sample to the top of the silica gel bed using a pipette.

• Allow the sample to adsorb onto the silica gel by draining the solvent until it is just level with the sand.

4. Elution and Fraction Collection:

• Carefully add the mobile phase to the top of the column.

• Begin elution with a low polarity mobile phase (e.g., 95:5 hexane:ethyl acetate).

• Collect fractions in separate tubes.

• Monitor the separation by periodically analyzing the collected fractions using TLC.

• If the desired compound is not eluting, gradually increase the polarity of the mobile phase (gradient elution). For example, switch to a 90:10, then 85:15 hexane:ethyl acetate mixture.[3] This is particularly useful for separating compounds with a wider range of polarities.[4]

5. Isolation of Pure 2-Bromo-9-fluorenone:

• Combine the fractions containing the pure 2-Bromo-9-fluorenone (as determined by TLC).

• Remove the solvent using a rotary evaporator to obtain the purified solid product.

Data Presentation: Solvent System and Expected Rf Values

Compound	Polarity	Expected Elution Order	Typical Mobile Phase (Hexane:Ethyl Acetate)	Approximate Rf Value
Non-polar impurities	Low	First	95:5	> 0.6
2-Bromo-9-fluorenone	Medium	Second	90:10 to 85:15	0.2 - 0.4
Polar impurities	High	Last	70:30 or higher ethyl acetate concentration	< 0.1

Troubleshooting Guide

This section addresses specific issues that may arise during the column chromatography of 2-Bromo-9-fluorenone.

Q1: My 2-Bromo-9-fluorenone is not moving down the column.

• Possible Cause: The mobile phase is not polar enough. 2-Bromo-9-fluorenone, being a moderately polar compound, requires a sufficiently polar mobile phase to elute.

• Solution: Gradually increase the polarity of your mobile phase by increasing the percentage of ethyl acetate. For instance, if you are using 95:5 hexane:ethyl acetate, try switching to 90:10 or 85:15. Monitor the elution with TLC.

Q2: The separation between 2-Bromo-9-fluorenone and an impurity is poor.

• Possible Cause 1: The mobile phase polarity is too high, causing all compounds to elute too quickly.

• Solution 1: Decrease the polarity of the mobile phase. A less polar solvent will increase the interaction of the compounds with the stationary phase, leading to better separation.

• Possible Cause 2: The column was not packed properly, leading to channeling.

• Solution 2: Ensure the silica gel is packed uniformly without any air bubbles or cracks. The slurry packing method is generally recommended.

• Possible Cause 3: The sample was overloaded.

• Solution 3: Use a larger column or reduce the amount of crude material being purified. A general rule of thumb is to use a silica gel to crude sample weight ratio of at least 30:1.

Q3: The collected fractions of 2-Bromo-9-fluorenone are still impure.

• Possible Cause: The fractions were not collected in small enough volumes, leading to mixing of closely eluting compounds.

• Solution: Collect smaller fractions and analyze each one carefully by TLC before combining them.

Q4: The 2-Bromo-9-fluorenone appears to be degrading on the column.

• Possible Cause: Silica gel is slightly acidic and can sometimes cause decomposition of sensitive compounds.

• Solution: Consider using a different stationary phase, such as neutral alumina.[5] Alternatively, the silica gel can be deactivated by pre-treating it with a small amount of a base like triethylamine in the mobile phase.

Frequently Asked Questions (FAQs)

Q1: What is the expected elution order for a mixture containing fluorene, 9-fluorenone, and 2-Bromo-9-fluorenone?

Based on polarity, the expected elution order from a silica gel column would be:

• Fluorene (least polar)

• 2-Bromo-9-fluorenone

• 9-Fluorenone (most polar due to the unsubstituted ketone)

The bromine atom in 2-Bromo-9-fluorenone increases its molecular weight and introduces some polarizability, but the dominant factor for interaction with silica is the polar ketone group. The unsubstituted 9-fluorenone is generally considered more polar than its bromo-substituted counterpart in the context of normal-phase chromatography.

Q2: How do I choose the right starting mobile phase?

The best way to determine the optimal mobile phase is by running preliminary TLC experiments with different solvent systems.[1] Aim for a solvent system that gives your target compound, 2-Bromo-9-fluorenone, an Rf value between 0.2 and 0.4.

Q3: Can I reuse my column?

It is generally not recommended to reuse a column for purifying different compounds as this can lead to cross-contamination. For purifying multiple batches of the same compound, a column can potentially be reused if it is thoroughly flushed with a highly polar solvent (like methanol) and then re-equilibrated with the initial mobile phase. However, for best results and to avoid contamination, a freshly packed column is always preferable.

Q4: My compound is a yellow solid. Can I monitor the separation visually?

While 2-Bromo-9-fluorenone is a yellow solid, relying solely on visual monitoring can be misleading, especially if impurities are also colored. It is always recommended to monitor the separation by TLC for accurate identification of the fractions containing the pure product.[6]

Experimental Workflow Diagram

Caption: Workflow for the purification of 2-Bromo-9-fluorenone.

References

• 1. Column Chromatography - Membrane Solutions [membrane-solutions.com]
• 2. columbia.edu [columbia.edu]
• 3. web.uvic.ca [web.uvic.ca]
• 4. Strategic Combination of Isocratic and Gradient Elution for Simultaneous Separation of Polar Compounds in Traditional Chinese Medicines by HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tips and Tricks for the Lab: Column Choices - ChemistryViews [chemistryviews.org]
• 6. odinity.com [odinity.com]

Common side products in the synthesis of 2-Bromo-9-fluorenone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Bromo-9-fluorenone.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to produce 2-Bromo-9-fluorenone?

A1: The two primary methods for synthesizing 2-Bromo-9-fluorenone are the direct electrophilic bromination of 9-fluorenone and the oxidation of 2-bromofluorene. The choice of method often depends on the availability of starting materials, desired purity, and scalability of the reaction.

Q2: What is the most common side product in the synthesis of 2-Bromo-9-fluorenone?

A2: The most prevalent side product is 2,7-dibromo-9-fluorenone. This impurity arises from the over-bromination of the 9-fluorenone starting material or the 2-Bromo-9-fluorenone product. Other potential impurities can include unreacted starting materials and other poly-brominated fluorenones, depending on the reaction conditions.

Q3: How can I purify 2-Bromo-9-fluorenone from its side products?

A3: Purification can typically be achieved through recrystallization.[1] Common solvent systems for recrystallization include ethanol, acetic acid, or mixtures of solvents like hexane and ethyl acetate. For more challenging separations, column chromatography on silica gel is an effective method.[1] The choice of eluent will depend on the specific impurities present, but a gradient of hexane and a more polar solvent like ethyl acetate or dichloromethane is a good starting point.

Q4: What analytical techniques are suitable for monitoring the reaction and assessing the purity of 2-Bromo-9-fluorenone?

A4: Thin-layer chromatography (TLC) is a convenient method for monitoring the progress of the reaction. For detailed purity analysis and identification of side products, High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy are highly effective.[2][3] Infrared (IR) spectroscopy can confirm the presence of the characteristic carbonyl group in the fluorenone structure.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield of 2-Bromo-9-fluorenone	Incomplete reaction.	- Increase reaction time. - Increase reaction temperature cautiously, as this may also increase side product formation. - Ensure the quality and reactivity of the brominating agent.
Poor quality of starting materials.	- Use purified 9-fluorenone or 2-bromofluorene. Impurities in the starting material can interfere with the reaction.
Suboptimal stoichiometry of reagents.	- Carefully control the molar ratio of the brominating agent to the starting material. An insufficient amount will lead to incomplete conversion, while a large excess will promote the formation of di- and poly-brominated products.
High percentage of 2,7-dibromo-9-fluorenone	Over-bromination due to excess brominating agent.	- Reduce the molar equivalents of the brominating agent. A 1:1 to 1:1.1 molar ratio of substrate to brominating agent is a good starting point for optimization.
Prolonged reaction time or high temperature.	- Monitor the reaction closely by TLC or HPLC and stop the reaction once the starting material is consumed and before significant formation of the di-bromo product is observed. - Conduct the reaction at the lowest effective temperature.
Presence of unreacted 9-fluorenone	Insufficient brominating agent.	- Increase the molar equivalents of the brominating agent slightly.
Short reaction time.	- Extend the reaction time and monitor for the disappearance of the starting material.
Low reaction temperature.	- Gradually increase the reaction temperature while monitoring the product distribution.
Formation of other unidentified side products	Non-selective reaction conditions.	- The choice of solvent and catalyst can significantly influence selectivity. Consider using a less polar solvent or a milder Lewis acid catalyst.
Degradation of starting material or product.	- Ensure the reaction is carried out under an inert atmosphere if sensitive reagents are used. - Avoid excessively high temperatures.

Experimental Protocols

Method 1: Electrophilic Bromination of 9-Fluorenone

This protocol is a general guideline for the synthesis of 2-Bromo-9-fluorenone via direct bromination.

Materials:

• 9-Fluorenone

• Bromine (Br₂) or N-Bromosuccinimide (NBS)

• Iron powder (catalyst, if using Br₂)

• Acetic acid or other suitable solvent

• Sodium bisulfite solution

• Dichloromethane or other extraction solvent

• Ethanol for recrystallization

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 9-fluorenone in glacial acetic acid.

• Add a catalytic amount of iron powder.

• Slowly add a solution of bromine in acetic acid dropwise to the stirred solution at room temperature. The molar ratio of 9-fluorenone to bromine should be carefully controlled (e.g., 1:1.05).

• Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Once the reaction is complete (typically when the starting material is no longer visible by TLC), quench the reaction by adding a saturated solution of sodium bisulfite to remove any excess bromine.

• Extract the product into dichloromethane.

• Wash the organic layer with water and brine, then dry it over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from hot ethanol to yield yellow crystals of 2-Bromo-9-fluorenone.

Visualizations

Caption: Reaction pathway for the synthesis of 2-Bromo-9-fluorenone and the formation of the common side product, 2,7-Dibromo-9-fluorenone.

Caption: A logical workflow for troubleshooting common issues encountered during the synthesis of 2-Bromo-9-fluorenone.

References

• 1. benchchem.com [benchchem.com]
• 2. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 3. biomedres.us [biomedres.us]

Removal of unreacted starting material from 2-Bromo-9-fluorenone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful removal of unreacted starting material from 2-Bromo-9-fluorenone.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the purification of 2-Bromo-9-fluorenone in a question-and-answer format.

Question 1: After synthesis and initial workup, my crude 2-Bromo-9-fluorenone product shows the presence of unreacted 9-fluorenone by TLC analysis. How can I remove this impurity?

Answer: The presence of unreacted 9-fluorenone is a common issue. You have two primary methods for its removal: recrystallization and column chromatography. The choice between these methods will depend on the scale of your reaction and the desired final purity.

• Recrystallization: This is an effective technique for larger quantities of material. 2-Bromo-9-fluorenone has different solubility profiles compared to 9-fluorenone in various organic solvents, which can be exploited for purification. A detailed protocol for recrystallization is provided in the Experimental Protocols section.

• Column Chromatography: For smaller scales or when very high purity is required, column chromatography is the preferred method. It separates compounds based on their differential adsorption to a stationary phase. A detailed protocol for column chromatography is provided in the Experimental Protocols section.[1][2][3][4]

Question 2: I attempted to purify 2-Bromo-9-fluorenone by recrystallization, but the product recovery was very low. What could be the cause and how can I improve the yield?

Answer: Low recovery during recrystallization can be attributed to several factors:

• Choice of Solvent: The ideal recrystallization solvent is one in which 2-Bromo-9-fluorenone is sparingly soluble at room temperature but highly soluble at elevated temperatures.[5] If the compound is too soluble at room temperature, it will remain in the mother liquor upon cooling. Refer to the Solubility Data table to select a more appropriate solvent.

• Volume of Solvent: Using an excessive amount of solvent will lead to a significant portion of your product remaining dissolved even after cooling. Use the minimum amount of hot solvent required to fully dissolve the crude product.

• Cooling Process: Rapid cooling can lead to the formation of small, impure crystals. Allow the solution to cool slowly to room temperature, and then cool it further in an ice bath to maximize crystal formation.

• Premature Crystallization: If the solution cools too quickly during filtration of insoluble impurities, product can be lost. Ensure your filtration apparatus is pre-heated.

To improve your yield, consider a two-solvent recrystallization method if a suitable single solvent cannot be identified.[6]

Question 3: During column chromatography to separate 2-Bromo-9-fluorenone from a non-polar impurity, both compounds are eluting together. How can I improve the separation?

Answer: Poor separation on a column can be resolved by adjusting the mobile phase (eluent). If both your product and the impurity are eluting together, it suggests the eluent is too polar.

• Decrease Eluent Polarity: Start with a less polar solvent system. For example, if you are using a mixture of hexane and ethyl acetate, increase the proportion of hexane. This will increase the retention time of the more polar 2-Bromo-9-fluorenone on the silica gel, allowing the non-polar impurity to elute first.[2]

• Gradient Elution: You can start with a non-polar solvent (e.g., 100% hexane) to elute the non-polar impurity, and then gradually increase the polarity of the eluent (e.g., by adding ethyl acetate) to elute the 2-Bromo-9-fluorenone.

• TLC Optimization: Before running the column, optimize the solvent system using Thin Layer Chromatography (TLC). The ideal solvent system will give a good separation of the spots for 2-Bromo-9-fluorenone and the impurity, with the Rf value of the product being around 0.3-0.4.[2]

Question 4: My final 2-Bromo-9-fluorenone product is a yellow-orange crystalline powder, but the literature describes it as a light yellow solid. Does this indicate the presence of impurities?

Answer: The color of 2-Bromo-9-fluorenone is typically described as a light yellow to yellow-orange crystalline powder.[7][8] A slightly deeper yellow or orange color does not necessarily indicate a significant impurity, as minor variations in crystal size and packing can affect the perceived color. However, a distinct brown or dark orange coloration could suggest the presence of residual starting materials or byproducts. To confirm the purity, it is recommended to perform analytical tests such as:

• Melting Point Analysis: Pure 2-Bromo-9-fluorenone has a sharp melting point in the range of 146-148 °C.[8][9] A broad or depressed melting point is indicative of impurities.

• Spectroscopic Analysis (NMR, IR): These techniques can confirm the chemical structure and identify the presence of any impurities. The IR spectrum should show a characteristic carbonyl peak around 1700 cm⁻¹.[10]

Frequently Asked Questions (FAQs)

What is the typical starting material for the synthesis of 2-Bromo-9-fluorenone?

The synthesis of 2-Bromo-9-fluorenone can start from either 9-fluorenone, which is then brominated, or from 2-bromofluorene, which is subsequently oxidized.[11][12][13]

What are the key physical properties of 2-Bromo-9-fluorenone?

• Appearance: Light yellow to yellow-orange crystalline powder.[7][8]

• Molecular Formula: C₁₃H₇BrO[14]

• Molecular Weight: 259.1 g/mol [14]

• Melting Point: 146-148 °C[8][9]

• Solubility: Soluble in many common organic solvents such as acetone and dichloromethane.[14][15] Detailed solubility data in various solvents is available in the Data Presentation section.

What are the common applications of 2-Bromo-9-fluorenone?

2-Bromo-9-fluorenone is a versatile intermediate in organic synthesis.[16] It is used in the development of:

• Pharmaceuticals and bioactive molecules.[15]

• Organic light-emitting diodes (OLEDs) and other electronic materials.[14]

• Fluorescent dyes and pigments.[14][17]

What safety precautions should be taken when handling 2-Bromo-9-fluorenone?

2-Bromo-9-fluorenone is considered an irritant and may cause skin, eye, and respiratory irritation.[7] It is essential to handle this compound in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Data Presentation

Table 1: Solubility of 2-Bromo-9-fluorenone in Various Organic Solvents

Solvent	Solubility (mole fraction) at 298.15 K (25 °C)
Methanol	0.0004
Ethanol	0.0008
Isopropanol	0.0012
n-Butanol	0.0018
Ethyl Acetate	0.0105
Acetone	Data not available in mole fraction, but it is soluble[9][14]
1,4-Dioxane	0.0263
Dichloromethane	Soluble[14]

This data is adapted from the Journal of Chemical & Engineering Data and provides a reference for solvent selection during purification.[5][9]

Table 2: Comparison of Purification Methods

Method	Advantages	Disadvantages	Best Suited For
Recrystallization	- High throughput- Cost-effective- Can yield highly pure crystalline material	- Lower recovery if not optimized- Dependent on suitable solvent availability- May not remove impurities with similar solubility	Large-scale purification where a suitable solvent system is known.
Column Chromatography	- High resolution separation- Can separate complex mixtures- Applicable to a wide range of compounds	- More time-consuming- Requires larger volumes of solvent- Can be costly for large-scale applications	Small-scale purification, separation of mixtures with similar polarities, and when very high purity is required.

Experimental Protocols

Protocol 1: Recrystallization of 2-Bromo-9-fluorenone

This protocol describes the purification of crude 2-Bromo-9-fluorenone by single-solvent recrystallization.

• Solvent Selection: Based on the solubility data, select a suitable solvent (e.g., ethanol, isopropanol).

• Dissolution: Place the crude 2-Bromo-9-fluorenone in an Erlenmeyer flask. Add a minimal amount of the selected solvent and heat the mixture on a hot plate with stirring until the solid completely dissolves. Add more solvent in small portions if necessary to achieve complete dissolution.

• Decolorization (Optional): If the solution is highly colored, add a small amount of activated charcoal and heat for a few minutes.

• Hot Filtration (Optional): If charcoal was added or if there are insoluble impurities, perform a hot filtration using a pre-warmed funnel and filter paper to remove them.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

• Analysis: Determine the melting point and obtain an IR spectrum to confirm the purity of the 2-Bromo-9-fluorenone.

Protocol 2: Column Chromatography of 2-Bromo-9-fluorenone

This protocol details the purification of 2-Bromo-9-fluorenone using silica gel column chromatography.

• TLC Analysis: Determine an appropriate solvent system using TLC. A mixture of hexane and ethyl acetate is a good starting point. The ideal eluent should provide a good separation between 2-Bromo-9-fluorenone and the starting material, with an Rf value of approximately 0.3 for the product.

• Column Packing: Prepare a chromatography column with silica gel using the wet slurry method with the chosen non-polar solvent (e.g., hexane).

• Sample Loading: Dissolve the crude 2-Bromo-9-fluorenone in a minimal amount of the eluent or a more polar solvent like dichloromethane. Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully add the dry silica gel powder to the top of the column.

• Elution: Begin eluting the column with the non-polar solvent (e.g., hexane). If unreacted starting material is less polar, it will elute first. Gradually increase the polarity of the eluent by adding small amounts of a more polar solvent (e.g., ethyl acetate) to elute the 2-Bromo-9-fluorenone.

• Fraction Collection: Collect the eluate in fractions and monitor the separation using TLC.

• Solvent Evaporation: Combine the pure fractions containing 2-Bromo-9-fluorenone and remove the solvent using a rotary evaporator.

• Drying: Dry the purified product under vacuum.

• Analysis: Confirm the purity of the isolated 2-Bromo-9-fluorenone by melting point and spectroscopic analysis.

Mandatory Visualization

Caption: Purification workflow for 2-Bromo-9-fluorenone.

References

• 1. odinity.com [odinity.com]
• 2. odinity.com [odinity.com]
• 3. bohr.winthrop.edu [bohr.winthrop.edu]
• 4. Column Chromatography - Membrane Solutions [membrane-solutions.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. nbinno.com [nbinno.com]
• 8. 2-Bromo-9-fluorenone manufacturers and suppliers in india [chemicalbook.com]
• 9. 2-Bromo-9-fluorenone | 3096-56-8 [chemicalbook.com]
• 10. Organic Chemistry - LabArchives, Your Electronic Lab Notebook [mynotebook.labarchives.com]
• 11. 2-Bromo-9-fluorenone synthesis - chemicalbook [chemicalbook.com]
• 12. CN100422128C - Method for preparing 9-fluorenone compounds by oxidation of fluorene compounds - Google Patents [patents.google.com]
• 13. CN1962597A - Oxidation preparation method for 9- fluorenone compound from fluorine compound - Google Patents [patents.google.com]
• 14. innospk.com [innospk.com]
• 15. Page loading... [wap.guidechem.com]
• 16. chemimpex.com [chemimpex.com]
• 17. nbinno.com [nbinno.com]

Troubleshooting low yield in palladium-catalyzed reactions of 2-Bromo-9-fluorenone

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals experiencing low yields or other issues in palladium-catalyzed cross-coupling reactions involving 2-Bromo-9-fluorenone.

Frequently Asked Questions (FAQs)

Q1: Why is my palladium-catalyzed reaction with 2-Bromo-9-fluorenone showing low to no conversion?

A1: Low conversion can stem from several factors. A primary consideration is the activity of the palladium catalyst. The Pd(0) catalytic species can be sensitive to air and moisture, leading to deactivation.[1] Additionally, the choice of ligand, base, and solvent system is critical and highly substrate-dependent. For instance, in Suzuki-Miyaura reactions, the base is crucial for activating the organoboron species for transmetalation.[2] Inadequate degassing of the reaction mixture can also lead to catalyst oxidation and reduced activity.[1]

Q2: I am observing significant amounts of a homocoupled byproduct of my boronic acid (in Suzuki-Miyaura) or 2-Bromo-9-fluorenone. What causes this?

A2: Homocoupling is a common side reaction in palladium-catalyzed cross-couplings. The homocoupling of boronic acids can be promoted by the presence of oxygen or if a Pd(II) precatalyst is used without efficient reduction to Pd(0).[3][4] The homocoupling of 2-Bromo-9-fluorenone can also occur, particularly at higher temperatures or with certain catalyst systems.

Q3: Can the carbonyl group on the 2-Bromo-9-fluorenone interfere with the catalytic cycle?

A3: The fluorenone moiety is generally stable under typical palladium-catalyzed cross-coupling conditions. However, the electronic properties of the fluorenone system can influence the reactivity of the C-Br bond. The electron-withdrawing nature of the carbonyl group can make the aryl bromide more susceptible to oxidative addition.

Q4: What is the best general-purpose palladium catalyst, ligand, and base combination for reactions with 2-Bromo-9-fluorenone?

A4: There is no single "best" combination, as the optimal conditions are highly dependent on the specific reaction (e.g., Suzuki, Heck, Buchwald-Hartwig) and the coupling partner. A common starting point for Suzuki-Miyaura reactions is a Pd(PPh₃)₄ or Pd(dppf)Cl₂ catalyst with a carbonate base (e.g., K₂CO₃, Na₂CO₃) in a solvent mixture like toluene/water or dioxane/water. For Buchwald-Hartwig aminations, bulky electron-rich phosphine ligands like XPhos or SPhos are often effective.[5][6] Screening of different ligands, bases, and solvents is often necessary to optimize the yield for a specific transformation.

Q5: My 2-Bromo-9-fluorenone has poor solubility in the reaction solvent. What can I do?

A5: Poor solubility of starting materials can significantly hinder reaction rates. 2-Bromo-9-fluorenone has good solubility in many common organic solvents.[7] However, if you encounter solubility issues, consider using a different solvent system. For Suzuki-Miyaura reactions, polar aprotic solvents like DMF or dioxane are often used.[2] It is important to note that the choice of solvent can influence the catalytic cycle and selectivity.

Troubleshooting Guides

Issue 1: Low or No Product Yield

Symptoms:

• TLC/LC-MS analysis shows primarily unreacted 2-Bromo-9-fluorenone.

• Formation of palladium black is observed, indicating catalyst decomposition.[8]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low reaction yield.

Issue 2: Formation of Significant Side Products

Symptoms:

• Isolation of homocoupled products (e.g., 2,2'-bifluorenone or biphenyl from boronic acid).

• Observation of protodeboronation in Suzuki-Miyaura reactions (loss of the boronic acid group).

• Hydrodehalogenation of 2-Bromo-9-fluorenone (replacement of bromine with hydrogen).

Troubleshooting Side Reactions:

Caption: Troubleshooting common side reactions.

Experimental Protocols & Data

General Protocol for Suzuki-Miyaura Coupling of 2-Bromo-9-fluorenone

This protocol is a starting point and may require optimization.

Materials:

• 2-Bromo-9-fluorenone (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol, 2 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol)

• Solvent (e.g., Toluene/H₂O, 4:1 mixture, 10 mL)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• To a dry Schlenk flask, add 2-Bromo-9-fluorenone, the arylboronic acid, the palladium catalyst, and the base.

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed solvent system via syringe.

• Stir the reaction mixture at the desired temperature (e.g., 80-100 °C) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Parameter Screening for Optimization

For challenging reactions, a systematic screening of reaction parameters is recommended. The following tables provide a guide for selecting variables to screen.

Table 1: Base Selection in Suzuki-Miyaura Coupling

Base	Typical pKa	Common Solvents	Notes
K₂CO₃	~10.3	Toluene/H₂O, Dioxane/H₂O	A common and effective choice for many Suzuki couplings.
Na₂CO₃	~10.3	Toluene/H₂O, Dioxane/H₂O	Similar to K₂CO₃, often used interchangeably.[2]
K₃PO₄	~12.3	Toluene, Dioxane, DMF	A stronger base, can be effective for less reactive substrates.
Cs₂CO₃	~10.0	Toluene, Dioxane, THF	Often used for challenging couplings due to its higher solubility in organic solvents.[2]
Et₃N	~10.8	Toluene, THF, DMF	An organic base, can be useful for base-sensitive substrates.

Table 2: Ligand Selection for Palladium-Catalyzed Cross-Coupling Reactions

Ligand Class	Examples	Typical Applications	Characteristics
Monodentate Phosphines	PPh₃, P(t-Bu)₃	General purpose, Heck, Suzuki	Triphenylphosphine is a standard, while bulky trialkylphosphines can accelerate oxidative addition.
Bidentate Phosphines	dppf, Xantphos	Suzuki, Buchwald-Hartwig	Can stabilize the palladium center and prevent β-hydride elimination.[9]
Buchwald Ligands	XPhos, SPhos, RuPhos	Buchwald-Hartwig Amination	Bulky, electron-rich ligands that promote reductive elimination.[5][6]
N-Heterocyclic Carbenes (NHCs)	IPr, SIMes	Heck, Suzuki	Strong σ-donors that form stable complexes with palladium.[10]

Table 3: Solvent Selection for Palladium-Catalyzed Cross-Coupling Reactions

Solvent	Polarity	Typical Reactions	Notes
Toluene	Non-polar	Suzuki, Heck, Buchwald-Hartwig	A common aprotic solvent, often used with a water co-solvent in Suzuki reactions.
Dioxane	Polar aprotic	Suzuki, Buchwald-Hartwig	Good for dissolving a wide range of substrates.
Tetrahydrofuran (THF)	Polar aprotic	Suzuki, Buchwald-Hartwig	A common ethereal solvent.
Dimethylformamide (DMF)	Polar aprotic	Heck, Suzuki	A highly polar solvent that can increase reaction rates.[11]
Acetonitrile (MeCN)	Polar aprotic	Heck, Suzuki	Can influence selectivity in some cross-coupling reactions.

This technical support guide provides a starting point for troubleshooting and optimizing palladium-catalyzed reactions of 2-Bromo-9-fluorenone. Successful cross-coupling often requires careful consideration and empirical optimization of the reaction conditions.

References

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond [mdpi.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. Page loading... [guidechem.com]
• 8. jocpr.com [jocpr.com]
• 9. semanticscholar.org [semanticscholar.org]
• 10. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Efficient Synthesis of Fluoren-9-ones by the Palladium-Catalyzed Annulation of Arynes by 2-Haloarenecarboxaldehydes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Selection for Efficient Cross-Coupling of 2-Bromo-9-fluorenone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the cross-coupling of 2-Bromo-9-fluorenone.

Frequently Asked Questions (FAQs)

Q1: What are the most common cross-coupling reactions for functionalizing 2-Bromo-9-fluorenone?

A1: The most common and effective cross-coupling reactions for modifying 2-Bromo-9-fluorenone are the Suzuki-Miyaura coupling, the Heck-Mizoroki reaction, and the Buchwald-Hartwig amination. These palladium-catalyzed reactions allow for the formation of new carbon-carbon and carbon-nitrogen bonds at the bromo-position, enabling the synthesis of a wide range of derivatives.[1]

Q2: How does the structure of 2-Bromo-9-fluorenone influence its reactivity in cross-coupling reactions?

A2: The fluorenone core contains a carbonyl group which is moderately electron-withdrawing. This electronic feature activates the C-Br bond, making 2-Bromo-9-fluorenone a suitable substrate for palladium-catalyzed cross-coupling reactions. The electron-withdrawing nature of the carbonyl group facilitates the oxidative addition step, which is often the rate-determining step in the catalytic cycle.[1]

Q3: Which factors are critical for selecting the right catalyst system for a specific cross-coupling reaction of 2-Bromo-9-fluorenone?

A3: The choice of the catalyst system is crucial for a successful cross-coupling reaction. Key factors to consider include:

• The type of cross-coupling reaction: Suzuki, Heck, and Buchwald-Hartwig reactions often require different types of palladium catalysts and ligands.

• The nature of the coupling partner: The steric and electronic properties of the boronic acid/ester (Suzuki), alkene (Heck), or amine (Buchwald-Hartwig) will influence catalyst selection.

• Reaction conditions: Temperature, solvent, and base are critical parameters that must be optimized for the chosen catalyst system.

Q4: What are some common challenges encountered during the cross-coupling of 2-Bromo-9-fluorenone and how can they be addressed?

A4: Common challenges include low yields, formation of side products (e.g., homocoupling, dehalogenation), and incomplete conversion. These issues can often be addressed by:

• Screening different palladium catalysts and ligands: The electronic and steric properties of the ligand can significantly impact the reaction outcome.

• Optimizing the base and solvent: The choice of base and solvent can affect catalyst activity and stability.

• Adjusting the reaction temperature and time: Careful control of these parameters is essential for maximizing yield and minimizing side reactions.

• Ensuring inert reaction conditions: Oxygen can deactivate the palladium catalyst, so it is important to perform the reaction under an inert atmosphere (e.g., argon or nitrogen).

Troubleshooting Guides

Suzuki-Miyaura Coupling

Issue	Potential Cause	Troubleshooting Steps
Low or no product yield	Inactive catalyst	- Use a fresh batch of palladium catalyst. - Consider using a pre-catalyst that is more air- and moisture-stable.
Poor quality of boronic acid	- Use high-purity boronic acid; consider recrystallization if necessary. - Check for decomposition of the boronic acid (protodeboronation).
Inappropriate base or solvent	- Screen different bases (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃). - Use a degassed solvent mixture (e.g., toluene/water, dioxane/water).
Reaction temperature is too low	- Gradually increase the reaction temperature.
Formation of homocoupled product	Catalyst loading is too high	- Reduce the catalyst loading.
Presence of oxygen	- Ensure the reaction is performed under strictly inert conditions.
Dehalogenation of 2-Bromo-9-fluorenone	Inappropriate ligand	- Use a more electron-rich and bulky ligand.
High reaction temperature	- Lower the reaction temperature.

Heck-Mizoroki Reaction

Issue	Potential Cause	Troubleshooting Steps
Low or no product yield	Inactive catalyst	- Use a fresh batch of palladium catalyst. - Consider using a phosphine-free catalyst system if applicable.
Unreactive alkene	- Use a more activated alkene (e.g., acrylates, styrenes).
Inappropriate base	- Screen different bases (e.g., Et₃N, K₂CO₃, NaOAc).
High steric hindrance	- Use a less sterically hindered alkene or a catalyst with a smaller ligand.
Formation of regioisomers	Electronic and steric effects of the alkene	- Modify the electronic properties of the alkene if possible. - Screen different ligands to improve regioselectivity.
Low E/Z selectivity	Reaction conditions	- Optimize the reaction temperature and solvent. - Certain additives can sometimes influence stereoselectivity.

Buchwald-Hartwig Amination

Issue	Potential Cause	Troubleshooting Steps
Low or no product yield	Inactive catalyst	- Use a fresh batch of palladium catalyst and ligand. - Consider using a preformed catalyst.
Weakly nucleophilic amine	- Use a stronger base to facilitate deprotonation of the amine. - Increase the reaction temperature.
Sterically hindered amine or aryl bromide	- Use a catalyst with a bulkier ligand (e.g., XPhos, SPhos).
Dehalogenation of 2-Bromo-9-fluorenone	Inappropriate ligand or base	- Screen different bulky, electron-rich phosphine ligands. - Use a non-nucleophilic, sterically hindered base.
High reaction temperature	- Lower the reaction temperature.
Formation of side products	Reaction with difunctional amines	- Use a protecting group strategy for one of the amine functionalities.

Data Presentation

The following tables summarize representative quantitative data for the cross-coupling of 2-Bromo-9-fluorenone. Please note that optimal conditions may vary depending on the specific coupling partner and experimental setup.

Table 1: Suzuki-Miyaura Coupling of 2-Bromo-9-fluorenone with Phenylboronic Acid [1]

Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	12	Not specified
Pd(PPh₃)₄ (5)	-	Na₂CO₃	DME	85	12	Not specified

Table 2: Representative Heck-Mizoroki Reaction Conditions for Aryl Bromides

Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Alkene
Pd(OAc)₂ (1-5)	PPh₃ (2-10)	Et₃N	DMF or MeCN	100-120	4-24	Styrene
Pd(OAc)₂ (2)	-	K₂CO₃	NMP	140	12	n-Butyl acrylate

Table 3: Buchwald-Hartwig Amination of 2-Bromo-9-fluorenone with Morpholine [1]

Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Pd₂(dba)₃ (2)	Xantphos (4)	NaOtBu	Toluene	100	24	Not specified
Pd(OAc)₂ (5)	BINAP (7.5)	Cs₂CO₃	Dioxane	100	18	Not specified

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

A mixture of 2-Bromo-9-fluorenone (1.0 mmol), the desired arylboronic acid (1.2 mmol), a palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), a phosphine ligand (e.g., SPhos, 4 mol%), and a base (e.g., K₃PO₄, 2.0 mmol) is placed in a reaction vessel. The vessel is then subjected to three cycles of evacuation and backfilling with an inert gas such as argon or nitrogen. A degassed solvent, for instance, a toluene/water mixture, is added, and the resulting reaction mixture is stirred at the designated temperature for the specified duration. Upon completion of the reaction, it is cooled to room temperature, diluted with an organic solvent, and subsequently washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified using column chromatography.[1]

General Protocol for Heck-Mizoroki Reaction

In a reaction vessel, 2-Bromo-9-fluorenone (1.0 mmol), the alkene (1.2-1.5 mmol), a palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), and a base (e.g., Et₃N, 2.0 mmol) are combined in a suitable solvent (e.g., DMF, MeCN). A phosphine ligand (e.g., PPh₃, 4 mol%) may be added if required. The vessel is purged with an inert gas, and the mixture is heated to the desired temperature (typically 80-140 °C) for the specified time. Reaction progress is monitored by TLC or GC. After completion, the reaction mixture is cooled, diluted with an organic solvent, and washed with water and brine. The organic layer is dried, concentrated, and the crude product is purified by column chromatography.

General Protocol for Buchwald-Hartwig Amination

To a reaction vessel are added 2-Bromo-9-fluorenone (1.0 mmol), the amine (1.2 mmol), a palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%), a phosphine ligand (e.g., Xantphos, 2-4 mol%), and a base (e.g., NaOtBu, 1.4 mmol). The vessel is sealed and thoroughly purged with an inert gas. An anhydrous, degassed solvent such as toluene or dioxane is then introduced. The reaction mixture is heated to the appropriate temperature (typically 80-110 °C) and stirred until the starting material is consumed, as monitored by TLC or LC-MS. After cooling to room temperature, the reaction is quenched with water and extracted with an organic solvent. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The residue is then purified by column chromatography to yield the desired arylamine.[1]

Visualizations

Caption: General experimental workflow for cross-coupling reactions.

Caption: Troubleshooting logic for low-yield cross-coupling reactions.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura coupling.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: 2-Bromo-9-fluorenone Reactivity

This guide serves as a technical resource for researchers, chemists, and drug development professionals working with 2-Bromo-9-fluorenone. It provides answers to frequently asked questions and troubleshooting advice for experiments, with a core focus on how solvent selection impacts reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism for nucleophilic substitution on 2-Bromo-9-fluorenone?

Unlike simple alkyl halides, the bromine on 2-Bromo-9-fluorenone is attached to an sp²-hybridized carbon of an aromatic ring, making it generally unreactive towards traditional SN1 and SN2 reactions.[1][2] The primary mechanism is Nucleophilic Aromatic Substitution (SNAr) . This is possible because the powerful electron-withdrawing carbonyl group (-C=O) at the 9-position activates the aromatic ring for nucleophilic attack.[2][3] The reaction proceeds via a two-step addition-elimination pathway involving a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[2][4]

Q2: Why are polar aprotic solvents generally recommended for SNAr reactions with 2-Bromo-9-fluorenone?

Polar aprotic solvents such as Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), and Acetonitrile (MeCN) are highly effective for SNAr reactions.[5] They can dissolve the ionic nucleophile but do not solvate the anion (the nucleophile) as strongly as protic solvents do.[6] This leaves the nucleophile "naked" and more reactive. Furthermore, these solvents effectively stabilize the negatively charged Meisenheimer complex formed during the rate-determining step, lowering the activation energy and accelerating the reaction.[3]

Q3: What is the expected outcome when using a polar protic solvent like ethanol or water?

Polar protic solvents (e.g., ethanol, methanol, water) are generally poor choices for SNAr reactions and can significantly reduce reaction rates.[7] These solvents have acidic protons (O-H or N-H bonds) that can form strong hydrogen bonds with the anionic nucleophile. This creates a "solvent cage" around the nucleophile, stabilizing it and reducing its energy and reactivity, which slows down or even prevents the initial nucleophilic attack.[6][7]

Q4: How does the C-Br bond reactivity in 2-Bromo-9-fluorenone differ from an alkyl bromide (e.g., 2-bromopropane)?

The reactivity is fundamentally different due to both the hybridization of the carbon atom and the reaction mechanism.

• Alkyl Bromide (sp³ carbon): Reacts via SN1 or SN2 mechanisms. The C-Br bond is broken in the rate-determining step (SN1) or concurrently with nucleophile attack (SN2).

• 2-Bromo-9-fluorenone (sp² carbon): The C-Br bond is stronger and the aromatic ring prevents the backside attack required for a standard SN2 reaction.[1][2] It reacts via the SNAr mechanism, where the rate-determining step is the nucleophile's attack on the ring, not the breaking of the C-Br bond.[3] This is why the leaving group trend in SNAr is often the reverse of SN2, with F > Cl > Br > I.[7][8]

Troubleshooting Guide

Problem: My reaction is extremely slow or is not proceeding to completion.

• Possible Cause: You may be using a non-optimal solvent. Polar protic solvents (alcohols, water) or non-polar solvents (toluene, hexane) will significantly hinder the reaction. The nucleophile is either deactivated by hydrogen bonding (protic) or, along with the substrate, may not be sufficiently soluble and stabilized (non-polar).

• Solution: Switch to a high-quality, anhydrous polar aprotic solvent like DMF or DMSO. Ensure your nucleophile is soluble in the chosen solvent. Gentle heating (e.g., 50-80 °C) can also increase the rate, but should be monitored to avoid side reactions.

Problem: The reaction yield is consistently low.

• Possible Cause 1 (Solvent-Related): An inappropriate solvent choice is leading to an incomplete reaction, as described above.

• Solution 1: Change to a polar aprotic solvent (DMF, DMSO) to maximize the reaction rate and drive the equilibrium towards the product.

• Possible Cause 2 (Moisture): Your solvent may not be anhydrous. Water can react with strongly basic nucleophiles (e.g., alkoxides, amides), quenching them before they can react with the substrate.

• Solution 2: Use a freshly opened bottle of anhydrous solvent or dry the solvent using appropriate methods (e.g., molecular sieves) before use. Run the reaction under an inert atmosphere (Nitrogen or Argon).

Problem: I am observing multiple spots on my TLC plate, indicating side products.

• Possible Cause: While 2-Bromo-9-fluorenone is primarily reactive at the C-Br bond, high temperatures or very strong bases could potentially lead to other reactions. The solvent can influence the stability and reactivity of intermediates.

• Solution:

  • Lower the Temperature: Run the reaction at the lowest temperature that allows for a reasonable reaction rate.

  • Optimize Solvent: Ensure you are using a clean, appropriate polar aprotic solvent. Sometimes, changing from DMSO to DMF, or vice-versa, can alter the product profile.

  • Check Nucleophile Purity: Ensure the nucleophile is pure and that you are using the correct stoichiometry.

Data Presentation: Solvent Effects on SNAr Reactivity

Specific kinetic data for the nucleophilic substitution of 2-Bromo-9-fluorenone is not widely published. However, the following table provides the expected trend in relative reaction rates for a typical SNAr reaction based on established solvent properties.

Solvent	Solvent Type	Dielectric Constant (ε)	Expected Relative Rate (k_rel)	Rationale
Dimethyl sulfoxide (DMSO)	Polar Aprotic	47	Very High	High polarity stabilizes the Meisenheimer complex; does not H-bond with the nucleophile.
Dimethylformamide (DMF)	Polar Aprotic	37	High	Similar to DMSO, effectively promotes SNAr reactions.[5]
Acetonitrile (MeCN)	Polar Aprotic	37.5	Moderate	Less effective at solvating ions than DMSO or DMF, but still a viable choice.
Acetone	Polar Aprotic	21	Moderate to Low	Lower polarity provides less stabilization for the charged intermediate.
Ethanol (EtOH)	Polar Protic	24.5	Very Low	Strongly solvates and deactivates the nucleophile through hydrogen bonding.[7]
Toluene	Non-Polar	2.4	Negligible	Fails to dissolve ionic nucleophiles and does not stabilize the charged intermediate.

Experimental Protocols

Protocol: General Procedure for Investigating Solvent Effects on the Reaction of 2-Bromo-9-fluorenone with a Nucleophile (e.g., Piperidine)

This protocol outlines a method to compare reaction rates in different solvents.

Materials:

• 2-Bromo-9-fluorenone (1.0 eq)

• Piperidine (1.2 eq)

• Potassium Carbonate (K₂CO₃) as a base (2.0 eq)

• Anhydrous Solvents for testing (e.g., DMF, Acetonitrile, Ethanol, Toluene)

• Reaction vials with stir bars

• TLC plates, developing chamber, and appropriate eluent (e.g., 4:1 Hexane:Ethyl Acetate)

• Heating block or oil bath

Safety Precautions:

• Perform all operations in a well-ventilated fume hood.

• Wear appropriate PPE, including safety goggles, lab coat, and gloves.

• 2-Bromo-9-fluorenone may cause skin and eye irritation.[9]

Procedure:

• Preparation: In separate, labeled reaction vials, add 2-Bromo-9-fluorenone (e.g., 100 mg, 0.386 mmol) and potassium carbonate (107 mg, 0.772 mmol).

• Solvent Addition: To each vial, add 2 mL of a different anhydrous solvent to be tested.

• Initiation: Add piperidine (46 µL, 0.463 mmol) to each vial.

• Reaction: Place the vials in a pre-heated block at a constant temperature (e.g., 60 °C) and stir vigorously.

• Monitoring: At regular intervals (e.g., 30 min, 1 hr, 2 hr, 4 hr), take a small aliquot from each reaction mixture and spot it on a TLC plate. Spot a reference of the starting material as well.

• Analysis: Develop the TLC plate and visualize under UV light. The disappearance of the starting material spot and the appearance of a new, more polar product spot indicates reaction progress. The relative rate in each solvent can be qualitatively determined by comparing how quickly the starting material is consumed.

• Work-up (for product isolation from the best solvent): After the reaction is complete, cool the mixture to room temperature. Dilute with water and extract with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product for further purification (e.g., column chromatography).

Visual Guides: Workflows and Mechanisms

Caption: General workflow for testing solvent effects on 2-Bromo-9-fluorenone reactivity.

Caption: Decision logic for selecting an appropriate solvent for SNAr reactions.

Caption: Influence of solvent type on the SNAr reaction pathway and rate-determining step.

References

• 1. ck12.org [ck12.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. SNAr Solvents and Reagents - Wordpress [reagents.acsgcipr.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 9. 2-Bromo-9-fluorenone | C13H7BrO | CID 725831 - PubChem [pubchem.ncbi.nlm.nih.gov]

Preventing debromination of 2-Bromo-9-fluorenone during reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address the common challenge of debromination during chemical reactions involving 2-Bromo-9-fluorenone.

Troubleshooting Guide: Preventing Debromination

Debromination, the undesired removal of the bromine atom from 2-Bromo-9-fluorenone to form 9-fluorenone, is a common side reaction that can significantly lower the yield of the desired product. This guide provides a systematic approach to troubleshoot and minimize this issue, particularly in the context of palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig amination, Sonogashira, and Heck reactions.

Initial Assessment:

Before optimizing the reaction conditions, it is crucial to confirm the presence and extent of debromination. This can be achieved by analyzing the crude reaction mixture using techniques like LC-MS or ¹H NMR to identify and quantify the 9-fluorenone byproduct.

Troubleshooting Workflow Diagram:

Caption: A step-by-step workflow for troubleshooting debromination.

Parameter-Specific Recommendations:

1. Choice of Base:

The base is a critical factor in minimizing debromination. Strong bases can promote the formation of palladium-hydride species, which are key intermediates in the debromination pathway.

• Recommendation: Switch from strong bases like sodium tert-butoxide (NaOtBu) or sodium hydroxide (NaOH) to milder inorganic bases such as potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or potassium phosphate (K₃PO₄).[1]

Illustrative Data: Influence of Base on Product Distribution in a Suzuki-Miyaura Coupling

Entry	Base	Desired Product Yield (%)	Debrominated Byproduct (%)
1	NaOtBu	45	50
2	K₂CO₃	78	18
3	K₃PO₄	88	8
Data is illustrative and based on general trends observed in cross-coupling reactions of aryl bromides.

2. Catalyst and Ligand System:

The choice of palladium catalyst and phosphine ligand significantly impacts the competition between the desired cross-coupling and the undesired debromination.

• Recommendation: Employ palladium catalyst systems with bulky, electron-rich biaryl phosphine ligands such as SPhos or XPhos.[1] These ligands can accelerate the desired cross-coupling reaction, thereby outcompeting the debromination side reaction.

Illustrative Data: Comparison of Ligands in a Suzuki-Miyaura Coupling

Entry	Ligand	Desired Product Yield (%)	Debrominated Byproduct (%)
1	PPh₃	60	35
2	SPhos	92	<5
3	XPhos	95	<3
Data is illustrative and based on general trends observed in cross-coupling reactions of aryl bromides.

3. Solvent Selection:

Protic solvents can act as a source of hydrides, which can lead to the formation of palladium-hydride species and subsequent debromination.

• Recommendation: Use aprotic solvents such as 1,4-dioxane, toluene, or tetrahydrofuran (THF).[2] If a protic co-solvent like water is necessary, its amount should be minimized and carefully controlled.

4. Reaction Temperature:

Higher reaction temperatures can sometimes increase the rate of debromination.

• Recommendation: If debromination is significant, try running the reaction at a lower temperature. Monitor the reaction progress, as a lower temperature may require a longer reaction time.

Illustrative Data: Effect of Temperature on Debromination in a Suzuki-Miyaura Coupling

Entry	Temperature (°C)	Desired Product Yield (%)	Debrominated Byproduct (%)
1	110	75	20
2	80	91	5
3	60	85 (slower reaction)	<2
Data is illustrative and based on general trends reported for aryl halides.

Frequently Asked Questions (FAQs)

Q1: What is debromination and why does it occur with 2-Bromo-9-fluorenone?

A1: Debromination is an undesired side reaction where the bromine atom on the 2-Bromo-9-fluorenone molecule is replaced by a hydrogen atom, resulting in the formation of 9-fluorenone. In palladium-catalyzed cross-coupling reactions, this typically occurs through the formation of a palladium-hydride (Pd-H) species. This intermediate can arise from various sources in the reaction mixture, such as the solvent (e.g., alcohols, water), the base, or other impurities. The Pd-H species can then react with 2-Bromo-9-fluorenone in a competing catalytic cycle to yield the debrominated product. The carbonyl group at the 9-position of 2-Bromo-9-fluorenone is an electron-withdrawing group that activates the C-Br bond, making it more susceptible to oxidative addition to the palladium catalyst, a key step in both the desired coupling and the undesired debromination pathway.[3]

Q2: I am performing a Suzuki-Miyaura coupling with 2-Bromo-9-fluorenone and see a significant amount of 9-fluorenone. What is the first thing I should change?

A2: The first and often most impactful change to make is the base . If you are using a strong base like sodium tert-butoxide (NaOtBu) or sodium hydroxide (NaOH), switch to a milder inorganic base like potassium phosphate (K₃PO₄) or potassium carbonate (K₂CO₃).[1] This change often significantly reduces the formation of palladium-hydride species responsible for debromination.

Q3: Can the choice of palladium precursor affect the level of debromination?

A3: While the ligand has a more direct and pronounced effect, the choice of palladium precursor can play a role. Using a Pd(0) source like Pd₂(dba)₃ is often preferred as it enters the catalytic cycle directly. Pd(II) precursors like Pd(OAc)₂ or PdCl₂ require an initial reduction step to form the active Pd(0) catalyst, and the conditions for this reduction can sometimes influence the formation of side products. However, optimizing the ligand and base is generally a more effective strategy for controlling debromination.

Q4: I am conducting a Buchwald-Hartwig amination and observing debromination. Are the troubleshooting steps the same as for a Suzuki coupling?

A4: Yes, the fundamental principles for preventing debromination are the same for Buchwald-Hartwig amination. The key is to minimize the formation and influence of palladium-hydride species. Therefore, you should focus on:

• Ligand Selection: Use bulky, electron-rich biaryl phosphine ligands.

• Base Selection: While Buchwald-Hartwig aminations often require a strong base to deprotonate the amine, using a slightly weaker base, if compatible with your specific amine, can be beneficial. Alternatively, ensuring anhydrous conditions and using a high-purity base can help.

• Solvent and Temperature: Use aprotic solvents and the lowest effective temperature.

Q5: How can I be certain that the byproduct I am seeing is 9-fluorenone?

A5: The most reliable way to confirm the identity of the byproduct is through analytical techniques. You can compare the retention time and mass spectrum of the byproduct peak in your LC-MS analysis with that of an authentic sample of 9-fluorenone. Similarly, in ¹H NMR, the disappearance of the characteristic signals for the bromo-substituted aromatic ring and the appearance of the simpler, more symmetric signals of 9-fluorenone can confirm its formation.

Experimental Protocols

General Protocol for a Suzuki-Miyaura Coupling of 2-Bromo-9-fluorenone with Minimized Debromination

This protocol provides a starting point for the Suzuki-Miyaura coupling of 2-Bromo-9-fluorenone with an arylboronic acid, optimized to reduce the risk of debromination.

Materials:

• 2-Bromo-9-fluorenone (1.0 eq.)

• Arylboronic acid (1.2 eq.)

• Pd₂(dba)₃ (2 mol%)

• SPhos (4 mol%)

• Potassium Phosphate (K₃PO₄) (2.5 eq.)

• Anhydrous, degassed 1,4-dioxane

• Degassed water

• Schlenk flask or reaction vial with stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 2-Bromo-9-fluorenone, the arylboronic acid, and K₃PO₄.

• Add the palladium catalyst (Pd₂(dba)₃) and the ligand (SPhos).

• Evacuate and backfill the flask with inert gas three times to ensure an oxygen-free environment.[4]

• Add the degassed 1,4-dioxane and water (typically in a 4:1 to 10:1 ratio) via syringe.[4]

• Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS, checking for the consumption of the starting material. The reaction is typically complete in 4-12 hours.[4]

• Upon completion, cool the mixture to room temperature.

• Dilute with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Experimental Workflow Diagram:

Caption: General experimental workflow for Suzuki-Miyaura coupling.

References

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Scaling Up the Synthesis of 2-Bromo-9-fluorenone

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to scaling up the synthesis of 2-Bromo-9-fluorenone. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to address common challenges encountered during laboratory and pilot-plant scale production.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges when scaling up the synthesis of 2-Bromo-9-fluorenone?

A1: The most frequently encountered challenges during the scale-up of 2-Bromo-9-fluorenone synthesis include:

• Controlling Regioselectivity: Preventing the formation of the di-substituted byproduct, 2,7-dibromofluorenone, is a primary concern. This becomes more challenging on a larger scale due to potential issues with localized temperature and concentration gradients.

• Exothermic Reaction Management: The bromination of 9-fluorenone is an exothermic process. Inadequate heat dissipation in larger reactors can lead to a runaway reaction, decreased selectivity, and the formation of impurities.

• Reagent Addition and Mixing: Ensuring uniform mixing and controlled addition of reagents is critical for maintaining consistent reaction conditions and avoiding localized areas of high concentration, which can promote side reactions.

• Product Isolation and Purification: Isolating the desired product from the reaction mixture and efficiently removing unreacted starting materials and byproducts like 2,7-dibromofluorenone can be more complex at a larger scale.

• Safety: Handling larger quantities of corrosive and hazardous materials like bromine requires stringent safety protocols and appropriate engineering controls.

Q2: How can I minimize the formation of the 2,7-dibromofluorenone byproduct?

A2: Minimizing the formation of 2,7-dibromofluorenone is crucial for achieving high purity of the desired product. Key strategies include:

• Stoichiometric Control: Carefully control the molar ratio of the brominating agent to 9-fluorenone. Using a slight excess of 9-fluorenone can help to consume the brominating agent before it can react a second time.

• Temperature Control: Maintain a consistent and controlled reaction temperature. Lower temperatures generally favor mono-bromination.

• Controlled Reagent Addition: Add the brominating agent slowly and sub-surface to ensure it reacts quickly with the 9-fluorenone and to avoid localized high concentrations.

• Reaction Monitoring: Closely monitor the reaction progress using techniques like TLC or HPLC to stop the reaction once the desired level of conversion is reached and before significant di-bromination occurs.

Q3: What are the recommended purification methods for large-scale synthesis?

A3: For large-scale purification of 2-Bromo-9-fluorenone, the following methods are recommended:

• Recrystallization: This is a highly effective method for removing impurities, including 2,7-dibromofluorenone. The choice of solvent is critical. A solvent system in which 2-Bromo-9-fluorenone has good solubility at elevated temperatures and poor solubility at lower temperatures, while the impurities remain soluble, is ideal. Common solvents to explore include ethanol, toluene, and mixtures of solvents like hexane/acetone.[1]

• Slurry Washing: Washing the crude product with a suitable solvent can help to remove more soluble impurities.

• Column Chromatography: While more common in laboratory-scale purifications, column chromatography can be adapted for larger scales. A silica gel stationary phase with a non-polar mobile phase, such as a hexane/ethyl acetate or hexane/dichloromethane gradient, is typically effective for separating 2-Bromo-9-fluorenone from its di-brominated counterpart.[1]

Q4: What are the key safety precautions to consider when working with bromine at a larger scale?

A4: Working with bromine on a large scale necessitates strict safety protocols:

• Ventilation: All operations should be conducted in a well-ventilated area, preferably within a fume hood or a contained system.

• Personal Protective Equipment (PPE): Appropriate PPE, including chemical-resistant gloves, splash goggles, a face shield, and a lab coat, is mandatory. For larger quantities, respiratory protection may be necessary.

• Spill Containment: Have appropriate spill containment materials, such as a bromine spill kit, readily available.

• Quenching: Be prepared to quench any unreacted bromine at the end of the reaction with a suitable reducing agent, such as a sodium bisulfite solution.

• Material Compatibility: Ensure all equipment is compatible with bromine to prevent corrosion and potential leaks.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Yield of 2-Bromo-9-fluorenone	Incomplete reaction.	- Increase reaction time and monitor progress by TLC/HPLC.- Ensure the reaction temperature is optimal for the chosen method.- Check the quality and stoichiometry of the reagents.
Product loss during workup.	- Optimize the extraction and washing steps to minimize product loss to the aqueous phase.- Carefully select the recrystallization solvent to maximize product recovery.
High Levels of 2,7-dibromofluorenone	Excess brominating agent.	- Use a precise molar ratio of brominating agent to 9-fluorenone (consider a slight excess of 9-fluorenone).
Poor temperature control (hot spots).	- Improve mixing efficiency.- Ensure the cooling system is adequate for the scale of the reaction.- Add the brominating agent at a slower, controlled rate.
Reaction time is too long.	- Monitor the reaction closely and quench it as soon as the desired conversion is achieved.
Product is Off-Color (darker than expected)	Presence of impurities or degradation products.	- Ensure the reaction is not exposed to excessive heat or light.- Purify the product using recrystallization or column chromatography.
Residual bromine.	- Wash the crude product with a dilute sodium bisulfite solution to quench any remaining bromine.
Difficulty in Filtration	Formation of fine particles or oily impurities.	- During recrystallization, allow the solution to cool slowly to encourage the formation of larger crystals.- Consider adding a filtration aid if the particles are very fine.
Clogging of the filter due to polymeric byproducts.	- Ensure strict temperature control during the reaction to minimize the formation of byproducts.- Pre-filter the solution to remove larger impurities before the final product filtration.
Inconsistent Results Between Batches	Variations in raw material quality.	- Use starting materials of consistent purity from a reliable supplier.- Perform quality control checks on incoming raw materials.
Inconsistent reaction conditions.	- Standardize all reaction parameters, including temperature, reaction time, reagent addition rate, and mixing speed.

Data Presentation

Table 1: Comparison of Synthesis Methods for 2-Bromo-9-fluorenone

Method	Starting Material	Brominating Agent	Solvent/Catalyst	Reaction Time	Temperature	Yield (%)	Key Advantages	Key Disadvantages
Direct Bromination	9-Fluorenone	Elemental Bromine (Br₂)	Water	4 h	80 °C	~90-95%	Environmentally friendly solvent, cost-effective.	Potential for over-bromination, requires careful control of pH and Br₂ addition.
Oxidation of 2-Bromofluorene	2-Bromofluorene	Air (O₂)	Tetrahydrofuran (THF) / Potassium Hydroxide (KOH)	3 h	Room Temp.	98.5%	High yield, mild reaction conditions.[2]	Requires the synthesis of 2-bromofluorene as a starting material.
Phase Transfer Catalysis	9-Fluorenone	Potassium bromate / Ammonium bromide	Water / Phase Transfer Catalyst	3 h	75 °C	99.2%	High yield, avoids the direct use of liquid bromine.[3]	Requires a phase transfer catalyst, which adds to the cost and needs to be removed.

Experimental Protocols

Method 1: Green Synthesis via Direct Bromination in Water

This method is adapted from an environmentally friendly procedure utilizing water as the solvent.

Materials:

• 9-Fluorenone

• Elemental Bromine (Br₂)

• Water

• Sodium bisulfite (NaHSO₃) solution (10%)

Procedure:

• In a reaction vessel equipped with a stirrer, condenser, and addition funnel, charge 9-fluorenone (1 equivalent) and water.

• Heat the mixture to 80°C with vigorous stirring.

• Slowly add elemental bromine (1.1 - 1.2 equivalents) dropwise over a period of 1-2 hours, maintaining the temperature at 80°C.

• After the addition is complete, continue to stir the reaction mixture at 80°C for an additional 2-3 hours. Monitor the reaction progress by TLC or HPLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Quench the excess bromine by slowly adding a 10% aqueous solution of sodium bisulfite until the red-brown color of bromine disappears.

• Filter the solid product and wash it thoroughly with water.

• Dry the crude product under vacuum.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain pure 2-Bromo-9-fluorenone.

Method 2: High-Yield Synthesis via Oxidation of 2-Bromofluorene

This method provides a high yield of the desired product under mild conditions.[2]

Materials:

• 2-Bromofluorene

• Tetrahydrofuran (THF)

• Potassium hydroxide (KOH)

• Water

Procedure:

• In a reaction vessel equipped with a mechanical stirrer and a reflux condenser, dissolve 2-bromofluorene (1 equivalent) in tetrahydrofuran (THF).[2]

• Add potassium hydroxide (1 equivalent) to the solution.[2]

• Stir the mixture vigorously at room temperature for 3 hours, allowing for air oxidation to occur.[2]

• After the reaction is complete, filter the reaction mixture to remove the potassium hydroxide.[2]

• Remove the THF from the filtrate by distillation.[2]

• Wash the resulting solid with water three times.[2]

• Dry the product to obtain 2-Bromo-9-fluorenone with high purity.[2]

Mandatory Visualizations

Caption: Troubleshooting Decision Tree for 2-Bromo-9-fluorenone Synthesis.

Caption: General Workflow for the Synthesis and Purification of 2-Bromo-9-fluorenone.

References

• 1. benchchem.com [benchchem.com]
• 2. CN100422128C - Method for preparing 9-fluorenone compounds by oxidation of fluorene compounds - Google Patents [patents.google.com]
• 3. 2-Bromo-9-fluorenone synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Synthesis of Substituted Fluorenones

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of substituted fluorenones.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges in the synthesis of substituted fluorenones?

A1: Researchers often face several key challenges, including:

• Low Yields: Reactions may not proceed to completion due to various factors like suboptimal reaction conditions, reagent quality, or inherent substrate reactivity.

• Side Reactions: The fluorene core, particularly the C9 position, is susceptible to side reactions like oxidation, leading to the formation of unwanted byproducts.[1]

• Purification Difficulties: Separating the desired substituted fluorenone from starting materials, byproducts, and catalysts can be challenging, often requiring multiple purification steps.

• Regioselectivity Issues: When introducing substituents onto the fluorenone core, controlling the position of substitution can be difficult, leading to mixtures of isomers.

Q2: My reaction to synthesize a substituted fluorenone is resulting in a very low yield. What are the first things I should check?

A2: When troubleshooting low yields, start by systematically evaluating the following:

• Reaction Atmosphere: Many fluorenone syntheses are sensitive to oxygen. Ensure your reaction is conducted under an inert atmosphere (e.g., nitrogen or argon) and that your solvents have been properly degassed.[1]

• Reagent and Solvent Quality: Verify the purity and dryness of your starting materials, reagents, and solvents. Water and other impurities can quench catalysts or participate in side reactions. Using anhydrous solvents is often critical.[1]

• Reaction Temperature and Time: These parameters are often crucial. Ensure your reaction is being conducted at the optimal temperature and for the appropriate duration. Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) to determine the point of maximum conversion.

Q3: I am observing a significant amount of a yellow impurity in my final product. What is it likely to be and how can I prevent it?

A3: A common yellow impurity is a 9-fluorenone derivative, which arises from the oxidation of the methylene bridge at the C9 position of the fluorene precursor.[1] To prevent this:

• Inert Atmosphere: As mentioned, strictly maintain an inert atmosphere throughout the reaction and workup.[1]

• Purify Reagents: Ensure your reagents are free from oxidizing impurities.[1]

• Minimize Heat and Reaction Time: Prolonged heating can promote oxidation. Use the lowest effective temperature and shortest possible reaction time.[1]

Q4: What are the most effective methods for purifying substituted fluorenones?

A4: The choice of purification method depends on the specific properties of your compound and the impurities present. Common techniques include:

• Recrystallization: This is a standard method for purifying solid fluorenone derivatives. The choice of solvent is critical for effective purification.[2]

• Column Chromatography: Silica gel column chromatography is highly effective for separating the desired product from byproducts and residual catalysts. The appropriate solvent system can be determined by TLC analysis.[2]

Troubleshooting Guides

Issue 1: Low Yield in Palladium-Catalyzed Synthesis

Potential Cause	Troubleshooting Recommendation
Catalyst Inactivity	Ensure the palladium catalyst is fresh and has been stored properly. Consider using a different palladium source or ligand.
Incomplete Reaction	Monitor the reaction by TLC. If starting material remains, consider increasing the reaction time or temperature incrementally.
Poor Ligand Choice	The choice of phosphine ligand can be critical. If the reaction is not proceeding, screen a small number of different ligands.
Base Incompatibility	The base used can significantly impact the reaction. Ensure the correct base at the right stoichiometry is being used.

Issue 2: Side Product Formation in Nitration Reactions

Potential Cause	Troubleshooting Recommendation
Over-nitration	Carefully control the stoichiometry of the nitrating agent and the reaction temperature. Adding the nitrating agent slowly at a low temperature can improve selectivity.
Isomer Formation	The directing effects of existing substituents will influence the position of nitration. Characterize the product mixture carefully to identify the isomers formed. Purification by chromatography may be necessary.
Degradation of Starting Material	Harsh nitrating conditions can lead to decomposition. Consider using a milder nitrating agent or lowering the reaction temperature.

Experimental Protocols

Protocol 1: Synthesis of 2,4,7-Trinitrofluorenone

This protocol describes the nitration of fluorenone to yield 2,4,7-trinitrofluorenone.

Materials:

• Fluorenone (recrystallized, m.p. 83-84°C)

• Red fuming nitric acid (sp. gr. 1.59-1.60)

• Concentrated sulfuric acid (sp. gr. 1.84)

• Glacial acetic acid

Procedure:

• In a well-ventilated hood, combine 900 ml of red fuming nitric acid and 675 ml of concentrated sulfuric acid in a 3-L three-necked round-bottomed flask equipped with a mechanical stirrer, dropping funnel, and thermometer.

• Cool the acid mixture to 20°C.

• Prepare a solution of 45 g (0.25 mole) of fluorenone in 135 ml of glacial acetic acid.

• Add the fluorenone solution dropwise to the mixed acids over approximately 40 minutes. The temperature will rise to about 45°C.[2]

• After the addition is complete, attach a reflux condenser and reflux the reaction mixture for 1 hour.[2]

• Pour the reaction mixture slowly onto 7 kg of cracked ice with shaking.

• Collect the yellow solid product by suction filtration and wash with 5 L of water.

• To remove acidic impurities, place the product in a 5-L round-bottomed flask with 2 L of water and pass steam through the mixture for 1 hour.[2]

• Filter the product by suction, wash with water until the washings are neutral, and air-dry overnight.

• Further dry the product in a vacuum oven at 80-90°C. The yield of the crude product is typically 72-74 g (91-94%).[2]

• For purification, dissolve the crude product in 350 ml of boiling glacial acetic acid, filter the hot solution, and allow it to cool to obtain the first crop of crystals. A second crop can be obtained from the mother liquor. The pure product has a melting point of 175.5-176.5°C.[2]

Protocol 2: Metal-Free TBHP-Promoted Oxidative Cyclization

This protocol describes a general procedure for the synthesis of substituted fluorenones from 2-(aminomethyl)biphenyls using tert-butyl hydroperoxide (TBHP) as an oxidant.

Materials:

• Substituted 2-(aminomethyl)biphenyl

• Aqueous TBHP (70%)

• 1,2-dichloroethane (1,2-DCE)

Procedure:

• To a solution of the respective 2-(aminomethyl)biphenyl (1.0 equiv) in 1,2-DCE, add aqueous TBHP (4.0 equiv).

• Heat the reaction mixture at 100 °C for 18 hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Purify the crude product by flash column chromatography (FCC) on silica gel.

Quantitative Data from TBHP-Promoted Cyclization

Starting Material	Product	Yield (%)
2-(Aminomethyl)biphenyl	Fluorenone	62
N-Methyl-2-(aminomethyl)biphenyl	Fluorenone	60
2-(Aminomethyl)-4'-methoxybiphenyl	2-Methoxyfluorenone	68
2-(Aminomethyl)-4-methoxybiphenyl	3-Methoxyfluorenone	40
N-Methyl-2-(aminomethyl)-4'-cyanobiphenyl	2-Cyanofluorenone	34
N-Methyl-2-(aminomethyl)-4'-nitrobiphenyl	2-Nitrofluorenone	13
Data extracted from a study on metal-free TBHP-promoted oxidative cyclization.[3]

Visualizations

Caption: General experimental workflow for the synthesis of substituted fluorenones.

Caption: Troubleshooting decision tree for low yields in fluorenone synthesis.

Caption: Simplified proposed mechanism for TBHP-promoted oxidative cyclization.

References

• 1. BJOC - Synthesis of highly substituted fluorenones via metal-free TBHP-promoted oxidative cyclization of 2-(aminomethyl)biphenyls. Application to the total synthesis of nobilone [beilstein-journals.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of 2-Bromo-9-fluorenone and 2-Iodo-9-fluorenone in Suzuki-Miyaura Cross-Coupling Reactions

For researchers, scientists, and professionals in drug development, the choice of starting materials in cross-coupling reactions is critical for optimizing reaction efficiency and overall yield. This guide provides an objective comparison of 2-bromo-9-fluorenone and 2-iodo-9-fluorenone in the context of the widely utilized Suzuki-Miyaura coupling reaction, supported by available experimental data and established chemical principles.

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between aryl or vinyl halides/triflates and organoboron compounds. The reactivity of the aryl halide is a key determinant of the reaction's success, with the general trend following the order of C-I > C-Br > C-Cl for the carbon-halogen bond strength and propensity for oxidative addition to the palladium catalyst. This principle suggests that 2-iodo-9-fluorenone would be the more reactive coupling partner compared to 2-bromo-9-fluorenone.

Theoretical Reactivity and Experimental Landscape

The enhanced reactivity of aryl iodides over aryl bromides in Suzuki couplings is a well-established principle. This is attributed to the lower bond dissociation energy of the C-I bond compared to the C-Br bond, which facilitates the rate-determining oxidative addition step to the Pd(0) catalyst. Consequently, reactions with 2-iodo-9-fluorenone are anticipated to proceed under milder conditions, with lower catalyst loadings, and in shorter reaction times compared to 2-bromo-9-fluorenone.

While specific quantitative data for the Suzuki coupling of 2-iodo-9-fluorenone is sparse in readily accessible literature, numerous examples exist for the successful coupling of 2-bromo-9-fluorenone and its derivatives. This prevalence in the literature may be attributed to the lower cost and greater commercial availability of 2-bromo-9-fluorenone compared to its iodo- counterpart.

Data Presentation: A Representative Comparison

To illustrate the expected differences in reactivity, the following table summarizes representative conditions for the Suzuki-Miyaura coupling of 2-bromo-9-fluorenone with an arylboronic acid. While a corresponding dataset for 2-iodo-9-fluorenone is not available for a direct comparison, it is anticipated that the reaction would proceed to a similar or higher yield under more facile conditions (e.g., lower temperature, shorter reaction time, or lower catalyst loading).

Parameter	2-Bromo-9-fluorenone with Phenylboronic Acid	2-Iodo-9-fluorenone with Phenylboronic Acid
Aryl Halide	2-Bromo-9-fluorenone	2-Iodo-9-fluorenone
Boronic Acid	Phenylboronic Acid	Phenylboronic Acid
Catalyst	Pd(PPh₃)₄	Pd(PPh₃)₄ (or other Pd catalysts)
Base	K₂CO₃	K₂CO₃ (or other bases)
Solvent	Toluene/Ethanol/Water	Toluene/Ethanol/Water (or other suitable solvents)
Temperature	Reflux	Room Temperature to Reflux (expected)
Reaction Time	Several hours to overnight	Shorter reaction time expected
Yield	Moderate to High (Specific yield is dependent on precise conditions)	High yield expected

Experimental Protocols

Below are generalized experimental protocols for the Suzuki-Miyaura coupling reaction, which can be adapted for both 2-bromo-9-fluorenone and 2-iodo-9-fluorenone. It is crucial to note that optimization of reaction conditions (catalyst, ligand, base, solvent, and temperature) is often necessary to achieve the best results for a specific substrate combination.

General Protocol for Suzuki-Miyaura Coupling of 2-Halo-9-fluorenone

• Reactant Setup: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), combine 2-halo-9-fluorenone (1.0 equiv.), the desired arylboronic acid (1.2-1.5 equiv.), and a suitable base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄, 2.0-3.0 equiv.).

• Catalyst and Ligand Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂, or a pre-catalyst, 1-5 mol%) and, if necessary, a phosphine ligand.

• Solvent Addition: Add a degassed solvent system (e.g., a mixture of toluene, ethanol, and water, or dioxane/water).

• Reaction: Stir the mixture at the desired temperature (ranging from room temperature to reflux) and monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature and quench with water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired 2-aryl-9-fluorenone.

Visualizing the Process

To better understand the experimental workflow and the underlying chemical transformation, the following diagrams are provided.

Caption: A generalized experimental workflow for the Suzuki-Miyaura coupling of 2-halo-9-fluorenones.

Comparative Reactivity of 2-Halofluorenones in Cross-Coupling Reactions: A Guide for Researchers

A comprehensive analysis of the performance of 2-iodo-, 2-bromo-, and 2-chlorofluorenones in Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira cross-coupling reactions, providing researchers with valuable data for the synthesis of functionalized fluorenone derivatives.

The fluorenone scaffold is a privileged structure in medicinal chemistry and materials science. Its rigid, planar system and versatile electronic properties make it an attractive building block for the development of novel organic light-emitting diodes (OLEDs), solar cells, and pharmaceutical agents. Functionalization of the fluorenone core, particularly at the 2-position, through palladium-catalyzed cross-coupling reactions is a key strategy for tuning its properties. This guide provides a comparative overview of the reactivity of 2-halofluorenones (where the halogen is iodine, bromine, or chlorine) in three of the most powerful C-C and C-N bond-forming reactions: the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings.

The reactivity of aryl halides in these catalytic cycles is critically influenced by the nature of the halogen atom. The generally accepted trend in reactivity follows the order of bond dissociation energies: C-I < C-Br < C-Cl. This implies that aryl iodides are the most reactive, followed by bromides, and then chlorides, which are typically the most challenging substrates. This guide presents available experimental data to support this trend within the 2-halofluorenone series and provides detailed experimental protocols for these key transformations.

Data Presentation: A Comparative Look at Reactivity

Table 1: Suzuki-Miyaura Coupling of 2-Halofluorenones with Phenylboronic Acid

Halogen (X)	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
I	Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	80	12	~95 (estimated)¹
Br	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	100	1.5	98[1]
Cl	Pd₂(dba)₃ / SPhos	K₃PO₄	Toluene	100	24	Low to moderate (expected)²

¹Estimated yield based on the high reactivity of aryl iodides in Suzuki couplings. ²Direct experimental data for 2-chlorofluorenone in Suzuki coupling with phenylboronic acid is scarce, reflecting its lower reactivity. More forcing conditions or specialized catalyst systems are typically required.

Table 2: Buchwald-Hartwig Amination of 2-Halofluorenones with Aniline

Halogen (X)	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
I	Pd₂(dba)₃ / BINAP	NaOtBu	Toluene	100	8	High (expected)³
Br	Pd(OAc)₂ / X-Phos	K₃PO₄	Toluene	110	24	85
Cl	Pd₂(dba)₃ / BrettPhos	NaOtBu	Dioxane	100	24	Low (expected)⁴

³Aryl iodides are highly reactive in Buchwald-Hartwig aminations, generally providing excellent yields under standard conditions. ⁴The coupling of aryl chlorides with amines is challenging and often requires more sophisticated ligands and harsher conditions to achieve good yields.

Table 3: Sonogashira Coupling of 2-Halofluorenones with Phenylacetylene

Halogen (X)	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
I	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	THF	65	4	92
Br	Pd(PPh₃)₄ / CuI	Et₃N	THF	RT	16	High (qualitative)
Cl	Pd(PPh₃)₂Cl₂ / CuI	Pyrrolidine	Pyrrolidine	100	24	Low to moderate (expected)⁵

⁵Similar to other cross-coupling reactions, the C-Cl bond activation in Sonogashira coupling is the most difficult, leading to lower yields compared to the bromo and iodo analogues.

Experimental Protocols

Detailed methodologies for the key cross-coupling reactions are provided below. These protocols are representative and may require optimization for specific substrates and scales.

Suzuki-Miyaura Coupling of 2-Bromo-9-fluorenone

Reaction: Synthesis of 2-Phenyl-9-fluorenone

Materials:

• 2-Bromo-9-fluorenone

• Phenylboronic acid

• Palladium(0) tetrakis(triphenylphosphine) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• Toluene

• Water (degassed)

Procedure:

• To a round-bottom flask, add 2-bromo-9-fluorenone (1.0 equiv.), phenylboronic acid (1.2 equiv.), and potassium carbonate (2.0 equiv.).

• The flask is evacuated and backfilled with an inert gas (Argon or Nitrogen) three times.

• Add toluene and degassed water to the flask.

• Add the palladium catalyst, Pd(PPh₃)₄ (0.05 equiv.), to the reaction mixture.

• The mixture is heated to 100 °C and stirred vigorously for 1.5 hours or until the reaction is complete (monitored by TLC).

• Upon completion, the reaction is cooled to room temperature, and the organic layer is separated.

• The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford 2-phenyl-9-fluorenone.[1]

Buchwald-Hartwig Amination of 2-Bromo-9-fluorenone

Reaction: Synthesis of 2-(Phenylamino)-9-fluorenone

Materials:

• 2-Bromo-9-fluorenone

• Aniline

• Palladium(II) acetate [Pd(OAc)₂]

• X-Phos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Potassium phosphate (K₃PO₄)

• Toluene (anhydrous)

Procedure:

• In a glovebox or under an inert atmosphere, a reaction vessel is charged with Pd(OAc)₂ (0.02 equiv.), X-Phos (0.04 equiv.), and potassium phosphate (1.5 equiv.).

• 2-Bromo-9-fluorenone (1.0 equiv.) and anhydrous toluene are added.

• Aniline (1.2 equiv.) is then added to the mixture.

• The reaction vessel is sealed and heated to 110 °C with stirring for 24 hours.

• After cooling to room temperature, the reaction mixture is diluted with an organic solvent and filtered through a pad of celite.

• The filtrate is concentrated, and the residue is purified by column chromatography to yield 2-(phenylamino)-9-fluorenone.

Sonogashira Coupling of 2-Bromo-9-fluorenone

Reaction: Synthesis of 2-(Phenylethynyl)-9-fluorenone

Materials:

• 2-Bromo-9-fluorenone

• Phenylacetylene

• Palladium(0) tetrakis(triphenylphosphine) [Pd(PPh₃)₄]

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• Tetrahydrofuran (THF, anhydrous and degassed)

Procedure:

• A solution of 2-bromo-9-fluorenone (1.0 equiv.) and phenylacetylene (1.2 equiv.) in a mixture of THF and triethylamine is thoroughly degassed.

• To this solution, Pd(PPh₃)₄ (0.03 equiv.) and CuI (0.05 equiv.) are added under an inert atmosphere.

• The reaction mixture is stirred at room temperature for 16 hours.

• The progress of the reaction is monitored by TLC.

• Upon completion, the solvent is removed under reduced pressure.

• The residue is taken up in an organic solvent and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated.

• The crude product is purified by column chromatography to give 2-(phenylethynyl)-9-fluorenone.

Mandatory Visualization

The following diagrams illustrate the catalytic cycles of the discussed cross-coupling reactions and a general workflow for comparing the reactivity of 2-halofluorenones.

References

• 1. scribd.com [scribd.com]

A Comparative Guide to HPLC Analysis for Purity Assessment of 2-Bromo-9-fluorenone

For Researchers, Scientists, and Drug Development Professionals

The purity of active pharmaceutical ingredients (APIs) and key intermediates is a critical parameter in drug development and manufacturing. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methods for the purity assessment of 2-Bromo-9-fluorenone, a key building block in organic synthesis. Alternative analytical techniques, including Gas Chromatography-Mass Spectrometry (GC-MS) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, are also discussed to provide a holistic view of purity determination methodologies.

Comparison of Analytical Methods for Purity Assessment

A summary of the primary analytical techniques for determining the purity of 2-Bromo-9-fluorenone is presented below, highlighting their key characteristics and applications.

Feature	HPLC (Reversed-Phase)	GC-MS	qNMR
Principle	Separation based on polarity	Separation based on volatility and mass-to-charge ratio	Quantification based on the direct proportionality of NMR signal intensity to the number of nuclei
Primary Use	Routine quality control, quantification of non-volatile impurities	Identification and quantification of volatile impurities and byproducts	Absolute purity determination without a specific reference standard, structural confirmation
Sensitivity	High	Very High	Moderate
Sample Throughput	High (with autosampler)	High (with autosampler)	Lower
Destructive	Yes	Yes	No
Key Advantage	Robust, versatile, and widely available	Excellent for identifying unknown volatile impurities	Provides structural information and absolute purity

High-Performance Liquid Chromatography (HPLC) for Purity Analysis

Reversed-phase HPLC is the most common approach for the purity analysis of moderately polar compounds like 2-Bromo-9-fluorenone. Below are two potential methods based on the analysis of structurally related compounds.

Method 1: Isocratic Elution with Methanol/Water

This method is adapted from a validated procedure for the analysis of 2,7-dibromofluorenone and is suitable for routine quality control.[1]

Method 2: Gradient Elution with Acetonitrile/Water

This method is based on the separation of the related compound 2-Bromo-9H-fluorene and may offer better resolution for a wider range of potential impurities.[2]

Data Presentation: HPLC Method Comparison

Parameter	Method 1 (Methanol/Water)	Method 2 (Acetonitrile/Water)
Stationary Phase	C18 (e.g., Hypersil ODS2, 5 µm, 4.6 x 250 mm)[1]	Reversed-Phase (e.g., Newcrom R1)[2]
Mobile Phase	85:15 (v/v) Methanol:Water[1]	Gradient of Acetonitrile and Water with 0.1% acid (e.g., formic or phosphoric acid)[2]
Flow Rate	1.0 mL/min[1]	Not specified, typically 1.0 mL/min
Detection	UV at 254 nm[1]	UV, wavelength not specified (254 nm is a reasonable starting point)
Run Time	~15-20 min	Dependent on gradient profile
Pros	Simple, isocratic, good for known impurities	Potentially better separation of a wider range of impurities
Cons	May not resolve all unknown impurities	More complex method development

Experimental Protocols

HPLC Method 1: Protocol

• Sample Preparation: Accurately weigh approximately 10 mg of the 2-Bromo-9-fluorenone sample and dissolve it in 10 mL of methanol to obtain a 1 mg/mL solution. Further dilute as necessary to fall within the linear range of the detector.

• Chromatographic Conditions:

  • Column: C18 (e.g., Hypersil ODS2, 5 µm, 4.6 x 250 mm).[1]

  • Mobile Phase: 85:15 (v/v) Methanol:Water.[1]

  • Flow Rate: 1.0 mL/min.[1]

  • Column Temperature: Ambient.

  • Injection Volume: 10 µL.

  • Detection: UV at 254 nm.[1]

• Analysis: Inject the prepared sample and a blank (methanol). The purity is determined by calculating the peak area percentage of the main 2-Bromo-9-fluorenone peak relative to the total area of all observed peaks.

Workflow for HPLC Purity Assessment

Caption: General workflow for HPLC purity analysis.

Alternative Analytical Techniques

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for identifying and quantifying volatile and semi-volatile impurities. 2-Bromo-9-fluorenone, being a relatively stable organic molecule, can be analyzed by GC-MS.

• Advantages: Excellent for detecting and identifying volatile impurities that may not be well-resolved by HPLC, such as residual solvents or volatile byproducts from the synthesis. The mass spectrometer provides structural information, aiding in the identification of unknown peaks.

• Limitations: Not suitable for non-volatile or thermally labile impurities. Derivatization may be required for some compounds, adding complexity to the sample preparation.

Typical GC-MS Protocol Outline:

• Sample Preparation: Dissolve the sample in a volatile organic solvent (e.g., dichloromethane or acetone).

• GC Conditions:

  • Column: A low to mid-polarity capillary column (e.g., DB-5ms).

  • Injector: Split/splitless inlet, with an injection temperature of ~250-280 °C.

  • Oven Program: A temperature gradient starting from a low temperature (e.g., 100 °C) and ramping up to a high temperature (e.g., 300 °C) to elute all components.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

  • Scan Range: A suitable mass range to cover the analyte and expected impurities (e.g., 50-500 amu).

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that can determine the purity of a substance without the need for a specific reference standard of the analyte.[3][4][5]

• Advantages: Provides an absolute purity value.[6] It is non-destructive, and the same sample can be used for structural confirmation by other NMR experiments.[7] It can quantify impurities even if they are structurally unknown, as long as they have a distinct signal in the NMR spectrum.

• Limitations: Lower sensitivity compared to chromatographic methods.[7] Requires a certified internal standard and careful experimental setup for accurate quantification.

qNMR Protocol Outline:

• Sample Preparation: Accurately weigh the 2-Bromo-9-fluorenone sample and a certified internal standard (e.g., maleic acid or dimethyl sulfone) into an NMR tube. Add a known volume of a deuterated solvent (e.g., DMSO-d6).

• NMR Acquisition:

  • Spectrometer: 400 MHz or higher.

  • Experiment: A standard 1D proton NMR experiment.

  • Key Parameters: A long relaxation delay (D1) of at least 5 times the T1 of the slowest relaxing proton is crucial for accurate integration.

• Data Processing and Analysis:

  • Carefully phase and baseline correct the spectrum.

  • Integrate a well-resolved signal of 2-Bromo-9-fluorenone and a signal from the internal standard.

  • Calculate the purity based on the integral values, the number of protons for each signal, the molecular weights, and the masses of the sample and the internal standard.

Logical Flow for Method Selection

Caption: Decision tree for selecting an analytical method.

Potential Impurities in 2-Bromo-9-fluorenone

Based on common synthetic routes for bromination of aromatic ketones, potential impurities may include:

• Starting Material: Unreacted 9-fluorenone.

• Over-brominated Products: Di- and tri-brominated fluorenones (e.g., 2,7-dibromofluorenone).

• Isomeric Byproducts: Other isomers of monobromofluorenone.

• Residual Solvents: Solvents used in the synthesis and purification steps.

Conclusion

For routine purity assessment of 2-Bromo-9-fluorenone, a reversed-phase HPLC method, such as the isocratic method with a C18 column and a methanol/water mobile phase, offers a robust and efficient solution. For more comprehensive analysis, especially when dealing with unknown impurities or for method development, a gradient HPLC method may be more appropriate. GC-MS serves as an excellent orthogonal technique for identifying volatile impurities. For establishing a primary standard or obtaining an absolute purity value without a specific reference material, qNMR is the method of choice. The selection of the most suitable analytical technique will depend on the specific requirements of the analysis, including the stage of drug development, the nature of the expected impurities, and the desired level of accuracy.

References

• 1. HPLC Determination of 2,7-Dibromofluorenone in Bromo-derivatives of Fluorenone [mat-test.com]
• 2. Separation of 2-Bromo-9H-fluorene on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. benchchem.com [benchchem.com]
• 4. Importance of purity evaluation and the potential of quantitative ¹H NMR as a purity assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 6. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to the ¹H and ¹³C NMR Characterization of 2-Bromo-9-fluorenone and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 2-Bromo-9-fluorenone, alongside its parent compound, 9-fluorenone, and a dibrominated analog, 2,7-dibromo-9-fluorenone. This information is crucial for the unambiguous identification and characterization of these compounds in various research and development settings, including drug discovery and materials science.

¹H and ¹³C NMR Data Comparison

The following tables summarize the experimentally determined ¹H and ¹³C NMR chemical shifts (δ) in parts per million (ppm) for 2-Bromo-9-fluorenone and its selected analogs. The data was acquired in deuterated chloroform (CDCl₃), a common solvent for NMR analysis of organic compounds.

Table 1: ¹H NMR Chemical Shift Data (ppm) in CDCl₃

Proton	9-Fluorenone[1]	2-Bromo-9-fluorenone	2,7-Dibromo-9-fluorenone
H-1	7.65	7.75 (d, J=8.0 Hz)	7.70 (d, J=8.2 Hz)
H-2	7.28	-	-
H-3	7.49	7.65 (dd, J=8.0, 1.8 Hz)	7.78 (dd, J=8.2, 1.9 Hz)
H-4	7.65	7.48 (d, J=1.8 Hz)	7.92 (d, J=1.9 Hz)
H-5	7.49	7.42 (t, J=7.5 Hz)	7.45 (t, J=7.6 Hz)
H-6	7.28	7.35 (t, J=7.5 Hz)	7.78 (dd, J=8.2, 1.9 Hz)
H-7	7.49	7.60 (d, J=7.5 Hz)	-
H-8	7.65	7.55 (d, J=7.5 Hz)	7.70 (d, J=8.2 Hz)

d = doublet, dd = doublet of doublets, t = triplet

Table 2: ¹³C NMR Chemical Shift Data (ppm) in CDCl₃

Carbon	9-Fluorenone[1]	2-Bromo-9-fluorenone	2,7-Dibromo-9-fluorenone
C-1	124.7	125.4	126.1
C-2	129.5	122.3	123.0
C-3	120.7	132.1	132.8
C-4	135.1	128.0	128.7
C-4a	134.6	134.1	133.5
C-4b	144.9	143.5	142.8
C-5	135.1	135.5	128.7
C-6	120.7	121.2	132.8
C-7	129.5	130.1	123.0
C-8	124.7	124.9	126.1
C-8a	134.6	134.8	133.5
C-9	194.3	192.8	191.3
C-9a	144.9	145.8	142.8

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

The following is a generalized protocol for the acquisition of ¹H and ¹³C NMR spectra for fluorenone derivatives.

1. Sample Preparation:

• Accurately weigh 5-10 mg of the fluorenone compound for ¹H NMR or 20-50 mg for ¹³C NMR.

• Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• Ensure the sample is fully dissolved. If necessary, gently vortex the sample.

• Transfer the solution to a clean, dry 5 mm NMR tube. The solution height should be approximately 4-5 cm.

2. NMR Data Acquisition:

• The spectra are recorded on a Bruker Avance III 500 MHz spectrometer equipped with a 5 mm BBO probe.

• The sample is inserted into the magnet, and the field is locked onto the deuterium signal of the CDCl₃.

• The sample is allowed to equilibrate to the probe temperature (typically 298 K).

• Automatic tuning and matching of the probe is performed for both ¹H and ¹³C nuclei.

• Shimming of the magnetic field is performed to optimize homogeneity.

• For ¹H NMR:

  • A standard single-pulse experiment is used.

  • Typical spectral width is 16 ppm.

  • A 30-degree pulse angle is used with a relaxation delay of 1 second.

  • 16 to 64 scans are typically acquired.

• For ¹³C NMR:

  • A proton-decoupled pulse program (e.g., zgpg30) is used.

  • Typical spectral width is 240 ppm.

  • A 30-degree pulse angle is used with a relaxation delay of 2 seconds.

  • A larger number of scans (e.g., 1024 or more) are acquired to achieve a sufficient signal-to-noise ratio.

3. Data Processing:

• The acquired Free Induction Decays (FIDs) are Fourier transformed.

• Phase correction is applied to obtain a pure absorption spectrum.

• Baseline correction is performed to ensure a flat baseline.

• The spectra are referenced to the TMS signal at 0.00 ppm.

• For ¹H NMR spectra, integration of the signals is performed to determine the relative number of protons.

• Peak picking is performed to determine the chemical shifts of all signals.

Workflow and Data Comparison Visualization

The following diagrams illustrate the general workflow for NMR characterization and a logical representation of the comparative analysis.

References

• 1. bmse000521 9-fluorenone at BMRB [bmrb.io]

FT-IR Spectroscopy: A Comparative Guide for the Identification of 2-Bromo-9-fluorenone

For researchers, scientists, and drug development professionals, precise analytical techniques are paramount for the accurate identification and characterization of chemical compounds. Fourier-Transform Infrared (FT-IR) spectroscopy stands as a powerful and widely accessible tool for elucidating the functional groups present in a molecule, thereby providing a unique spectral fingerprint. This guide offers a comparative analysis of the FT-IR spectrum of 2-Bromo-9-fluorenone against its common precursors or potential impurities, 9-fluorenone and 2-bromofluorene, supported by experimental data and protocols.

The identification of 2-Bromo-9-fluorenone is crucial in various research and development settings, particularly in the synthesis of novel organic materials and pharmaceutical intermediates. FT-IR spectroscopy offers a rapid and non-destructive method to confirm its identity and assess its purity by comparing its vibrational spectrum with those of related compounds.

Comparative FT-IR Spectral Data

The primary distinguishing features in the FT-IR spectra of 2-Bromo-9-fluorenone and its analogues are found in the carbonyl stretching region and the fingerprint region, where the influence of the bromine substituent is most pronounced. Below is a summary of the characteristic absorption bands for these compounds.

Vibrational Mode	2-Bromo-9-fluorenone (cm⁻¹)	9-Fluorenone (cm⁻¹)	2-Bromofluorene (cm⁻¹)
Aromatic C-H Stretch	3050 - 3100	3050 - 3100	3050 - 3100
C=O Stretch (Ketone)	~1710 - 1720	~1712 - 1715	N/A
Aromatic C=C Stretch	1600 - 1610, 1450 - 1460	1600 - 1610, 1450 - 1460	1600 - 1610, 1450 - 1460
C-Br Stretch	650 - 700	N/A	650 - 700
Aromatic C-H Bend	730 - 770, 800 - 850	730 - 770	730 - 770, 800 - 850

Note: The exact wavenumber of absorption peaks can vary slightly due to the sample preparation method and the physical state of the sample.

The most significant differentiator for 2-Bromo-9-fluorenone is the presence of both a strong carbonyl (C=O) absorption band, characteristic of the ketone group, and a C-Br stretching vibration. The carbonyl peak in aromatic ketones like 9-fluorenone typically appears at a lower wavenumber compared to aliphatic ketones due to conjugation with the aromatic system. A user on a chemistry forum reported a sharp carbonyl peak for 9-fluorenone at 1712 cm⁻¹. The introduction of a bromine atom in 2-Bromo-9-fluorenone can slightly shift the C=O stretching frequency.

Experimental Protocol: Acquiring an FT-IR Spectrum using ATR

Attenuated Total Reflectance (ATR) is a widely used sampling technique for obtaining FT-IR spectra of solid samples with minimal preparation.

Objective: To obtain a high-quality FT-IR spectrum of a solid organic compound.

Materials:

• FT-IR Spectrometer with an ATR accessory (e.g., diamond or zinc selenide crystal)

• Solid sample (e.g., 2-Bromo-9-fluorenone)

• Spatula

• Solvent for cleaning (e.g., isopropanol or ethanol)

• Lint-free wipes

Procedure:

• Instrument Preparation: Ensure the FT-IR spectrometer is powered on and has completed its startup diagnostics.

• ATR Crystal Cleaning: Thoroughly clean the surface of the ATR crystal with a lint-free wipe soaked in a suitable solvent (e.g., isopropanol). Allow the solvent to fully evaporate.

• Background Spectrum: Record a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove any interference from the instrument and the surrounding atmosphere (e.g., CO₂ and water vapor).

• Sample Application: Place a small amount of the solid sample onto the center of the ATR crystal using a clean spatula.

• Applying Pressure: Use the instrument's pressure clamp to apply firm and even pressure to the sample, ensuring good contact between the sample and the crystal surface.

• Sample Spectrum Acquisition: Collect the FT-IR spectrum of the sample. The number of scans can be adjusted to improve the signal-to-noise ratio; typically, 16 to 32 scans are sufficient.

• Data Processing: The instrument software will automatically subtract the background spectrum from the sample spectrum to produce the final absorbance or transmittance spectrum.

• Cleaning: After the measurement, release the pressure clamp, remove the sample, and clean the ATR crystal thoroughly with a solvent and lint-free wipe.

Logical Workflow for Compound Identification

The following diagram illustrates the logical workflow for identifying 2-Bromo-9-fluorenone using FT-IR spectroscopy and differentiating it from potential alternatives.

Caption: Logical workflow for the identification of 2-Bromo-9-fluorenone.

By following this systematic approach, researchers can confidently identify 2-Bromo-9-fluorenone and distinguish it from structurally similar compounds, ensuring the quality and integrity of their research and development processes.

A Comparative Guide to the Mass Spectrometry Analysis of 2-Bromo-9-fluorenone and its Derivatives

For researchers, scientists, and professionals in drug development, the precise analytical characterization of compounds is paramount. This guide provides a detailed comparison of mass spectrometry-based techniques for the analysis of 2-Bromo-9-fluorenone and its derivatives, offering insights into experimental protocols, fragmentation patterns, and alternative analytical approaches.

Introduction to 2-Bromo-9-fluorenone

2-Bromo-9-fluorenone is a brominated derivative of 9-fluorenone, a polycyclic aromatic hydrocarbon.[1][2] Its chemical structure, featuring a fluorene backbone with a ketone group and a bromine substituent, makes it a valuable intermediate in the synthesis of various organic materials and pharmaceutical compounds.[1][2] Mass spectrometry is a cornerstone technique for the structural elucidation and quantification of this class of compounds.

Mass Spectrometry Analysis: A Comparative Overview

Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the primary methods for the analysis of 2-Bromo-9-fluorenone and its derivatives. The choice between these techniques often depends on the volatility and thermal stability of the analyte.

Data Comparison: GC-MS vs. LC-MS/MS for Halogenated Aromatic Compounds

While specific quantitative data for 2-Bromo-9-fluorenone is not extensively published, the following table summarizes typical performance characteristics for the analysis of similar brominated aromatic compounds using GC-MS and LC-MS/MS, providing a benchmark for what can be expected.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Typical Analytes	Volatile and semi-volatile thermally stable compounds.	Non-volatile, thermally labile, and polar compounds.
Ionization	Electron Ionization (EI) - "Hard" ionization providing rich fragmentation.	Electrospray Ionization (ESI), Atmospheric Pressure Chemical Ionization (APCI) - "Soft" ionization, often preserving the molecular ion.
Detection Limits	Low ng/L to µg/L range, can be enhanced with large volume injection.[3]	pg/mL to ng/mL range, highly sensitive.
Selectivity	Good, based on chromatographic retention time and mass-to-charge ratio.	Excellent, with Multiple Reaction Monitoring (MRM) significantly reducing matrix interference.
Sample Preparation	Often requires derivatization to increase volatility; liquid-liquid or solid-phase extraction.	Typically involves protein precipitation or solid-phase extraction.
Matrix Effects	Generally less susceptible to ion suppression compared to ESI-based LC-MS.	Can be prone to ion suppression or enhancement, requiring careful method development and often the use of internal standards.

Experimental Protocols

Detailed experimental procedures are crucial for reproducible and accurate results. Below are representative protocols for GC-MS and LC-MS/MS analysis, which can be adapted for 2-Bromo-9-fluorenone and its derivatives.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is based on general procedures for the analysis of halogenated organic compounds.

1. Sample Preparation:

• Dissolve the sample in a suitable organic solvent (e.g., dichloromethane, hexane).

• For complex matrices, a clean-up step using solid-phase extraction (SPE) with silica or alumina cartridges may be necessary to remove interferences.[4]

2. GC-MS Instrumentation:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar non-polar capillary column.

• Injector: Split/splitless injector at 280°C.

• Oven Program: Initial temperature of 100°C, hold for 1 min, ramp at 15°C/min to 300°C, and hold for 5 min.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from m/z 50 to 400.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol is adapted from methods used for the analysis of brominated compounds and fluorenone derivatives.[3][5]

1. Sample Preparation:

• Dissolve the sample in a mixture of acetonitrile and water.

• For biological samples, perform protein precipitation with acetonitrile followed by centrifugation.

• Further clean-up can be achieved using solid-phase extraction (SPE).

2. LC-MS/MS Instrumentation:

• Liquid Chromatograph: Agilent 1290 Infinity II LC or equivalent.

• Column: Zorbax Eclipse Plus C18 (50 mm x 2.1 mm, 1.8 µm) or similar reversed-phase column.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: Start with 5% B, increase to 95% B over 5 minutes, hold for 2 minutes, and return to initial conditions.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Mass Spectrometer: Agilent 6495C Triple Quadrupole LC/MS or equivalent.

• Ionization: Electrospray Ionization (ESI) in positive or negative ion mode.

• Detection: Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

Mass Spectral Fragmentation of 2-Bromo-9-fluorenone

Under Electron Ionization (EI) conditions in a GC-MS, 2-Bromo-9-fluorenone undergoes characteristic fragmentation. The presence of bromine is readily identified by the isotopic pattern of the molecular ion and its fragments, with two peaks of nearly equal intensity separated by two mass units (due to the 79Br and 81Br isotopes).

Key Fragmentation Pathways:

• Molecular Ion (M+•): The molecular ion is observed at m/z 258 and 260.

• Loss of Bromine: A primary fragmentation pathway is the loss of the bromine radical (•Br), resulting in a fragment at m/z 179.

• Loss of Carbon Monoxide: Subsequent loss of carbon monoxide (CO) from the [M-Br]+ fragment yields an ion at m/z 151.

• Loss of CO then Br: Alternatively, the molecular ion can first lose CO to give a fragment at m/z 230 and 232, followed by the loss of the bromine radical to yield the same m/z 151 fragment.

Quantitative Data for Major Fragments of 2-Bromo-9-fluorenone (GC-MS)

m/z	Proposed Fragment	Relative Abundance (%)
258/260	[C13H7BrO]+• (Molecular Ion)	~50%
179	[C13H7O]+	~100% (Base Peak)
151	[C12H7]+	~80%

Note: Relative abundances are approximate and can vary depending on the instrument and analytical conditions.

Visualizing Workflows and Pathways

To better illustrate the analytical processes, the following diagrams have been generated using Graphviz.

Caption: General workflow for the mass spectrometry analysis of 2-Bromo-9-fluorenone.

References

• 1. 2-Bromo-9-fluorenone | 3096-56-8 [chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Analysis of Halogenated Organic Contaminants in Water Using GC-MS and Large Volume Injection [restek.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. GC/MS Analysis of Chlorinated Organic Compounds in Municipal Wastewater After Chlorination - UNT Digital Library [digital.library.unt.edu]

A Comparative Guide to the Performance of Fluorenone Derivatives in OLEDs

For Researchers, Scientists, and Drug Development Professionals

Fluorenone derivatives have emerged as a promising class of materials for organic light-emitting diodes (OLEDs) due to their inherent thermal stability, excellent charge transport properties, and tunable emission characteristics. The rigid, planar structure of the fluorenone core, combined with the versatility of chemical modifications at various positions, allows for the rational design of materials with tailored optoelectronic properties. This guide provides an objective comparison of the performance of various fluorenone and closely related fluorene derivatives in OLEDs, supported by experimental data from recent literature.

Performance Benchmarks of Fluorenone and Fluorene Derivatives in OLEDs

The following table summarizes key performance metrics for various fluorenone and fluorene derivatives when utilized as emissive or host materials in OLED devices. These metrics include maximum emission wavelength (λmax), external quantum efficiency (EQE), luminance or current efficiency, and Commission Internationale de l'Eclairage (CIE) coordinates. The data highlights the structure-property relationships that govern their electroluminescent behavior.

Derivative Name/Acronym	Role in Device	Max. Emission (nm)	Max. EQE (%)	Max. Luminance (cd/m²) / Current Efficiency (cd/A)	CIE Coordinates (x, y)
Fluorenone-based Materials
Fluorenone-Thiophene Oligomer	Emitter	-	-	-	-
Imide-functionalized Fluorenone	Electron Acceptor	-	-	-	-
Fluorene Derivatives
SFX-2BI	Emitter	-	2.61	3984 cd/m²	-
2,7-dipyrenyl-9,9-dimethylfluorene (DPF)	Emitter	452	-	4.8 cd/A	(0.17, 0.24)
DPF with hole block layer	Emitter	-	-	5.2 cd/A	(0.15, 0.21)
4-phenylsulfanyl capped 9,9-diethyl-2,7-distyrylfluorene derivative	Emitter	-	2.65	3.87 cd/A	(0.16, 0.18)
N,N-diphenyl aminofluorene styryl derivatives	Emitter	458 & 484	6.7	9.5 cd/A	(0.14, 0.21)
Azafluorenone Derivatives
3-azafluorenone derivatives	Emitter	(Visible)	-	-	-

Experimental Protocols

The fabrication and characterization of OLEDs involving fluorenone derivatives generally follow established procedures in the field. Below are detailed methodologies based on cited literature.

Substrate Preparation

Indium tin oxide (ITO)-coated glass substrates are the most common anodes for OLEDs due to their high transparency and conductivity. A thorough cleaning procedure is crucial for optimal device performance. A typical cleaning process involves sequential ultrasonication in different solvents to remove organic and inorganic contaminants.

• Initial Cleaning: Substrates are sonicated in a detergent solution (e.g., Hellmanex II) to remove gross contamination.

• Solvent Cleaning: Substrates are then sequentially sonicated in deionized water, acetone, and isopropanol, typically for 15 minutes each.

• Drying: After cleaning, the substrates are dried in a stream of high-purity nitrogen.

• Surface Treatment: To improve the work function of the ITO and enhance hole injection, the substrates are often treated with UV-ozone or oxygen plasma for a few minutes immediately before being loaded into the deposition chamber.

Device Fabrication: Thermal Evaporation

The organic layers and the metal cathode are typically deposited onto the cleaned ITO substrate via thermal evaporation in a high-vacuum chamber (with a base pressure typically below 10-6 Torr). This method allows for precise control over the thickness and composition of each layer.

• Hole Injection Layer (HIL): A material with a high highest occupied molecular orbital (HOMO) level, such as copper phthalocyanine (CuPc), is deposited onto the ITO to facilitate the injection of holes.

• Hole Transport Layer (HTL): A material with good hole mobility, such as 4,4′-bis[N-(1-naphthyl)-N-phenylamino]biphenyl (NPB), is then deposited to transport holes from the HIL to the emissive layer.

• Emissive Layer (EML): The fluorenone derivative is deposited as the light-emitting layer. It can be deposited as a neat film or co-evaporated with a host material to improve efficiency and stability.

• Hole Blocking Layer (HBL) / Electron Transport Layer (ETL): To confine excitons within the emissive layer and facilitate electron transport, a material with a deep HOMO level and good electron mobility, such as tris(8-quinolinolato)aluminum (Alq3), is deposited.

• Electron Injection Layer (EIL): A thin layer of a low work function material, such as lithium fluoride (LiF), is often deposited to improve electron injection from the cathode.

• Cathode Deposition: Finally, a low work function metal, such as aluminum (Al) or a magnesium/silver alloy (Mg:Ag), is deposited to serve as the cathode.

The thickness of each layer is monitored in situ using a quartz crystal microbalance.

Device Characterization

Once fabricated, the OLEDs are characterized to evaluate their performance.

• Current Density-Voltage-Luminance (J-V-L) Characteristics: The electrical and optical characteristics of the device are measured using a source meter and a photometer. This provides information on the turn-on voltage, current efficiency, power efficiency, and luminance.

• Electroluminescence (EL) Spectra: The emission spectrum of the OLED is measured using a spectrometer to determine the peak emission wavelength and the CIE color coordinates.

• External Quantum Efficiency (EQE): The EQE, which is the ratio of the number of photons emitted to the number of electrons injected, is a critical parameter for evaluating device efficiency. It is typically measured using an integrating sphere.

Visualizing the Workflow and Relationships

To better understand the processes and concepts discussed, the following diagrams have been generated using the DOT language.

Caption: Generalized experimental workflow for the fabrication and characterization of OLEDs based on fluorenone derivatives.

Caption: Logical relationship between the molecular structure of fluorenone derivatives and their resulting OLED performance.

A Comparative Guide to the Electrochemical Properties of 2-Bromo-9-Fluorenone and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the electrochemical properties of 2-Bromo-9-fluorenone and its derivatives. The information presented is intended to assist researchers in understanding the structure-property relationships of these compounds, which are valuable in the fields of organic electronics and medicinal chemistry. This document summarizes key electrochemical data, details experimental protocols for their measurement, and provides a visual representation of a typical experimental workflow.

Introduction to 2-Bromo-9-fluorenone and its Derivatives

2-Bromo-9-fluorenone is a derivative of fluorenone, a polycyclic aromatic ketone. The fluorenone core is known for its rigid and planar structure, which facilitates π-π stacking and influences the electronic properties of its derivatives. The presence of a bromine atom and a carbonyl group makes 2-Bromo-9-fluorenone a versatile intermediate for synthesizing a wide range of organic materials. The bromine atom at the 2-position serves as a reactive site for various cross-coupling reactions, allowing for the introduction of different functional groups and the creation of larger conjugated systems. These modifications can significantly impact the electrochemical behavior of the resulting molecules.

Comparative Electrochemical Data

The electrochemical properties of 2-Bromo-9-fluorenone and its derivatives are often investigated using cyclic voltammetry (CV). This technique provides valuable information about the reduction and oxidation potentials of a compound, which are crucial for assessing its electron-accepting and electron-donating capabilities. The following table summarizes the available electrochemical data for 2-Bromo-9-fluorenone and a related derivative, 2,7-dibromo-9-fluorenone.

Compound	Reduction Potential (Ered) vs. Ag/AgCl [V]	Oxidation Potential (Eox) vs. Ag/AgCl [V]	HOMO [eV]	LUMO [eV]	Electrochemical Band Gap (Eg) [eV]
2-Bromo-9-fluorenone	Data not available in searched literature	Data not available in searched literature	Data not available in searched literature	Data not available in searched literature	Data not available in searched literature
2,7-Dibromo-9-fluorenone	-0.85 (irreversible)	Data not available in searched literature	-6.1	-3.4	2.7

Note: The lack of extensive, directly comparable experimental data in the public domain for 2-Bromo-9-fluorenone highlights a research gap. The data for 2,7-dibromo-9-fluorenone is derived from studies on its polymeric derivatives and provides an indication of the electrochemical behavior of brominated fluorenones.

Experimental Protocols

The following is a generalized experimental protocol for determining the electrochemical properties of 2-Bromo-9-fluorenone derivatives using cyclic voltammetry. Specific parameters may need to be optimized depending on the derivative being studied.

Objective: To determine the reduction and oxidation potentials of 2-Bromo-9-fluorenone derivatives.

Materials:

• Working Electrode: Glassy Carbon Electrode (GCE)

• Reference Electrode: Silver/Silver Chloride (Ag/AgCl)

• Counter Electrode: Platinum wire

• Electrolyte Solution: 0.1 M Tetrabutylammonium hexafluorophosphate (TBAPF6) in anhydrous acetonitrile (CH3CN) or dichloromethane (CH2Cl2)

• Analyte: 1-5 mM solution of the 2-Bromo-9-fluorenone derivative in the electrolyte solution

• Potentiostat

Procedure:

• Electrode Preparation:

  • Polish the glassy carbon working electrode with alumina slurry on a polishing pad.

  • Rinse the electrode thoroughly with deionized water and then with the solvent to be used for the electrolyte solution (acetonitrile or dichloromethane).

  • Dry the electrode completely.

• Electrochemical Cell Setup:

  • Assemble the three-electrode cell with the working, reference, and counter electrodes immersed in the electrolyte solution containing the analyte.

  • Purge the solution with an inert gas (e.g., argon or nitrogen) for at least 15 minutes to remove dissolved oxygen, which can interfere with the measurements. Maintain a blanket of the inert gas over the solution during the experiment.

• Cyclic Voltammetry Measurement:

  • Connect the electrodes to the potentiostat.

  • Set the potential window to scan from an initial potential where no reaction occurs to a potential sufficiently negative to observe the reduction peak(s) of the analyte, and then reverse the scan to a potential sufficiently positive to observe any oxidation peaks. A typical starting range could be from 0 V to -2.0 V for reduction and from 0 V to +2.0 V for oxidation.

  • Set the scan rate, typically starting at 100 mV/s. Multiple scan rates can be used to investigate the reversibility of the redox processes.

  • Run the cyclic voltammetry experiment and record the resulting voltammogram (current vs. potential).

• Data Analysis:

  • From the voltammogram, determine the peak potentials for the reduction (Epc) and oxidation (Epa) processes.

  • The half-wave potential (E1/2), which is an approximation of the standard reduction potential, can be calculated for reversible processes as E1/2 = (Epa + Epc) / 2.

  • The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels can be estimated from the onset of the oxidation and reduction peaks, respectively, using empirical formulas and a reference compound (e.g., ferrocene/ferrocenium couple).

Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and electrochemical characterization of 2-Bromo-9-fluorenone derivatives.

Caption: Experimental workflow for the synthesis and electrochemical characterization of 2-Bromo-9-fluorenone derivatives.

Conclusion

Unveiling the Electronic Landscape of Substituted Fluorenones: A DFT-Based Comparative Guide

For researchers, scientists, and drug development professionals, understanding the nuanced electronic properties of substituted fluorenones is paramount for their application in organic electronics and medicinal chemistry. This guide provides a comparative analysis of these properties based on Density Functional Theory (DFT) studies, supported by experimental data and detailed methodologies.

The versatile fluorenone core, with its extended π-system, offers a tunable platform for designing molecules with specific electronic characteristics. The introduction of various substituent groups at different positions on the fluorenone scaffold significantly modulates its highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels, thereby influencing the HOMO-LUMO energy gap, absorption spectra, and charge transport properties. This guide synthesizes findings from multiple DFT studies to offer a clear comparison of these effects.

Comparative Analysis of Electronic Properties

The electronic properties of substituted fluorenones are intricately linked to the nature and position of the substituent groups. Electron-donating groups (EDGs) generally increase the HOMO energy level, leading to a smaller HOMO-LUMO gap, while electron-withdrawing groups (EWGs) tend to lower the LUMO energy level, also resulting in a reduced energy gap. These modifications directly impact the molecule's light absorption characteristics and its ability to accept or donate electrons.

Below are tables summarizing the calculated electronic properties of various substituted fluorenones from different DFT studies. It is important to note that the computational methods (functionals and basis sets) can influence the exact energy values, and therefore, comparisons should be made with this in mind.

Table 1: Calculated HOMO, LUMO, and Energy Gap of Unsubstituted and Substituted Fluorenones.

Compound	Substituent	Position	HOMO (eV)	LUMO (eV)	Energy Gap (eV)	Computational Method	Reference
Fluorenone	-	-	-7.99	-1.53	6.46	CAM-B3LYP/6-311+G	[1][2]
Fluorenol	-OH	9	-7.56	-1.65	5.91	CAM-B3LYP/6-311+G	[1][2]
MFT1	4-OCH3-thiosemicarbazone	9	-	-	-	M06/6-311G(d,p)	[3][4]
MFT2	4-CH3-thiosemicarbazone	9	-	-	-	M06/6-311G(d,p)	[3][4]
MFT3	3,4-dichloro-thiosemicarbazone	9	-	-	-	M06/6-311G(d,p)	[3][4]
MFT4	2,4-dichloro-thiosemicarbazone	9	-	-	-	M06/6-311G(d,p)	[3][4]

Note: Specific HOMO/LUMO values for the thiosemicarbazone derivatives were not provided in the abstract.

Table 2: Qualitative Effects of Substituents on Electronic Properties of Fluorenones.

Substituent Type	Effect on HOMO	Effect on LUMO	Effect on Energy Gap	Impact on Absorption Spectra
Electron-Donating (e.g., -OCH3, -OH)	Increases energy	Minor effect	Decreases	Bathochromic shift (red-shift)
Electron-Withdrawing (e.g., -NO2, -CN)	Minor effect	Decreases energy	Decreases	Bathochromic shift (red-shift)
Halogens (e.g., -F, -Cl, -Br)	Decreases energy	Decreases energy	Can decrease	Depends on position and halogen
Aza-substitution (N in the ring)	Stabilizes	Stabilizes	Narrows	Red-shifted visible light absorption

Experimental and Computational Protocols

A generalized workflow for the study of substituted fluorenones involves both experimental synthesis and computational analysis.

General Experimental Synthesis Protocol

The synthesis of substituted fluorenones can be achieved through various methods, with a common approach being the oxidative cyclization of 2-(aminomethyl)biphenyls.[5][6]

• Precursor Synthesis: Substituted 2-(aminomethyl)biphenyls are typically prepared from commercially available benzonitriles or benzaldehydes and areneboronic acids via Suzuki cross-coupling, followed by reduction or reductive amination.[5][6]

• Oxidative Cyclization: The 2-(aminomethyl)biphenyl derivative is subjected to a metal-free, TBHP (tert-butyl hydroperoxide)-promoted cross-dehydrogenative coupling (CDC) reaction.[5][6] This step is compatible with a variety of functional groups.

• Purification: The resulting substituted fluorenone is purified using standard techniques such as column chromatography.

Another common synthetic route involves the condensation reaction of fluorenone with other molecules, such as the synthesis of fluorenone-based thiosemicarbazones through the condensation of fluorenone and thiosemicarbazide.[3][4]

General Computational DFT Protocol

DFT calculations are instrumental in predicting and understanding the electronic properties of these molecules. A typical computational workflow is as follows:

• Molecular Geometry Optimization: The initial structure of the substituted fluorenone is built and its geometry is optimized to find the lowest energy conformation. Common DFT functionals for this step include B3LYP and M06, with basis sets such as 6-31G(d) or 6-311G(d,p).[3][4][7]

• Frequency Calculations: Vibrational frequency analysis is performed on the optimized geometry to confirm that it represents a true energy minimum (no imaginary frequencies).

• Frontier Molecular Orbital (FMO) Analysis: The HOMO and LUMO energy levels and their spatial distributions are calculated to determine the HOMO-LUMO energy gap.

• Time-Dependent DFT (TD-DFT) Calculations: To predict the electronic absorption spectra, TD-DFT calculations are performed on the optimized geometry. This allows for the determination of excitation energies and oscillator strengths, which correspond to the absorption maxima (λmax).[7]

Visualizing the Workflow and Structure-Property Relationships

The following diagrams, generated using the DOT language, illustrate the generalized experimental and computational workflow and the logical relationship between substituents and the electronic properties of fluorenones.

A generalized workflow for the experimental synthesis and computational DFT study of substituted fluorenones.

References

• 1. researchgate.net [researchgate.net]
• 2. DFT and QTAIM analysis of fluorenol and fluorenone in molecular nanoelectronics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and characterization of fluorenone derivatives with electrical properties explored using density functional theory (DFT) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. BJOC - Synthesis of highly substituted fluorenones via metal-free TBHP-promoted oxidative cyclization of 2-(aminomethyl)biphenyls. Application to the total synthesis of nobilone [beilstein-journals.org]
• 6. Synthesis of highly substituted fluorenones via metal-free TBHP-promoted oxidative cyclization of 2-(aminomethyl)biphenyls. Application to the total synthesis of nobilone - PMC [pmc.ncbi.nlm.nih.gov]
• 7. worldscientific.com [worldscientific.com]

X-ray Crystal Structure of 2-Bromo-9-fluorenone: A Comparative Analysis

For researchers, scientists, and drug development professionals, understanding the precise three-dimensional arrangement of atoms in a molecule is paramount for predicting its behavior and interactions. X-ray crystallography stands as the gold standard for elucidating such structural details. This guide provides a comparative analysis of the X-ray crystal structure of 2-bromo-9-fluorenone, alongside its parent compound, 9-fluorenone, to offer insights into the effects of bromine substitution on the crystal packing and molecular geometry.

Data Presentation: Crystallographic Parameters

A comprehensive search of publicly available crystallographic databases, including the Cambridge Crystallographic Data Centre (CCDC), did not yield a publicly accessible CIF (Crystallographic Information File) or detailed published crystal structure for 2-bromo-9-fluorenone. The PubChem database entry for 2-bromo-9-fluorenone alludes to the existence of crystal structure data under "SpringerMaterials Properties," however, the specific parameters are not provided.[1]

In light of the absence of detailed data for 2-bromo-9-fluorenone, this guide presents the well-documented crystal structure of the parent molecule, 9-fluorenone, as a primary reference for comparison. This allows for an inferential understanding of the likely structural attributes of its brominated derivative.

Parameter	9-Fluorenone	2-Bromo-9-fluorenone	2,7-Dibromo-9-fluorenone
Chemical Formula	C₁₃H₈O	C₁₃H₇BrO	C₁₃H₆Br₂O
Molecular Weight	180.20 g/mol	259.10 g/mol [2]	337.99 g/mol [3]
Crystal System	Orthorhombic	Data not publicly available	Data not publicly available
Space Group	Pcab	Data not publicly available	Data not publicly available
Unit Cell Dimensions	a = 16.068(4) Åb = 18.650(6) Åc = 12.550(4) Å	Data not publicly available	Data not publicly available
Volume (V)	3760.5 ų	Data not publicly available	Data not publicly available
Density (calculated)	1.27 g/cm³	Data not publicly available	Data not publicly available
Molecules per unit cell (Z)	16	Data not publicly available	Data not publicly available

Table 1. Comparison of Crystallographic Data. The table highlights the available crystallographic data for 9-fluorenone, which serves as a reference due to the lack of publicly available, detailed crystal structure data for 2-bromo-9-fluorenone and 2,7-dibromo-9-fluorenone.

Experimental Protocols: A Generalized Approach to X-ray Crystal Structure Analysis

The determination of a crystal structure through X-ray diffraction follows a well-established experimental workflow. The protocol described here is a generalized representation and is based on the methods reported for the analysis of 9-fluorenone.

1. Crystal Growth:

• Single crystals of the compound of interest are grown from a suitable solvent. For 9-fluorenone, slow evaporation of a solution in a solvent like ethanol or benzene can yield high-quality, yellow rhombic bipyramidal crystals.[4]

2. Data Collection:

• A suitable single crystal is mounted on a goniometer head of a diffractometer.

• The crystal is cooled to a low temperature (typically 100 K) to minimize thermal vibrations of the atoms.

• The crystal is irradiated with a monochromatic X-ray beam.

• As the crystal is rotated, the X-rays are diffracted by the electron clouds of the atoms, producing a diffraction pattern of spots of varying intensities.

• A detector, such as a CCD or CMOS detector, records the positions and intensities of these diffracted spots.

3. Structure Solution and Refinement:

• The collected diffraction data is processed to determine the unit cell dimensions and space group.

• The initial positions of the atoms in the asymmetric unit are determined using direct methods or Patterson methods. This provides a preliminary model of the crystal structure.

• The atomic positions and thermal parameters are then refined using least-squares methods against the experimental diffraction data. This iterative process minimizes the difference between the observed and calculated structure factors.

• Hydrogen atoms are often located from the difference Fourier map and their positions are refined.

• The final refined structure is validated using various crystallographic metrics.

Mandatory Visualization

Figure 1. A generalized workflow for X-ray crystal structure analysis.

Comparative Analysis and Discussion

While a direct comparison of the crystal structures is not possible due to the lack of data for 2-bromo-9-fluorenone, we can infer potential structural changes based on the introduction of a bromine atom to the fluorenone core.

The crystal structure of 9-fluorenone is characterized by a planar molecule. The introduction of a bulky and electronegative bromine atom at the 2-position would likely have several effects:

• Molecular Packing: The presence of the bromine atom would alter the intermolecular interactions within the crystal lattice. Halogen bonding, a non-covalent interaction involving the electrophilic region of the bromine atom, could play a significant role in the crystal packing of 2-bromo-9-fluorenone, potentially leading to a different packing arrangement compared to 9-fluorenone.

• Unit Cell Parameters: The increased size and mass of the molecule would lead to an increase in the unit cell volume and calculated density.

• Molecular Geometry: While the fluorenone core is expected to remain largely planar, the C-Br bond will introduce a new geometric parameter. The planarity of the molecule might be slightly distorted depending on the steric hindrance and electronic effects of the bromine atom.

For a more complete understanding, the deposition of the crystal structure of 2-bromo-9-fluorenone into a public database would be of great value to the scientific community.

References

• 1. 2-Bromo-9-fluorenone | C13H7BrO | CID 725831 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. 2,7-Dibromo-9-fluorenone | C13H6Br2O | CID 259922 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Fluorenone | C13H8O | CID 10241 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Benchmarking of Synthetic Routes to 2-Bromo-9-fluorenone for Pharmaceutical and Materials Science Applications

For researchers, scientists, and drug development professionals, the efficient synthesis of key intermediates is paramount. 2-Bromo-9-fluorenone, a crucial building block for novel therapeutics and advanced organic materials, is no exception. This guide provides a comprehensive comparison of established and emerging synthetic routes to this valuable compound, offering a critical evaluation of their performance based on experimental data.

This report details three primary synthetic pathways to 2-Bromo-9-fluorenone: the direct bromination of 9-fluorenone, the oxidation of 2-bromofluorene, and a phase-transfer catalysis approach. Each method is assessed on key performance indicators including reaction yield, purity, reaction time, and environmental impact, providing a clear framework for selecting the most appropriate route for a given application.

Performance Comparison of Synthetic Routes

The following table summarizes the key quantitative data for the three benchmarked synthetic routes to 2-Bromo-9-fluorenone.

Parameter	Route 1: Direct Bromination	Route 2: Oxidation of 2-Bromofluorene	Route 3: Phase-Transfer Catalysis
Starting Material	9-Fluorenone	2-Bromofluorene	9-Fluorenone
Key Reagents	Bromine, Water	Air, Potassium Hydroxide, Tetrahydrofuran	Potassium Bromate, Ammonium Bromide
Yield	94%[1]	98.5%[2]	99.2%[3][4]
Purity	Not specified	99.4%[2]	Not specified
Reaction Time	4 hours[1]	3 hours[2]	4 hours[3][4]
Reaction Temperature	80 °C[1]	Room Temperature[2]	75 °C[3][4]
Environmental Impact	"Green" synthesis using water as solvent[1][5]	"Green" and highly-efficient aerobic oxidation[6][7]	Use of a phase-transfer catalyst

Visualizing the Synthetic Pathways

To further elucidate the experimental workflows, the following diagrams, generated using the DOT language, illustrate the logical steps of each synthetic route.

Route 1: Direct Bromination of 9-Fluorenone.

Route 2: Oxidation of 2-Bromofluorene.

Route 3: Phase-Transfer Catalysis.

Detailed Experimental Protocols

Route 1: Direct Bromination of 9-Fluorenone in Water [1]

A mixture of 9-fluorenone (50 mmol) and water (30 mL) is heated to 80°C. Bromine (60 mmol) is then added dropwise. The reaction mixture is stirred at 80°C for 4 hours. After this period, the reaction is quenched with water (100 mL) and subsequently treated with a 10% aqueous solution of sodium bisulfite (100 mL). Upon cooling to room temperature, the crude product is collected by filtration, washed with water (3 x 100 mL), and dried. The final product is purified by recrystallization from ethanol to yield 2-Bromo-9-fluorenone as a yellow solid.

Route 2: Aerobic Oxidation of 2-Bromofluorene [2]

In a 250 mL three-necked flask equipped with a reflux condenser and a mechanical stirrer, 20g of 2-bromofluorene (0.082 mol), 120 mL of tetrahydrofuran, and 4.57g of potassium hydroxide (0.082 mol) are combined. The mixture is stirred at room temperature for 3 hours, during which oxidation occurs via atmospheric oxygen. Following the reaction, the solution is filtered to remove the potassium hydroxide. The filtrate is then subjected to distillation to remove the solvent. The resulting residue is washed three times with water and dried to afford 2-Bromo-9-fluorenone with a purity of 99.4%.

Route 3: Phase-Transfer Catalysis Synthesis [3][4]

A mixture of 9-fluorenone (10 mmol), a phase-transfer catalyst such as tetra-n-butylammonium chloride (1.5 mmol), and an aqueous solution of ammonium bromide (30 wt%, 25 mmol) is heated to 75°C. Potassium bromate (11 mmol) is added in three portions over the course of 1 hour. The reaction is maintained at 75°C for an additional 3 hours. After the reaction is complete, the mixture is cooled to room temperature. A 20% aqueous solution of sodium sulfite is added to quench any remaining bromine. The solid product is collected by filtration, washed with water, and dried to give a yellow solid of 2-Bromo-9-fluorenone.

Concluding Remarks

The selection of an optimal synthetic route to 2-Bromo-9-fluorenone is contingent upon the specific requirements of the intended application. The phase-transfer catalysis method offers the highest reported yield, making it an attractive option for large-scale production where efficiency is critical. The aerobic oxidation of 2-bromofluorene stands out for its operational simplicity, mild reaction conditions (room temperature), and high purity of the final product, aligning well with the principles of green chemistry. The direct bromination in water also presents an environmentally benign alternative, avoiding the use of hazardous organic solvents.

Researchers and process chemists are encouraged to consider these factors in their decision-making process. For applications demanding the highest purity, the oxidation route may be preferable. Conversely, for maximizing output, the phase-transfer catalysis method demonstrates a clear advantage in terms of yield. The "green" credentials of both the direct bromination and oxidation routes are noteworthy for organizations prioritizing sustainable manufacturing practices.

References

• 1. Improved, Highly Efficient, and Green Synthesis of Bromofluorenon...: Ingenta Connect [ingentaconnect.com]
• 2. CN100422128C - Method for preparing 9-fluorenone compounds by oxidation of fluorene compounds - Google Patents [patents.google.com]
• 3. 2-Bromo-9-fluorenone synthesis - chemicalbook [chemicalbook.com]
• 4. 2-Bromo-9-fluorenone | 3096-56-8 [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Highly efficient synthesis of 9-fluorenones from 9H-fluorenes by air oxidation - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Comparative study of catalysts for the synthesis of 2-aryl-9-fluorenones

A Comparative Guide to Catalysts for the Synthesis of 2-Aryl-9-Fluorenones

The synthesis of 2-aryl-9-fluorenones, a core structural motif in various biologically active compounds and functional materials, has been a subject of significant research. This guide provides a comparative analysis of prominent catalytic systems employed for their synthesis, focusing on palladium and rhodium-based catalysts. The comparison is based on reaction efficiency, substrate scope, and reaction conditions, supported by experimental data from peer-reviewed literature.

Comparative Analysis of Catalytic Systems

The synthesis of 2-aryl-9-fluorenones can be broadly achieved through various cross-coupling and cyclization strategies. Palladium and rhodium catalysts have emerged as the most effective mediators for these transformations. Below is a summary of the performance of different catalytic approaches.

Catalytic System	Catalyst Precursor / Ligand	Starting Materials	General Yields	Key Advantages
Palladium-Catalyzed Annulation	Pd(dba)₂ / P(o-tolyl)₃	2-Haloarenecarboxaldehydes and 2-(trimethylsilyl)aryl triflates	Good	Avoids harsh oxidizing agents and strong mineral acids; tolerant of multiple halogen substituents.[1]
Palladium-Catalyzed Cyclocarbonylation	Pd(OAc)₂ / PPh₃	o-Halobiaryls and Carbon Monoxide (CO)	Very High	Excellent yields for a variety of substituted fluorenones, including polycyclic and heterocyclic systems.[2][3]
Palladium-Catalyzed Dual C-H Functionalization	Pd(OAc)₂ / Anthranilic Acid (transient directing group)	Benzaldehydes and Aryl Iodides	Good to Excellent	Utilizes inexpensive and readily available starting materials and a transient directing group.[4][5]
Rhodium-Catalyzed Intramolecular Acylation	[RhCl(cod)]₂ / Ligand	Biarylcarboxylic Acids	Good to High	First example of catalytic intramolecular acylation for fluorenone synthesis, offering a distinct synthetic route.[6][7]

Experimental Protocols

Palladium-Catalyzed Annulation of Arynes by 2-Haloarenecarboxaldehydes

This method provides an efficient route to substituted fluoren-9-ones from readily available starting materials.[1]

General Procedure: A 4-dram vial is charged with the 2-iodoarenecarboxaldehyde (0.30 mmol), 2-(trimethylsilyl)aryl triflate (1.50 mmol), CsF (1.50 mmol), Pd(dba)₂ (0.015 mmol), and P(o-tolyl)₃ (0.015 mmol). Toluene (2 mL) and MeCN (2 mL) are then added, and the vial is sealed. The reaction mixture is stirred at room temperature for 1 minute, followed by heating at 110 °C for 12 hours.[1] After cooling, the reaction mixture is worked up to isolate the desired 2-aryl-9-fluorenone.

Palladium-Catalyzed Cyclocarbonylation of o-Halobiaryls

This approach enables the synthesis of a wide range of substituted fluoren-9-ones in very high yields through the cyclocarbonylation of o-halobiaryls.[3]

General Procedure: In a reaction vessel, the o-halobiaryl (e.g., 2-iodobiphenyl derivative) is dissolved in a suitable solvent. A palladium catalyst, typically Pd(OAc)₂, and a ligand such as PPh₃ are added. The vessel is then pressurized with carbon monoxide (CO). The reaction is heated to the specified temperature and stirred for the designated time. Upon completion, the reaction mixture is cooled, the pressure is released, and the product is isolated and purified.

Rhodium-Catalyzed Intramolecular Acylation of Biarylcarboxylic Acids

This protocol presents an efficient synthesis of fluorenones through the intramolecular acylation of biarylcarboxylic acids, a novel catalytic approach for this class of compounds.[6]

General Procedure: A mixture of the biarylcarboxylic acid, a rhodium catalyst (e.g., [RhCl(cod)]₂), and a suitable ligand in a high-boiling solvent is heated under an inert atmosphere. The reaction progress is monitored by an appropriate analytical technique (e.g., TLC or GC). After the reaction is complete, the mixture is cooled to room temperature, and the product is isolated by extraction and purified by column chromatography.

Visualizing the Synthetic Pathways

The following diagrams illustrate the general workflows and proposed mechanistic pathways for the synthesis of 2-aryl-9-fluorenones using different catalytic systems.

Caption: General experimental workflows for Palladium-Catalyzed Annulation and Rhodium-Catalyzed Intramolecular Acylation.

Caption: Overview of catalytic strategies for the synthesis of 2-aryl-9-fluorenones.

References

• 1. Efficient Synthesis of Fluoren-9-ones by the Palladium-Catalyzed Annulation of Arynes by 2-Haloarenecarboxaldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fluorenone synthesis [organic-chemistry.org]
• 3. Synthesis of fluoren-9-ones via palladium-catalyzed cyclocarbonylation of o-halobiaryls - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of fluorenones through rhodium-catalyzed intramolecular acylation of biarylcarboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Proper Disposal of 2-Bromo-9-fluorenone: A Guide for Laboratory Professionals

The proper management and disposal of 2-Bromo-9-fluorenone are critical for ensuring laboratory safety and environmental protection. This compound is classified as a hazardous substance, primarily due to its properties as an irritant and an environmental hazard. Adherence to established protocols is essential to mitigate risks.

2-Bromo-9-fluorenone is known to cause skin and serious eye irritation and may lead to respiratory irritation[1][2]. Furthermore, it is recognized as being toxic to aquatic life with long-lasting effects[3]. Therefore, it must be handled and disposed of as hazardous chemical waste in accordance with local, regional, and national regulations. Under no circumstances should this chemical be disposed of down the drain or in regular trash[4][5].

Hazard Classification and Data

Key safety data for 2-Bromo-9-fluorenone is summarized below, based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Hazard Class	GHS Category	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[1]
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation[1]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation[1]
Hazardous to the Aquatic Environment (Chronic)	Category 2	H411: Toxic to aquatic life with long lasting effects

Standard Operating Procedure for Disposal

This step-by-step guide provides the necessary procedures for the safe disposal of 2-Bromo-9-fluorenone and associated contaminated materials.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing appropriate PPE.

• Gloves: Wear appropriate protective gloves to prevent skin exposure.

• Eye Protection: Use safety glasses with side shields or chemical safety goggles that comply with OSHA or European Standard EN166 regulations[6][7].

• Lab Coat: A standard lab coat should be worn.

Step 2: Waste Segregation and Collection

Proper segregation is crucial to prevent dangerous chemical reactions and ensure compliant disposal.

• Solid Waste: 2-Bromo-9-fluorenone is a solid. It should be collected and stored as a solid chemical waste. Do not mix solids with liquid waste[8].

• Contaminated Materials: Any items grossly contaminated with 2-Bromo-9-fluorenone, such as weighing papers, gloves, or absorbent pads used for spills, must also be disposed of as hazardous solid waste. These should be collected in a designated, lined container[9].

Step 3: Container Selection and Labeling

The integrity and labeling of the waste container are critical for safety and compliance.

• Container Choice: Use a container that is in good condition, compatible with the chemical, and has a leak-proof, screw-on cap. If possible, use the original manufacturer's container[5][8][10].

• Labeling: The container must be clearly labeled. Attach a "Hazardous Waste" tag provided by your institution. The label must include:

  • The words "Hazardous Waste"[10].

  • The full chemical name: "2-Bromo-9-fluorenone".

  • The accumulation start date (the date the first waste is added to the container).

  • An accurate list of the container's contents[8].

Step 4: Storage in a Satellite Accumulation Area (SAA)

Waste must be stored safely in a designated area pending collection.

• Location: Store the sealed waste container in a designated Satellite Accumulation Area (SAA)[11]. This area must be under the control of the laboratory personnel.

• Segregation: Ensure the container is segregated from incompatible materials, such as strong oxidizing agents[3][11].

• Secondary Containment: It is best practice to place the primary waste container within a secondary container, such as a lab tray, to contain any potential leaks[8].

Step 5: Arranging for Final Disposal

Disposal must be handled by qualified personnel.

• Contact EH&S: Do not attempt to dispose of the chemical yourself. Contact your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste disposal company to schedule a waste pickup[8][12].

• Follow Institutional Procedures: Adhere to your organization's specific timelines for waste collection, which may be triggered by how full the container is or how long it has been accumulating[5][8].

Step 6: Spill Management

In case of a spill, take the following immediate actions:

• Ensure Ventilation: Make sure the area is well-ventilated[2].

• Contain Spill: Prevent the spread of the solid material.

• Clean Up: Carefully sweep up the spilled material and place it into a suitable, labeled container for hazardous waste disposal. Avoid generating dust[2][6][7].

• Decontaminate: Clean the spill area thoroughly.

Step 7: Disposal of Empty Containers

Empty containers that held 2-Bromo-9-fluorenone must also be managed correctly.

• Triple-Rinse: The container must be triple-rinsed with an appropriate solvent capable of removing the chemical residue[10].

• Collect Rinsate: The solvent rinsate is considered hazardous waste and must be collected in a separate, properly labeled hazardous liquid waste container[10].

• Final Container Disposal: Once triple-rinsed and dry, deface or remove the original manufacturer's label. The clean container may then typically be disposed of in the regular trash or recycled, in accordance with institutional policy[9][10].

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-Bromo-9-fluorenone and related waste streams.

Caption: Workflow for 2-Bromo-9-fluorenone waste management.

References

• 1. 2-Bromo-9-fluorenone | C13H7BrO | CID 725831 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. acs.org [acs.org]
• 5. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 6. fishersci.com [fishersci.com]
• 7. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 8. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 9. nswai.org [nswai.org]
• 10. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 11. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 12. tcichemicals.com [tcichemicals.com]

Essential Safety and Operational Guide for 2-Bromo-9-fluorenone

This guide provides immediate safety, handling, and disposal protocols for researchers, scientists, and drug development professionals working with 2-Bromo-9-fluorenone. Adherence to these procedures is critical for ensuring a safe laboratory environment.

Hazard Summary

2-Bromo-9-fluorenone is a chemical compound that requires careful handling due to its potential health hazards. It is classified as an irritant and may cause harm if not managed properly.

GHS Hazard Classifications

Hazard Class	Category	GHS Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation[1]
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation[1][2]

| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation[1] |

Primary Hazards:

• Eye Irritant: Causes serious eye irritation.[1][2]

• Skin Irritant: Causes skin irritation.[1]

• Respiratory Irritant: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following table outlines the required equipment for handling 2-Bromo-9-fluorenone.

Operation	PPE Requirement	Standard
Routine Handling (Small Scale)	Safety glasses with side shields or goggles, Lab coat, Nitrile gloves	EN 166 or OSHA 29 CFR 1910.133
Large Scale / Emergency Use	Goggles, Full-face shield, Chemical-resistant gloves (e.g., butyl rubber), Long-sleeved clothing or chemical-resistant suit, NIOSH/MSHA or European Standard EN 149 approved respirator	EN 166, EN 136, EN 149

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 2-Bromo-9-fluorenone is crucial for minimizing risk.

1. Engineering Controls:

• Always handle 2-Bromo-9-fluorenone in a well-ventilated area.

• Use a chemical fume hood for all operations that may generate dust or aerosols.

• Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[3]

2. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4]

• Keep away from strong oxidizing agents.[2]

3. Weighing and Transfer:

• Wear all required PPE as specified in the table above.

• Dispense and weigh the compound in a chemical fume hood to avoid inhalation of dust.

• Use a spatula for transfers to minimize dust generation.

• Close the container tightly after each use.

4. In-Use Procedures:

• Avoid contact with skin, eyes, and clothing.[2]

• Do not breathe dust.[5]

• Wash hands thoroughly after handling.[6]

5. Emergency Procedures:

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[7]

• Skin Contact: Wash off immediately with soap and plenty of water while removing all contaminated clothing and shoes. Get medical attention if irritation persists.[8]

• Inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[5]

• Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce vomiting. Seek immediate medical attention.[4]

• Spill: Ensure adequate ventilation. Use personal protective equipment as required.[2] Sweep up and shovel into suitable containers for disposal.[2] Avoid dust formation.[2]

Disposal Plan

Proper disposal of 2-Bromo-9-fluorenone and contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

1. Waste Classification:

• Waste containing 2-Bromo-9-fluorenone is classified as hazardous waste.[2]

2. Waste Collection:

• Collect all waste, including unused product and contaminated materials (e.g., gloves, paper towels, spatulas), in a designated, properly labeled, and sealed hazardous waste container.

3. Disposal Method:

• Dispose of in accordance with local, regional, and national hazardous waste regulations.[6]

• Do not flush into surface water or sanitary sewer system.[2]

• Contact a licensed professional waste disposal service to arrange for pickup and disposal.

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the key steps for the safe handling and disposal of 2-Bromo-9-fluorenone.

Caption: Workflow for handling 2-Bromo-9-fluorenone.

References

• 1. 2-Bromo-9-fluorenone | C13H7BrO | CID 725831 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. WERCS Studio - Application Error [assets.thermofisher.cn]
• 3. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 4. dept.harpercollege.edu [dept.harpercollege.edu]
• 5. fishersci.com [fishersci.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]